14-Benzoylmesaconine-8-palmitate

Core Science & Biosynthesis

Technical Guide: Synthesis and Characterization of 14-Benzoylmesaconine-8-palmitate

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the proposed synthesis and characterization of the novel compound 14-Benzoylmesaconine-8-palmitate. Given the absence of existing literature on this specific molecule, this document outlines a plausible synthetic route based on established esterification methodologies for complex natural products. Furthermore, it offers a detailed predictive analysis of the spectral and physical properties of the target compound, supported by established principles of chemical characterization. This guide is intended to serve as a foundational resource for researchers interested in the synthesis and evaluation of novel acylated derivatives of aconitine (B1665448) alkaloids.

Introduction

Aconitine-type alkaloids, isolated from plants of the Aconitum genus, are a class of diterpenoid alkaloids known for their complex structures and potent biological activities. 14-Benzoylmesaconine, a monoester derivative of mesaconine, possesses a free hydroxyl group at the C-8 position, presenting a strategic site for chemical modification. The introduction of a long-chain fatty acid, such as palmitic acid, via esterification can significantly alter the lipophilicity and, consequently, the pharmacokinetic and pharmacodynamic properties of the parent molecule. This guide details a proposed pathway for the synthesis of 14-Benzoylmesaconine-8-palmitate and the analytical methods for its thorough characterization.

Proposed Synthesis of 14-Benzoylmesaconine-8-palmitate

The synthesis of 14-Benzoylmesaconine-8-palmitate from 14-Benzoylmesaconine and palmitic acid can be achieved through a direct esterification reaction. Given the steric hindrance around the C-8 hydroxyl group of the aconitine scaffold, a mild and efficient coupling method is required. The Steglich esterification, utilizing a carbodiimide (B86325) coupling agent and a nucleophilic catalyst, is a suitable approach for this transformation.

Reaction Scheme

The proposed reaction involves the coupling of 14-Benzoylmesaconine with palmitic acid using N,N'-dicyclohexylcarbodiimide (DCC) as the coupling agent and 4-dimethylaminopyridine (B28879) (DMAP) as the catalyst.

• Starting Material 1: 14-Benzoylmesaconine (C₃₁H₄₃NO₁₀)

• Starting Material 2: Palmitic Acid (C₁₆H₃₂O₂)

• Coupling Agent: N,N'-Dicyclohexylcarbodiimide (DCC)

• Catalyst: 4-Dimethylaminopyridine (DMAP)

• Solvent: Dichloromethane (B109758) (DCM)

• Product: 14-Benzoylmesaconine-8-palmitate (C₄₇H₇₃NO₁₁)

• By-product: Dicyclohexylurea (DCU)

Experimental Protocol: Steglich Esterification

• Preparation: In a flame-dried round-bottom flask under an inert atmosphere (e.g., argon or nitrogen), dissolve 14-Benzoylmesaconine (1 equivalent) and palmitic acid (1.5 equivalents) in anhydrous dichloromethane (DCM).

• Addition of Catalyst: Add a catalytic amount of 4-dimethylaminopyridine (DMAP, 0.1 equivalents) to the solution and stir.

• Addition of Coupling Agent: In a separate flask, dissolve N,N'-dicyclohexylcarbodiimide (DCC, 1.5 equivalents) in anhydrous DCM. Add the DCC solution dropwise to the reaction mixture at 0 °C.

• Reaction: Allow the reaction mixture to warm to room temperature and stir for 12-24 hours. Monitor the reaction progress by thin-layer chromatography (TLC).

• Work-up: Upon completion, cool the reaction mixture and filter to remove the precipitated dicyclohexylurea (DCU) by-product.

• Extraction: Wash the filtrate sequentially with 1 M HCl, saturated NaHCO₃ solution, and brine. Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by column chromatography on silica (B1680970) gel using a suitable eluent system (e.g., a gradient of hexane (B92381) and ethyl acetate) to yield pure 14-Benzoylmesaconine-8-palmitate.

Predicted Characterization Data

The successful synthesis of 14-Benzoylmesaconine-8-palmitate can be confirmed through various analytical techniques. The following table summarizes the predicted quantitative data for the final product.

Property	Predicted Value
Molecular Formula	C₄₇H₇₃NO₁₁
Molecular Weight	828.08 g/mol
Appearance	White to off-white solid
Solubility	Soluble in chloroform (B151607), dichloromethane, and methanol (B129727)
¹H NMR (predicted)	Appearance of new signals in the aliphatic region (approx. 0.8-2.5 ppm) corresponding to the palmitoyl (B13399708) chain. A downfield shift of the proton at the C-8 position.
¹³C NMR (predicted)	Appearance of a new ester carbonyl signal (approx. 173 ppm) and multiple signals in the aliphatic region corresponding to the palmitoyl chain.
FT-IR (cm⁻¹)	~2920, 2850 (C-H stretch of alkyl chain), ~1740 (ester C=O stretch), ~1720 (benzoyl C=O stretch), ~1240 (C-O stretch).
Mass Spectrometry (ESI-MS)	[M+H]⁺ at m/z 828.52

Detailed Characterization Protocols

Nuclear Magnetic Resonance (NMR) Spectroscopy

• Sample Preparation: Dissolve 5-10 mg of the purified product in 0.5 mL of deuterated chloroform (CDCl₃) or deuterated methanol (CD₃OD).

• Instrumentation: Acquire ¹H and ¹³C NMR spectra on a 400 MHz or higher field NMR spectrometer.

• Data Analysis: Analyze the chemical shifts, coupling constants, and integration of the signals to confirm the presence of both the 14-Benzoylmesaconine core and the palmitoyl chain. 2D NMR experiments (e.g., COSY, HSQC, HMBC) can be used for unambiguous assignment of all proton and carbon signals.

Fourier-Transform Infrared (FT-IR) Spectroscopy

• Sample Preparation: Prepare a KBr pellet of the solid sample or acquire the spectrum using an Attenuated Total Reflectance (ATR) accessory.

• Instrumentation: Record the FT-IR spectrum over a range of 4000-400 cm⁻¹.

• Data Analysis: Identify the characteristic absorption bands for the ester carbonyl group, the benzoyl carbonyl group, and the long alkyl chain of the palmitoyl moiety.

Mass Spectrometry (MS)

• Sample Preparation: Dissolve a small amount of the sample in a suitable solvent (e.g., methanol or acetonitrile) and introduce it into the mass spectrometer via direct infusion or coupled with liquid chromatography.

• Instrumentation: Use an electrospray ionization (ESI) source in positive ion mode.

• Data Analysis: Determine the molecular weight of the compound by observing the [M+H]⁺ ion. Tandem mass spectrometry (MS/MS) can be used to study the fragmentation pattern, which is expected to show the loss of the palmitoyl and benzoyl groups.

Visualizations

Synthetic Workflow

Caption: Proposed synthetic workflow for 14-Benzoylmesaconine-8-palmitate.

Characterization Logic

Caption: Logical workflow for the structural characterization of the final product.

Conclusion

This technical guide presents a feasible and detailed approach for the synthesis and characterization of the novel compound 14-Benzoylmesaconine-8-palmitate. The proposed Steglich esterification protocol offers a mild and effective method for the acylation of the complex 14-Benzoylmesaconine core. The predicted characterization data and detailed analytical protocols provide a solid framework for the verification of the successful synthesis and structural elucidation of the target molecule. This document serves as a valuable starting point for researchers aiming to explore the synthesis and potential applications of new lipidated aconitine alkaloids.

An In-depth Technical Guide on the Physicochemical Properties of 14-Benzoylmesaconine

For the Attention of: Researchers, Scientists, and Drug Development Professionals

Introduction

Aconitum alkaloids, a class of diterpenoid compounds isolated from the Aconitum genus, are known for their significant, yet complex, pharmacological profiles.[1][2] These compounds have been a cornerstone of traditional medicine for centuries, particularly for their analgesic and anti-inflammatory properties.[2][3] 14-Benzoylmesaconine is a monoester diterpene alkaloid found in species such as Aconitum carmichaelii.[4][5] This guide focuses on the physicochemical properties of 14-Benzoylmesaconine and provides a predictive profile for its palmitoylated derivative, 14-Benzoylmesaconine-8-palmitate. Understanding these properties is fundamental for research into its stability, formulation, and biological activity.

Physicochemical Properties of 14-Benzoylmesaconine

Quantitative data for 14-Benzoylmesaconine has been compiled from various chemical databases and is presented below. This data serves as a baseline for predicting the properties of its 8-palmitate derivative.

Data Summary

Property	Value for 14-Benzoylmesaconine	Predicted Change for 8-palmitate derivative	Reference
Molecular Formula	C31H43NO10	C47H71NO11	[4][6]
Molecular Weight	589.7 g/mol	~829.07 g/mol	[4][6]
Solubility	DMF: 30 mg/mlDMSO: 30 mg/mlEthanol: 30 mg/mlEthanol:PBS (pH 7.2) (1:5): 0.16 mg/ml	Expected to decrease in aqueous media and increase in non-polar organic solvents.	[4]
UV max (λmax)	228 nm	Minimal change expected.	[4]
XLogP3 (Computed)	-0.7	Expected to significantly increase.	[6]
Origin	Plant/Aconitum carmichaelii	N/A	[4]

Predictive Analysis for 14-Benzoylmesaconine-8-palmitate

The addition of a palmitate group (a 16-carbon fatty acid chain) at the 8-position of 14-Benzoylmesaconine would introduce a long, lipophilic tail to the molecule.[7][8] This structural modification is expected to have the following impacts:

• Increased Lipophilicity: The most significant change will be a substantial increase in the molecule's lipophilicity, leading to a higher LogP value. This will decrease its solubility in polar, aqueous solvents and increase its solubility in non-polar, organic solvents.[7][8]

• Higher Molecular Weight: The addition of the palmitate ester will increase the molecular weight by approximately 239.27 g/mol .

• Potential for Altered Melting Point: The introduction of the flexible palmitate chain may disrupt the crystal lattice structure, potentially leading to a lower melting point compared to the more rigid parent compound. However, the increased molecular weight could also lead to stronger van der Waals forces, which might increase the melting point. Experimental determination is necessary to confirm this.

• Impact on Biological Activity: Increased lipophilicity can enhance membrane permeability, potentially altering the compound's pharmacokinetic profile and its interaction with biological targets.

Experimental Protocols for Physicochemical Characterization

The following section details the standard methodologies that would be employed to experimentally determine the physicochemical properties of 14-Benzoylmesaconine-8-palmitate.

Extraction and Isolation of Alkaloids

The general procedure for extracting Aconitum alkaloids from plant material involves a multi-step process that leverages the differential solubility of alkaloids and their salts.[9][10]

Protocol:

• Defatting: The dried and powdered plant material is first treated with a non-polar solvent (e.g., petroleum ether or hexane) to remove lipids, waxes, and chlorophyll.[9]

• Extraction: The defatted marc is then extracted with an acidified hydroalcoholic solvent (e.g., 70% ethanol (B145695) with 0.1-1% hydrochloric or tartaric acid).[10] In this acidic medium, the alkaloids are converted to their salt forms, which are soluble in the aqueous-alcoholic mixture.[9][10]

• Acid-Base Partitioning:

  • The solvent is removed under reduced pressure to yield a concentrated extract.

  • The extract is redissolved in dilute acid and washed with a non-polar organic solvent (e.g., chloroform) to remove neutral and weakly basic impurities.

  • The acidic aqueous layer is then basified with an alkali like ammonia (B1221849) to a pH that precipitates the free alkaloid bases.[9]

  • The free bases are then extracted into an immiscible organic solvent such as chloroform (B151607) or ethyl acetate.[10]

• Purification: The crude alkaloid mixture is then subjected to chromatographic techniques (e.g., column chromatography, HPLC) for the separation and purification of individual compounds like 14-Benzoylmesaconine and its derivatives.[11]

General workflow for the extraction and purification of alkaloids.

Melting Point Determination

The melting point is a crucial indicator of a compound's purity.[12] The capillary method using a modern digital apparatus is the standard technique.[13][14]

Protocol:

• Sample Preparation: Ensure the purified compound is completely dry and finely powdered.[13]

• Capillary Loading: Pack the powdered sample into a capillary tube to a height of 2-3 mm by tapping the sealed end on a hard surface.[15]

• Measurement:

  • Place the capillary tube into the heating block of the melting point apparatus.[15]

  • If the approximate melting point is unknown, perform a rapid heating run (10-20°C/minute) to get a preliminary range.[16]

  • For an accurate measurement, use a fresh sample and heat rapidly to about 20°C below the approximate melting point.[15]

  • Then, reduce the heating rate to 1-2°C per minute.[13]

• Data Recording: Record the temperature at which the first droplet of liquid appears and the temperature at which the entire sample becomes a clear liquid. This range is the melting point.[12] Pure compounds typically have a sharp melting range of 0.5-1.0°C.[12]

Solubility Determination

Solubility is determined by preparing saturated solutions of the compound in various solvents and quantifying the concentration.

Protocol:

• Sample Preparation: Accurately weigh an excess amount of the compound into separate vials for each solvent to be tested (e.g., water, PBS, ethanol, DMSO).

• Equilibration: Add a known volume of each solvent to the respective vials. The vials are then agitated (e.g., using a shaker bath) at a constant temperature for a sufficient period (e.g., 24-48 hours) to ensure equilibrium is reached.

• Separation: Centrifuge the resulting suspensions to pellet the undissolved solid.

• Quantification: Carefully remove an aliquot of the clear supernatant. The concentration of the dissolved compound is then determined using a suitable analytical method, such as UV-Vis spectroscopy (measuring absorbance at λmax) or High-Performance Liquid Chromatography (HPLC).[17]

Biological Context and Signaling Pathways

Aconitum alkaloids are well-documented for their interaction with the central nervous system and cardiac tissue.[1][2] The primary mechanism of action for many toxic Aconitum alkaloids, such as aconitine (B1665448), is the activation of voltage-gated sodium channels.[1][18]

Interaction with Voltage-Gated Sodium Channels

Diterpenoid alkaloids from Aconitum often bind to site 2 of the alpha-subunit of voltage-gated sodium channels.[1][3] This binding prevents the inactivation of the channel, leading to a persistent influx of sodium ions.[3][18] The resulting constant depolarization of the cell membrane can lead to arrhythmias in cardiac tissue and neurotoxicity.[18][19]

However, the pharmacological effects can vary significantly based on the specific substitutions on the aconitane (B1242193) skeleton.[1] Alkaloids are often grouped by their affinity for the sodium channel and their resulting action:

• High-Affinity Activators (Diesters): Compounds like aconitine are potent activators, leading to high toxicity.[1][20]

• Low-Affinity Blockers (Monoesters): Less toxic monoester alkaloids, such as benzoylmesaconine, may act as blockers or antagonists at the sodium channel, which can contribute to their analgesic and antiarrhythmic properties.[1]

The addition of a large lipophilic group like palmitate to 14-Benzoylmesaconine could enhance its ability to partition into the lipid bilayer of cell membranes, potentially modifying its interaction with the transmembrane domains of the sodium channel.

Mechanism of toxic Aconitum alkaloids on sodium channels.[1][3][18]

Conclusion

While 14-Benzoylmesaconine-8-palmitate remains a compound for which specific experimental data is not widely published, its physicochemical properties can be reasonably predicted based on its parent molecule, 14-Benzoylmesaconine. The addition of the 8-palmitate ester is expected to significantly increase its lipophilicity, which will, in turn, influence its solubility, formulation requirements, and biological interactions. The experimental protocols outlined in this guide provide a robust framework for the systematic characterization of this and other novel Aconitum alkaloid derivatives, which is an essential step in exploring their therapeutic potential.

References

• 1. The effects of Aconitum alkaloids on the central nervous system - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. ugspace.ug.edu.gh [ugspace.ug.edu.gh]
• 3. researchgate.net [researchgate.net]
• 4. caymanchem.com [caymanchem.com]
• 5. Physicochemical quality evaluation of natural compounds isolated from crude drugs | springermedizin.de [springermedizin.de]
• 6. Benzoylmesaconine | C31H43NO10 | CID 24832659 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 7. Palmitic Acid | C16H32O2 | CID 985 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 8. Palmitic acid - Wikipedia [en.wikipedia.org]
• 9. faculty.uobasrah.edu.iq [faculty.uobasrah.edu.iq]
• 10. jocpr.com [jocpr.com]
• 11. Rapid visual characterization of alkaloid changes in traditional processing of Tibetan medicine Aconitum pendulum by high-performance thin-layer chromatography coupled with desorption electrospray ionization mass spectrometry imaging - PMC [pmc.ncbi.nlm.nih.gov]
• 12. chem.ucalgary.ca [chem.ucalgary.ca]
• 13. westlab.com [westlab.com]
• 14. pennwest.edu [pennwest.edu]
• 15. chem.libretexts.org [chem.libretexts.org]
• 16. jan.ucc.nau.edu [jan.ucc.nau.edu]
• 17. Enhanced Solubility of Alkaloids by Complexation with Polycarboxylic Materials for Controlled Release Formulations: Case of Peschiera fuchsiaefolia - PubMed [pubmed.ncbi.nlm.nih.gov]
• 18. Aconitum - Wikipedia [en.wikipedia.org]
• 19. Mode of antinociceptive and toxic action of alkaloids of Aconitum spec - PubMed [pubmed.ncbi.nlm.nih.gov]
• 20. Aconitum sp. alkaloids: the modulation of voltage-dependent Na+ channels, toxicity and antinociceptive properties - PubMed [pubmed.ncbi.nlm.nih.gov]

Elucidating the Molecular Architecture of 14-Benzoylmesaconine-8-palmitate: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the methodologies and data interpretation required for the structural elucidation of 14-Benzoylmesaconine-8-palmitate, a complex diterpenoid alkaloid ester. This document outlines a systematic workflow, from isolation to spectroscopic analysis, and presents predicted data to aid in the identification and characterization of this and structurally related molecules.

Proposed Structure and Elucidation Workflow

The structure of 14-Benzoylmesaconine-8-palmitate is characterized by a C19-norditerpenoid skeleton of the aconitine (B1665448) type. It is substituted with a benzoyl group at the C-14 position and a palmitate ester at the C-8 position. The elucidation of such a complex natural product follows a logical and stepwise progression of analytical techniques.

Caption: Proposed chemical structure of 14-Benzoylmesaconine-8-palmitate.

The general workflow for the structure elucidation is depicted below. This process begins with the extraction and isolation of the compound from its natural source, followed by a series of spectroscopic analyses to determine its planar structure and stereochemistry.

Caption: Workflow for the structure elucidation of 14-Benzoylmesaconine-8-palmitate.

Experimental Protocols

Isolation and Purification

• Extraction: Dried and powdered plant material (e.g., roots of an Aconitum species) is subjected to extraction with an 80% ethanol (B145695) solution at room temperature. The resulting extract is concentrated under reduced pressure.

• Acid-Base Partitioning: The concentrated extract is dissolved in a 2% HCl solution and partitioned with dichloromethane (B109758) to remove neutral and weakly basic compounds. The acidic aqueous layer is then basified to pH 9-10 with ammonia (B1221849) solution and extracted with dichloromethane to obtain the crude alkaloid fraction.

• Chromatographic Separation:

  • VLC/CC: The crude alkaloid extract is first subjected to Vacuum Liquid Chromatography (VLC) or Column Chromatography (CC) on silica (B1680970) gel, using a gradient elution system of dichloromethane-methanol to yield several fractions.

  • HPLC: Fractions containing the target compound are further purified by preparative High-Performance Liquid Chromatography (HPLC) on a C18 column with a mobile phase of acetonitrile (B52724) and water (containing 0.1% formic acid) in a gradient elution.

Spectroscopic Analysis

• Mass Spectrometry (MS): High-resolution mass spectra are acquired on a Q-TOF mass spectrometer with an electrospray ionization (ESI) source in positive ion mode. MS/MS fragmentation is induced by collision-induced dissociation (CID).

• Nuclear Magnetic Resonance (NMR) Spectroscopy: NMR spectra are recorded on a 600 MHz spectrometer using CDCl₃ as the solvent.

  • ¹H and ¹³C NMR: Standard 1D spectra are acquired to identify proton and carbon environments.

  • 2D NMR:

    • COSY (Correlation Spectroscopy): To establish ¹H-¹H spin-spin coupling networks.

    • HSQC (Heteronuclear Single Quantum Coherence): To identify direct ¹H-¹³C correlations.

    • HMBC (Heteronuclear Multiple Bond Correlation): To determine long-range ¹H-¹³C correlations, crucial for assembling the carbon skeleton and placing substituents.

• Infrared (IR) Spectroscopy: IR spectra are recorded on an FT-IR spectrometer to identify key functional groups.

Data Presentation

The following tables summarize the predicted spectroscopic data for 14-Benzoylmesaconine-8-palmitate based on known data for related aconitine alkaloids and fatty acid esters.

Table 1: Predicted ¹H and ¹³C NMR Spectroscopic Data for 14-Benzoylmesaconine-8-palmitate (in CDCl₃)

Position	Predicted ¹³C Shift (ppm)	Predicted ¹H Shift (ppm)	Key HMBC Correlations
Mesaconine Core
1	~84.0	~3.8 (d)	C-2, C-10, C-11
2	~30.0	~2.5 (m)	C-1, C-3, C-10
3	~34.0	~2.9 (m)	C-2, C-4, C-5
4	~39.0	-	-
5	~49.0	~4.1 (d)	C-4, C-6, C-11
6	~82.5	~4.0 (d)	C-5, C-7, C-11
7	~54.0	~4.5 (d)	C-6, C-8, C-17
8	~78.0	~5.2 (t)	C-7, C-9, C-15, C-1' (Palmitate)
9	~45.0	~3.2 (d)	C-8, C-10, C-14
10	~40.0	~2.8 (m)	C-1, C-2, C-9, C-11
11	~50.0	-	-
12	~29.0	~2.1 (m), 2.6 (m)	C-11, C-13
13	~75.0	-	-
14	~80.0	~4.9 (d)	C-9, C-13, C-1' (Benzoyl)
15	~38.0	~2.4 (m)	C-8, C-13, C-16
16	~83.0	~3.9 (t)	C-15, C-17
17	~61.0	~3.3 (s)	C-7, C-11, C-16
18	~58.0	-	-
19	~53.0	~2.7 (m), 3.1 (m)	C-4, C-5
N-CH₂-CH₃	~42.0, ~13.5	~1.1 (t), 2.5 (q)	N-CH₂
1-OCH₃	~56.0	~3.3 (s)	C-1
6-OCH₃	~59.0	~3.4 (s)	C-6
16-OCH₃	~57.5	~3.2 (s)	C-16
18-OCH₃	~59.5	~3.5 (s)	C-18
Benzoyl Group
1'	~166.0	-	-
2', 6'	~130.0	~8.1 (d)	C-1', C-4'
3', 5'	~128.5	~7.5 (t)	C-1', C-4'
4'	~133.0	~7.6 (t)	C-2', C-6'
Palmitate Group
1'	~173.0	-	-
2'	~34.0	~2.3 (t)	C-1', C-3'
3'	~25.0	~1.6 (m)	C-2', C-4'
4'-14'	~29.0-29.7	~1.2-1.3 (br s)	-
15'	~32.0	~1.3 (m)	C-14', C-16'
16'	~14.0	~0.9 (t)	C-15'

Table 2: Predicted High-Resolution Mass Spectrometry (HRMS) and MS/MS Fragmentation Data

Ion	Calculated m/z	Description
[M+H]⁺	826.5099	Protonated molecular ion
[M+H - C₁₆H₃₂O₂]⁺	570.2908	Loss of palmitic acid
[M+H - C₇H₆O₂]⁺	704.4578	Loss of benzoic acid
[M+H - C₁₆H₃₂O₂ - H₂O]⁺	552.2802	Loss of palmitic acid and water
[M+H - C₇H₆O₂ - H₂O]⁺	686.4472	Loss of benzoic acid and water
[M+H - C₁₆H₃₂O₂ - CH₃OH]⁺	538.2751	Loss of palmitic acid and methanol

Table 3: Predicted Infrared (IR) Absorption Bands

Wavenumber (cm⁻¹)	Functional Group
~3450	O-H stretch (hydroxyl groups)
~2925, 2855	C-H stretch (aliphatic)
~1720	C=O stretch (ester carbonyls)
~1600, 1450	C=C stretch (aromatic ring)
~1270, 1110	C-O stretch (esters and ethers)

Structure Confirmation

The final structure of 14-Benzoylmesaconine-8-palmitate is confirmed by integrating all the spectroscopic data.

• HRMS establishes the molecular formula.

• ¹³C NMR and DEPT experiments determine the number and types of carbon atoms.

• ¹H and ¹³C NMR chemical shifts, along with HSQC data, identify the key structural fragments (diterpenoid core, benzoyl group, palmitate chain).

• COSY data reveals the proton-proton connectivities within these fragments.

• HMBC correlations are paramount in connecting these fragments, for instance, by showing correlations from H-14 to the benzoyl carbonyl carbon and from H-8 to the palmitate carbonyl carbon.

• IR spectroscopy confirms the presence of hydroxyl, ester, and aromatic functional groups.

• The relative stereochemistry is typically determined through NOESY or ROESY experiments, which show through-space correlations between protons, and by comparing NMR data with those of known related alkaloids.

This systematic approach ensures the unambiguous elucidation of the complex molecular architecture of 14-Benzoylmesaconine-8-palmitate, providing a solid foundation for further research and development.

Isolating 14-Benzoylmesaconine-8-palmitate from Aconitum Species: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the methodologies for the isolation of the lipo-alkaloid 14-Benzoylmesaconine-8-palmitate from Aconitum species. This document outlines a comprehensive workflow, from the initial extraction of total alkaloids to the purification and characterization of the target compound. The protocols described herein are a synthesis of established techniques for the separation of diterpenoid and lipo-alkaloids from Aconitum, a genus of plants known for its rich and complex chemical diversity.

Introduction

Aconitum, commonly known as monkshood or wolfsbane, is a genus in the family Ranunculaceae. These plants are a significant source of structurally diverse diterpenoid alkaloids, which exhibit a wide range of biological activities. Among these are the lipo-alkaloids, characterized by the presence of a long-chain fatty acid moiety. 14-Benzoylmesaconine-8-palmitate is a lipo-alkaloid that has been identified in species such as Aconitum carmichaelii. The isolation and purification of these compounds are essential for pharmacological studies and potential drug development. This guide presents a consolidated approach to achieving this, emphasizing robust extraction and chromatographic techniques.

Experimental Protocols

The isolation of 14-Benzoylmesaconine-8-palmitate is a multi-step process that involves initial extraction of total alkaloids from the plant material, followed by a series of chromatographic purifications to isolate the specific lipo-alkaloid.

Extraction of Total Alkaloids

An acid-base extraction method is a common and effective technique for the initial enrichment of alkaloids from powdered Aconitum roots.

Protocol:

• Maceration and Extraction:

  • Weigh 1 kg of dried and powdered Aconitum root material.

  • Moisten the powder with a 10% ammonia (B1221849) solution in water.

  • Pack the moistened powder into a percolator.

  • Macerate the material with diethyl ether for 24 hours.

  • Begin percolation with diethyl ether until the eluate tests negative for alkaloids (e.g., with Dragendorff's reagent).

  • Follow the ether extraction with percolation using methanol (B129727) until the plant material is exhausted.

• Acid-Base Partitioning:

  • Combine the ether and methanol extracts and evaporate to dryness under reduced pressure.

  • Dissolve the resulting residue in a 5% hydrochloric acid solution.

  • Filter the acidic solution to remove non-alkaloidal material.

  • Basify the clear filtrate to a pH of 9-10 with a concentrated ammonia solution.

  • Extract the alkaline solution three times with an equal volume of chloroform (B151607) or dichloromethane.

  • Combine the organic layers, wash with distilled water, and dry over anhydrous sodium sulfate.

  • Evaporate the solvent under reduced pressure to yield the crude total alkaloids.

Purification of 14-Benzoylmesaconine-8-palmitate

The crude alkaloid extract is a complex mixture requiring further separation. A combination of chromatographic techniques is typically employed.

Gel filtration, or size exclusion chromatography, can be used as an initial purification step to separate compounds based on their molecular size. This is particularly useful for separating the larger lipo-alkaloids from smaller alkaloid molecules.

Protocol:

• Column Preparation:

  • Prepare a column with Sephadex LH-20 as the stationary phase.

  • Equilibrate the column with a suitable solvent system, such as a chloroform-methanol mixture (1:1 v/v).

• Sample Loading and Elution:

  • Dissolve the crude total alkaloid extract in a minimal amount of the mobile phase.

  • Carefully load the sample onto the top of the column.

  • Elute the column with the chloroform-methanol (1:1 v/v) mobile phase.

  • Collect fractions and monitor by thin-layer chromatography (TLC) or high-performance liquid chromatography (HPLC).

• Fraction Pooling:

  • Pool the fractions containing the compounds of interest based on the chromatographic profile.

  • Evaporate the solvent from the pooled fractions to obtain a partially purified extract enriched in lipo-alkaloids.

Counter-current chromatography is a liquid-liquid partition chromatography technique that is highly effective for the separation of complex mixtures of natural products. A pH-zone-refining CCC method can be particularly advantageous for separating alkaloids.

Protocol:

• Solvent System Selection:

  • A suitable two-phase solvent system is critical. A common system for alkaloid separation is a mixture of n-hexane, ethyl acetate, methanol, and water. The ratios are optimized based on the partition coefficients of the target compounds. For lipo-alkaloids, a system with higher lipophilicity may be required.

  • For pH-zone-refining CCC, a retainer (e.g., triethylamine) is added to the stationary phase and an eluter (e.g., hydrochloric acid) is added to the mobile phase.

• CCC Operation:

  • Dissolve the partially purified lipo-alkaloid fraction in the mobile phase.

  • Fill the CCC coil with the stationary phase.

  • Inject the sample and begin pumping the mobile phase at a constant flow rate.

  • Monitor the effluent using a UV detector.

  • Collect fractions throughout the run.

• Fraction Analysis and Pooling:

  • Analyze the collected fractions by HPLC to determine the purity of the separated compounds.

  • Combine the fractions containing pure 14-Benzoylmesaconine-8-palmitate.

  • Evaporate the solvent to obtain the purified compound.

Data Presentation

While specific quantitative data for the isolation of 14-Benzoylmesaconine-8-palmitate from a natural source is not extensively reported, the following table provides an example of the type of data that should be recorded during the isolation process. The yield of a semi-synthetic preparation of a similar compound, 14-benzoylaconine-8-palmitate, has been reported to be 39.4%.

Isolation Step	Starting Material (g)	Product	Yield (g)	Purity (%)	Analytical Method
Extraction	1000 g (dried Aconitum root)	Crude Total Alkaloids	15.2	-	Gravimetric
Gel Filtration	15.0 g (Crude Alkaloids)	Lipo-alkaloid rich fraction	4.5	-	TLC/HPLC
CCC	4.0 g (Lipo-alkaloid fraction)	14-Benzoylmesaconine-8-palmitate	Data not available	>95	HPLC

Characterization

The structural elucidation of the isolated 14-Benzoylmesaconine-8-palmitate is performed using spectroscopic methods.

• Mass Spectrometry (MS): To determine the molecular weight and fragmentation pattern.

• Nuclear Magnetic Resonance (NMR): ¹H NMR and ¹³C NMR spectroscopy to determine the chemical structure.

Visualization of the Isolation Workflow

The following diagram illustrates the key stages in the isolation of 14-Benzoylmesaconine-8-palmitate from Aconitum species.

Caption: Workflow for the isolation and characterization of 14-Benzoylmesaconine-8-palmitate.

This guide provides a foundational framework for the isolation of 14-Benzoylmesaconine-8-palmitate. Researchers should note that optimization of the described protocols may be necessary depending on the specific Aconitum species and the available laboratory equipment.

Spectroscopic and Synthetic Profile of 14-Benzoylmesaconine-8-palmitate: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the anticipated spectroscopic characteristics and a plausible synthetic pathway for 14-Benzoylmesaconine-8-palmitate, a derivative of the aconitine (B1665448) family of diterpenoid alkaloids. Due to the limited availability of direct experimental data for this specific compound in public databases, this document leverages established knowledge of its structural precursors and related acylated aconitine analogues to construct a predictive spectroscopic and synthetic profile. This guide is intended to serve as a valuable resource for researchers engaged in the synthesis, characterization, and evaluation of novel aconitine derivatives for potential therapeutic applications.

Predicted Spectroscopic Data

The following tables summarize the expected Nuclear Magnetic Resonance (NMR), Mass Spectrometry (MS), and Infrared (IR) data for 14-Benzoylmesaconine-8-palmitate. These predictions are derived from the analysis of spectroscopic data for benzoylmesaconine (B1261751) and other C8-acylated aconitine alkaloids.

Predicted ¹H NMR Data (500 MHz, CDCl₃)

Chemical Shift (δ) ppm	Multiplicity	Coupling Constant (J) Hz	Tentative Assignment
~8.0-7.4	m	-	Benzoyl group protons
~5.0-4.8	m	-	H-14
~4.5-4.3	m	-	H-8
~3.8-3.2	m	-	OCH₃ groups
~2.5-2.3	t	~7.5	-CH₂- of palmitoyl (B13399708) group (α to C=O)
~1.6-1.5	m	-	-CH₂- of palmitoyl group (β to C=O)
~1.3-1.2	br s	-	-(CH₂)₁₂- of palmitoyl group
~0.9	t	~7.0	-CH₃ of palmitoyl group
~1.1	t	~7.2	N-CH₂-CH₃

Predicted ¹³C NMR Data (125 MHz, CDCl₃)

Chemical Shift (δ) ppm	Tentative Assignment
~173.0	Palmitoyl C=O
~166.0	Benzoyl C=O
~133.0-128.0	Aromatic carbons of benzoyl group
~90-80	C-8, C-14
~80-70	Other oxygenated carbons
~60-50	OCH₃ groups
~34.0	-CH₂ - of palmitoyl group (α to C=O)
~32.0-22.0	-(CH₂)₁₄- of palmitoyl group
~14.0	-CH₃ of palmitoyl group
~13.0	N-CH₂-CH₃

Predicted Mass Spectrometry Data

Technique	Expected [M+H]⁺ (m/z)	Key Fragmentation Ions (m/z)
ESI-MS	~848.5	Loss of palmitic acid, loss of benzoic acid, loss of water, characteristic aconitine skeleton fragments.

Predicted IR Spectroscopy Data

Wavenumber (cm⁻¹)	Functional Group Assignment
~1740	C=O stretch (Palmitoyl ester)
~1720	C=O stretch (Benzoyl ester)
~1600, ~1450	C=C stretch (Aromatic ring)
~1270, ~1100	C-O stretch (Esters and ethers)
~2920, ~2850	C-H stretch (Aliphatic)

Proposed Synthetic Pathway and Experimental Protocols

The synthesis of 14-Benzoylmesaconine-8-palmitate can be envisioned through the selective acylation of 14-Benzoylmesaconine at the C-8 hydroxyl group.

Synthetic Workflow

Caption: Proposed synthesis of 14-Benzoylmesaconine-8-palmitate.

Experimental Protocol: Acylation of 14-Benzoylmesaconine

• Dissolution: Dissolve 14-Benzoylmesaconine in a suitable aprotic solvent (e.g., anhydrous dichloromethane (B109758) or pyridine) under an inert atmosphere (e.g., argon or nitrogen).

• Base Addition: Add a non-nucleophilic base, such as triethylamine (B128534) or pyridine (B92270) (if not used as the solvent), to the solution.

• Acylating Agent: Slowly add a solution of palmitoyl chloride or palmitic anhydride in the same solvent to the reaction mixture at 0 °C.

• Reaction Monitoring: Allow the reaction to warm to room temperature and stir for a specified period. Monitor the progress of the reaction by thin-layer chromatography (TLC).

• Quenching: Upon completion, quench the reaction by the addition of a saturated aqueous solution of sodium bicarbonate.

• Extraction: Extract the aqueous layer with an organic solvent (e.g., dichloromethane or ethyl acetate).

• Washing and Drying: Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and filter.

• Purification: Concentrate the filtrate under reduced pressure and purify the crude product by column chromatography on silica (B1680970) gel using a suitable eluent system (e.g., a gradient of hexane (B92381) and ethyl acetate).

• Characterization: Characterize the purified product by NMR (¹H, ¹³C), MS, and IR spectroscopy to confirm its identity and purity.

Spectroscopic Characterization Workflow

The following diagram illustrates the typical workflow for the spectroscopic characterization of a newly synthesized compound like 14-Benzoylmesaconine-8-palmitate.

Caption: Workflow for spectroscopic characterization.

This technical guide provides a foundational framework for the synthesis and characterization of 14-Benzoylmesaconine-8-palmitate. Researchers are encouraged to adapt and optimize the proposed protocols based on their specific laboratory conditions and available instrumentation.

An In-Depth Technical Guide on the In Vitro Cytotoxicity of 14-Benzoylmesaconine-8-palmitate

Audience: Researchers, scientists, and drug development professionals.

Disclaimer: As of the latest available data, no specific studies on the in vitro cytotoxicity of 14-Benzoylmesaconine-8-palmitate have been published. This technical guide, therefore, provides a comprehensive analysis based on the known cytotoxic profiles of its constituent components: the aconitine-type diterpenoid alkaloid core (represented by aconitine (B1665448) and its derivatives) and the saturated fatty acid, palmitate. The information presented herein is intended to serve as a predictive framework and a guide for designing future experimental investigations into this specific compound.

Section 1: In Vitro Cytotoxicity of Aconitine Derivatives

Aconitine and its derivatives are C19-diterpenoid alkaloids known for their significant biological activities, including anti-inflammatory, analgesic, and anti-tumor effects.[1][2] However, their therapeutic application is often limited by their narrow therapeutic window and high toxicity, particularly cardiotoxicity and neurotoxicity.[1][3] The cytotoxicity of these compounds is a key area of investigation for developing safer and more effective therapeutic agents.

Data Presentation: Cytotoxicity of Aconitine and Its Derivatives

The following table summarizes the reported 50% inhibitory concentration (IC50) values for aconitine and some of its derivatives against various cell lines.

Compound	Cell Line	IC50 Value	Assay Duration	Reference
Aconitine	HT22	908.1 µmol/L	24 hours	[4]
Aconitine Derivative (24o)	MCF-7	7.58 µM	Not Specified
Aconitine Derivative (24o)	MCF-7/ADR	7.02 µM	Not Specified	[5]
Unspecified Derivatives	Various	> 60 µM	Not Specified	[5]
Aconitine	H9c2	Viability inhibited by 50-250 µM	24 hours
Derivative 30	Neutrophils	25.82 µg/mL	Not Specified	[5]
Derivative 31	Neutrophils	38.71 µg/mL	Not Specified	[5]

Experimental Protocols

Detailed methodologies for assessing the cytotoxicity of aconitine derivatives are crucial for reproducible and comparable results.

1. Cell Culture and Treatment:

• Cell Lines: Human pancreatic cancer cells (Miapaca-2, PANC-1), rat cardiac myoblasts (H9c2), or mouse hippocampal neuronal cells (HT22) are commonly used.[2][4][6]

• Culture Conditions: Cells are typically grown in DMEM or RPMI-1640 medium supplemented with 10% fetal bovine serum (FBS) and 1% penicillin-streptomycin, and incubated at 37°C in a humidified atmosphere with 5% CO2.[4]

• Compound Preparation: Aconitine is dissolved in a suitable solvent like DMSO to create a stock solution, which is then diluted to final concentrations in the culture medium. The final DMSO concentration should be kept low (e.g., 0.1%) to avoid solvent-induced toxicity.[4]

2. Cytotoxicity Assay (CCK-8/MTT Assay): This assay measures cell viability based on the metabolic activity of the cells.

• Seed cells (e.g., 1 x 10^5 cells/well) in a 96-well plate and allow them to adhere for 12-24 hours.[4]

• Treat the cells with a range of concentrations of the aconitine derivative for a specified period (e.g., 24, 48, or 72 hours).[4]

• Add 10 µL of CCK-8 or 20 µL of MTT solution (5 mg/mL) to each well and incubate for 2-4 hours at 37°C.[4]

• For MTT, dissolve the resulting formazan (B1609692) crystals with a solubilization solution (e.g., DMSO).

• Measure the optical density (absorbance) at 450 nm (for CCK-8) or 570 nm (for MTT) using a microplate reader.[4]

• Calculate cell viability as a percentage of the untreated control.

3. Apoptosis Detection (Annexin V-FITC and Propidium Iodide Staining): This flow cytometry-based method distinguishes between viable, early apoptotic, late apoptotic, and necrotic cells.

• Treat cells with the test compound for the desired time.

• Harvest the cells by trypsinization and wash them with cold PBS.

• Resuspend the cells in 1X Binding Buffer.

• Add Annexin V-FITC and Propidium Iodide (PI) to the cell suspension.

• Incubate the cells in the dark for 15 minutes at room temperature.

• Analyze the stained cells by flow cytometry within one hour.[6]

4. Western Blot Analysis: This technique is used to detect and quantify specific proteins involved in apoptosis signaling pathways.

• Lyse the treated cells in RIPA buffer to extract total protein.

• Determine protein concentration using a BCA assay.

• Separate equal amounts of protein by SDS-PAGE and transfer them to a PVDF membrane.

• Block the membrane with 5% non-fat milk or BSA.

• Incubate the membrane with primary antibodies against target proteins (e.g., Bcl-2, Bax, Caspase-3, Cytochrome c, p-p38) overnight at 4°C.[3][7]

• Wash the membrane and incubate with HRP-conjugated secondary antibodies.

• Visualize the protein bands using an enhanced chemiluminescence (ECL) detection system.

Mandatory Visualization: Signaling Pathways

Section 2: In Vitro Cytotoxicity of Palmitate

Palmitate, a common 16-carbon saturated fatty acid, can induce cytotoxicity, often termed "lipotoxicity," in various cell types when present in excess. This process is implicated in the pathogenesis of metabolic diseases. Palmitate-induced cell death is typically characterized by apoptosis, involving mechanisms such as endoplasmic reticulum (ER) stress, mitochondrial dysfunction, and the generation of reactive oxygen species (ROS).[8][9][10]

Data Presentation: Cytotoxicity of Palmitate

The following table summarizes the reported IC50 or 50% effective dose (ED50) values for palmitate against various cell lines.

Cell Line	IC50 / ED50 Value	Assay Duration	Reference
MCF-7	158.14 µM (MTT)	24 hours	[11]
MCF-7	118.87 µM (MTT)	48 hours	[11]
MCF-7	94.64 µM (MTT)	72 hours	[11]
RL95-2	ED50: 69.51 µM	24 hours	[12]
HEC-1-A	ED50: 56.89 µM	48 hours	[12]
Ishikawa	IC50: 348.2 µM	72 hours	[13]
ECC-1	IC50: 187.3 µM	72 hours	[13]
H9c2	Viability reduced at 100-500 µmol/L	24 hours	[14]

Experimental Protocols

Methodologies for assessing palmitate-induced cytotoxicity require careful preparation of the fatty acid solution.

1. Preparation of Palmitate-BSA Conjugate: Since fatty acids have low solubility in aqueous media, they must be complexed with fatty acid-free Bovine Serum Albumin (BSA).

• Prepare a stock solution of palmitate (e.g., 10 mM) in water and heat to ~65-70°C until the solution is clear.[15]

• Prepare a BSA solution (e.g., 10% w/v) in water at 37°C.[15]

• Add the warm palmitate solution to the BSA solution (a common molar ratio is 3:1 palmitate:BSA) and incubate at 37°C for 60-90 minutes with occasional shaking to allow for conjugation.[15]

• The conjugate can then be diluted in cell culture medium to the desired final concentrations for cell treatment.[16]

2. Cell Viability and Cytotoxicity Assays:

• MTT Assay: As described for aconitine derivatives. This is a common method for assessing palmitate's effect on cell viability.[12][17]

• Lactate Dehydrogenase (LDH) Assay: This assay measures the release of LDH from damaged cells into the culture medium, serving as an indicator of cytotoxicity.

  • After treating cells with the palmitate-BSA conjugate, centrifuge the plate (250 x g for 5 minutes).[16]

  • Transfer an aliquot of the supernatant to a new 96-well plate.[16]

  • Add the LDH reaction mixture according to the manufacturer's protocol.

  • Incubate at room temperature, protected from light.

  • Measure the absorbance at 490 nm.[16]

3. Apoptosis and Cellular Stress Assays:

• Caspase Activity Assay: Cell lysates from treated cells are incubated with a caspase-specific substrate (e.g., for caspase-3, -8, or -9). The cleavage of the substrate is measured colorimetrically or fluorometrically.[13][17]

• Reactive Oxygen Species (ROS) Detection:

  • Treat cells with the palmitate-BSA conjugate.

  • Wash the cells and incubate them with a fluorescent ROS probe, such as DCFH-DA (5 µg/ml), for 60 minutes.[17]

  • Wash the cells again to remove excess probe.

  • Measure the fluorescence intensity using a microplate reader or fluorescence microscope.[13][17]

• Mitochondrial Membrane Potential (ΔΨm) Assay: Probes like JC-1 or TMRE are used to assess the health of the mitochondria, which is often compromised during palmitate-induced apoptosis.[13]

Mandatory Visualization: Signaling Pathways

Section 3: General Experimental Workflow

The following diagram provides a logical workflow for a typical in vitro cytotoxicity study.

Conclusion

Based on the analysis of its constituent parts, 14-Benzoylmesaconine-8-palmitate is predicted to exhibit significant in vitro cytotoxicity. The aconitine-like core suggests a potential for inducing apoptosis through mitochondria-dependent pathways and modulation of signaling cascades like p38 MAPK and NF-κB.[2][3][7] The presence of the palmitate moiety introduces the likelihood of cytotoxicity mediated by ER stress, ROS generation, and activation of the ERK1/2 pathway.[8][10]

The conjugation of palmitate to the 14-Benzoylmesaconine core may alter the compound's lipophilicity, potentially affecting its cellular uptake, subcellular localization, and interaction with molecular targets. It is imperative that direct experimental studies be conducted on 14-Benzoylmesaconine-8-palmitate to validate these predictions and accurately characterize its cytotoxic profile, including determining its IC50 values in relevant cell lines and elucidating the specific signaling pathways involved in its mechanism of action. This guide provides the foundational data and methodologies to embark on such an investigation.

References

• 1. Aconitine induces apoptosis in H9c2 cardiac cells via mitochondria‑mediated pathway - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. europeanreview.org [europeanreview.org]
• 3. Aconitine-induced Ca2+ overload causes arrhythmia and triggers apoptosis through p38 MAPK signaling pathway in rats - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Neurotoxicity mechanism of aconitine in HT22 cells studied by microfluidic chip-mass spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Frontiers | Aconitine and its derivatives: bioactivities, structure-activity relationships and preliminary molecular mechanisms [frontiersin.org]
• 6. researchgate.net [researchgate.net]
• 7. spandidos-publications.com [spandidos-publications.com]
• 8. Palmitate induces H9c2 cell apoptosis by increasing reactive oxygen species generation and activation of the ERK1/2 signaling pathway - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. Palmitate modulates intracellular signaling, induces endoplasmic reticulum stress, and causes apoptosis in mouse 3T3-L1 and rat primary preadipocytes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]
• 12. Palmitate Enhances the Efficacy of Cisplatin and Doxorubicin against Human Endometrial Carcinoma Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 13. mdpi.com [mdpi.com]
• 14. researchgate.net [researchgate.net]
• 15. mdpi.com [mdpi.com]
• 16. academic.oup.com [academic.oup.com]
• 17. iv.iiarjournals.org [iv.iiarjournals.org]

Unraveling the Molecular Maze: A Technical Guide to the Mechanism of Action of 14-Benzoylmesaconine-8-palmitate

For Researchers, Scientists, and Drug Development Professionals

Abstract

14-Benzoylmesaconine-8-palmitate is a lipo-alkaloid found in various species of the genus Aconitum. While specific research on this particular compound is limited, its structural similarity to other well-studied diterpenoid alkaloids from Aconitum provides a strong basis for understanding its likely mechanism of action. This technical guide synthesizes the available evidence, primarily drawing inferences from related compounds, to propose a mechanism centered on the modulation of voltage-gated sodium channels. This document provides a comprehensive overview of the presumed signaling pathways, a summary of relevant quantitative data from related compounds, and detailed experimental protocols typical for investigating the activity of Aconitum alkaloids, aiming to equip researchers with the foundational knowledge for future studies.

Introduction

Aconitum species, commonly known as aconite or wolfsbane, have a long history in traditional medicine, particularly for their analgesic and anti-inflammatory properties. However, their use is fraught with danger due to the presence of highly toxic diterpenoid alkaloids. These alkaloids are broadly classified based on their ester substituents, which significantly influence their toxicity and pharmacological activity. 14-Benzoylmesaconine-8-palmitate belongs to the class of lipo-alkaloids, characterized by the presence of a long-chain fatty acid ester, in this case, palmitate, at the C-8 position. The core structure, 14-benzoylmesaconine, is a known diterpenoid alkaloid. The addition of the palmitate moiety is thought to alter the compound's lipophilicity, potentially influencing its absorption, distribution, metabolism, and ultimately, its interaction with biological targets.

Core Mechanism of Action: Modulation of Voltage-Gated Sodium Channels

The primary mechanism of action for the majority of toxic Aconitum alkaloids is the modulation of voltage-gated sodium channels (VGSCs).[1] These channels are critical for the initiation and propagation of action potentials in excitable cells, such as neurons and cardiomyocytes.

Aconitum alkaloids are known to bind to site 2 of the α-subunit of VGSCs.[1] This binding can have two opposing effects:

• Activation: Some diester-diterpenoid alkaloids, like aconitine (B1665448), are potent activators of VGSCs. They cause a persistent activation by inhibiting the inactivation of the channel, leading to a constant influx of sodium ions. This sustained depolarization can lead to arrhythmias in cardiac tissue and neuronal hyperexcitability, which underlies their neurotoxic and cardiotoxic effects.

• Inhibition/Blockade: In contrast, some monoester and other structurally related alkaloids can act as inhibitors or blockers of VGSCs.[1] This action can lead to a decrease in neuronal excitability and may contribute to the analgesic properties reported for some Aconitum preparations.

Given its structure, 14-Benzoylmesaconine-8-palmitate is likely to interact with VGSCs. The presence of the benzoyl ester at C-14 is a common feature in many VGSC-modulating Aconitum alkaloids. The palmitate ester at C-8 introduces a significant lipophilic tail, which could enhance its interaction with the lipid membrane and potentially influence its binding affinity and kinetics at the channel protein.

A study on a closely related compound, 14-benzoylaconine-8-O-palmitate , demonstrated moderate inhibitory activity on Nav1.2 channels, a subtype of VGSCs predominantly found in the central nervous system.[2] This finding suggests that 14-Benzoylmesaconine-8-palmitate may also act as an inhibitor of neuronal sodium channels.

Quantitative Data on Related Aconitum Alkaloids

Direct quantitative data for 14-Benzoylmesaconine-8-palmitate is not currently available in the public domain. However, data from structurally similar Aconitum alkaloids provides a valuable comparative framework for predicting its potential activity.

Alkaloid	Target	Effect	Concentration/Dose	% Inhibition/Activity	Reference
14-benzoylaconine-8-O-palmitate	Nav1.2	Inhibition	10 µM	22-30%	[2]
Aconitine	Nav1.2	Inhibition	10 µM	22-30%	[2]
Pyroaconitine	Nav1.2	Inhibition	10 µM	42-57%	[2]
Ajacine (B605253)	Nav1.2	Inhibition	10 µM	42-57%	[2]
Septentriodine	Nav1.2	Inhibition	10 µM	42-57%	[2]
Delectinine	Nav1.2	Inhibition	10 µM	42-57%	[2]
Aconitine	Voltage-dependent Na+ channels	Activation	10-100 nM	Concentration-dependent decrease in population spike amplitude	[3]
Lappaconitine (B608462)	Voltage-dependent Na+ channels	Inhibition	10 µM	Rightward shift in aconitine concentration-response curve	[3]

Signaling Pathways and Experimental Workflows

Proposed Signaling Pathway: Interaction with Voltage-Gated Sodium Channels

The following diagram illustrates the generalized interaction of Aconitum alkaloids with voltage-gated sodium channels, leading to either activation or inhibition of neuronal signaling.

Caption: Proposed interaction of 14-Benzoylmesaconine-8-palmitate with VGSCs.

Experimental Workflow: Electrophysiological Assessment

The primary method for investigating the effects of compounds on ion channels is electrophysiology. The following diagram outlines a typical workflow for assessing the impact of 14-Benzoylmesaconine-8-palmitate on voltage-gated sodium channels.

References

• 1. The effects of Aconitum alkaloids on the central nervous system - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Diterpene alkaloids from the roots of Aconitum moldavicum and assessment of Nav 1.2 sodium channel activity of aconitum alkaloids - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Antagonism of the aconitine-induced inexcitability by the structurally related Aconitum alkaloids, lappaconitine and ajacine - PubMed [pubmed.ncbi.nlm.nih.gov]

Lack of Direct Pharmacological Data for 14-Benzoylmesaconine-8-palmitate

Initial investigations reveal a significant gap in the scientific literature regarding the pharmacological screening of 14-Benzoylmesaconine-8-palmitate. As of late 2025, no dedicated studies detailing the analgesic, anti-inflammatory, or anti-arrhythmic properties of this specific ester have been published.

While direct data is unavailable, this technical guide will provide an in-depth analysis of the pharmacological activities of its constituent molecules: Benzoylmesaconine and Palmitate . This information, drawn from existing research, can serve as a foundational resource for researchers and drug development professionals interested in the potential therapeutic profile of 14-Benzoylmesaconine-8-palmitate. The subsequent sections will detail the known effects of each component, including experimental protocols and relevant signaling pathways, to inform future screening and development efforts.

Pharmacological Profile of Benzoylmesaconine

Benzoylmesaconine, a monoester diterpenoid alkaloid derived from Aconitum species, has demonstrated notable analgesic and anti-inflammatory activities in preclinical studies.

Analgesic Effects of Benzoylmesaconine

Benzoylmesaconine has shown significant pain-relieving properties in various animal models.

Quantitative Data Summary

Experimental Model	Species	Dose of Benzoylmesaconine	Observed Effect	Reference
Acetic Acid-Induced Writhing	Mice	10 mg/kg (p.o.)	Significantly depressed writhing	[1]
Paw Pressure Test in Repeated Cold Stress	Rats	30 mg/kg (p.o.)	Significantly increased pain threshold	[1]

Experimental Protocol: Acetic Acid-Induced Writhing Test

This protocol outlines the methodology used to assess the analgesic activity of Benzoylmesaconine by observing the reduction in writhing behavior induced by an intraperitoneal injection of acetic acid.

Workflow for Acetic Acid-Induced Writhing Test.

Anti-inflammatory Effects of Benzoylmesaconine

Benzoylmesaconine has been shown to mitigate inflammatory responses in cellular models, primarily through the modulation of key signaling pathways.

Quantitative Data Summary: In Vitro Anti-inflammatory Activity

Cell Line	Treatment	Concentration	Effect on Pro-inflammatory Mediators	Reference
RAW264.7 Macrophages	Benzoylmesaconine + LPS	Not specified	Significantly decreased IL-1β, IL-6, TNF-α, PGE2, NO, and ROS production	[2][3]

Signaling Pathway: NF-κB and MAPK Inhibition by Benzoylmesaconine

Benzoylmesaconine exerts its anti-inflammatory effects by suppressing the lipopolysaccharide (LPS)-induced activation of the NF-κB and MAPK signaling pathways.[2][3] This inhibition leads to a downstream reduction in the production of various pro-inflammatory cytokines and mediators.

Anti-inflammatory Mechanism of Benzoylmesaconine.

Pharmacological Profile of Palmitate

Palmitate, a common saturated fatty acid, exhibits a complex and context-dependent role in inflammation and cellular signaling.

Immunomodulatory Effects of Palmitate

Palmitate's influence on the inflammatory response is multifaceted, with studies reporting both pro- and anti-inflammatory activities. In the context of neuroinflammation, palmitate has been shown to induce an anti-inflammatory response in microglial cells, which in turn suppresses the expression of the pro-inflammatory cytokine TNFα in neurons.[4] This effect is mediated, at least in part, through the Toll-like receptor 4 (TLR4).[4]

Experimental Protocol: In Vitro Co-culture Model of Neuroinflammation

This protocol describes a method to assess the intercellular communication between microglia and neurons and the effect of palmitate on inflammatory gene expression.

Workflow for In Vitro Co-culture Experiment.

Involvement in Cellular Signaling

Palmitate is known to modulate several key signaling pathways, including the PI3K/Akt pathway.[5] It has been shown to inhibit the activation of the insulin/PI3K/Akt pathway, which can impact cell growth and metabolism.[5]

Signaling Pathway: Palmitate and the PI3K/Akt Pathway

The interaction of palmitate with the PI3K/Akt signaling cascade is crucial for its effects on cellular processes.

Modulation of the PI3K/Akt Pathway by Palmitate.

Future Directions and Conclusion

The pharmacological data on Benzoylmesaconine and Palmitate provide a compelling rationale for the investigation of 14-Benzoylmesaconine-8-palmitate. The known analgesic and anti-inflammatory properties of Benzoylmesaconine, coupled with the immunomodulatory and signaling activities of Palmitate, suggest that their combination in a single molecule could yield a novel therapeutic agent with a potentially synergistic or unique pharmacological profile.

Future research should focus on the synthesis and subsequent in-depth pharmacological screening of 14-Benzoylmesaconine-8-palmitate. The experimental models and protocols outlined in this guide for its constituent components can serve as a starting point for these investigations. Key areas to explore would include:

• Analgesic Activity: Utilizing models of nociceptive and neuropathic pain.

• Anti-inflammatory Effects: Investigating its impact on various inflammatory pathways in both in vitro and in vivo models.

• Anti-arrhythmic Potential: Screening for effects on cardiac ion channels and in arrhythmia models.

A thorough investigation of 14-Benzoylmesaconine-8-palmitate is warranted to determine if this novel compound holds therapeutic promise.

References

• 1. [Analgesic effect of benzoylmesaconine] - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Anti-inflammatory Mechanism of Action of Benzoylmesaconine in Lipopolysaccharide-Stimulated RAW264.7 Cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. scienceopen.com [scienceopen.com]
• 4. Palmitate Induces an Anti-Inflammatory Response in Immortalized Microglial BV-2 and IMG Cell Lines that Decreases TNFα Levels in mHypoE-46 Hypothalamic Neurons in Co-Culture - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Frontiers | Molecular mechanism of palmitic acid and its derivatives in tumor progression [frontiersin.org]

A Technical Guide to Diterpenoid Alkaloids and Fatty Acids: Investigating Benzoylmesaconine and Palmitate

Disclaimer: An extensive search of scientific literature and chemical databases did not yield any information on the compound "14-Benzoylmesaconine-8-palmitate." This suggests that the compound may not have been synthesized, isolated, or described in published research. This technical guide will, therefore, provide a detailed overview of its constituent parts: the diterpenoid alkaloid Benzoylmesaconine and the saturated fatty acid precursor to the palmitate group, Palmitic Acid . This document is intended for researchers, scientists, and drug development professionals.

Part 1: Benzoylmesaconine (BMA) - A C₁₉-Diterpenoid Alkaloid

Benzoylmesaconine (BMA) is a monoester-diterpenoid alkaloid derived from plants of the Aconitum genus, commonly known as aconite or monkshood.[1] It is a hydrolysis product of more toxic diester-diterpenoid alkaloids like mesaconitine.[2] BMA is recognized for its significant biological activities and comparatively lower toxicity than its parent compounds, making it a subject of interest in pharmacology.[1]

Chemical and Physical Properties

• Molecular Formula: C₃₁H₄₃NO₁₀[3]

• Molecular Weight: 589.7 g/mol [3]

• Classification: Diterpene Alkaloid, Aconitane skeleton[3]

• Synonyms: 14-Benzoylmesaconine, Mesaconine 14-benzoate[3]

Biological Activities and Mechanism of Action

BMA exhibits a range of pharmacological effects, most notably anti-inflammatory and analgesic properties.[1][2]

Anti-inflammatory Activity: BMA has been shown to exert potent anti-inflammatory effects by modulating key signaling pathways. In lipopolysaccharide (LPS)-stimulated RAW264.7 macrophages, BMA significantly suppresses the production of pro-inflammatory mediators including nitric oxide (NO), reactive oxygen species (ROS), prostaglandin (B15479496) E2 (PGE₂), and cytokines such as interleukin-1β (IL-1β), interleukin-6 (IL-6), and tumor necrosis factor-α (TNF-α).[1]

The underlying mechanism for this activity is the inhibition of the Nuclear Factor-kappa B (NF-κB) and Mitogen-Activated Protein Kinase (MAPK) signaling pathways. BMA treatment inhibits the phosphorylation of IκBα, JNK, p38, and ERK, and prevents the nuclear translocation of the p65 subunit of NF-κB.[1] This dual inhibition effectively halts the downstream inflammatory cascade.

References

• 1. Anti-inflammatory Mechanism of Action of Benzoylmesaconine in Lipopolysaccharide-Stimulated RAW264.7 Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 2. [Analgesic effect of benzoylmesaconine] [pubmed.ncbi.nlm.nih.gov]
• 3. Benzoylmesaconine | C31H43NO10 | CID 24832659 - PubChem [pubchem.ncbi.nlm.nih.gov]

For Researchers, Scientists, and Drug Development Professionals

An In-depth Technical Guide on the Biological Activity of Novel Aconitum Alkaloids

Abstract

Aconitum alkaloids, primarily diterpenoid and norditerpenoid structures, represent a class of natural products with potent and diverse biological activities.[1][2] Historically used in traditional Chinese medicine for their analgesic and anti-inflammatory properties, these compounds are also notoriously toxic, presenting a narrow therapeutic window.[3][4][5] The toxicity, particularly cardiotoxicity and neurotoxicity, is mainly attributed to diester-diterpenoid alkaloids (DDAs) like aconitine (B1665448), which modulate voltage-gated sodium channels.[3][6][7] However, research has unveiled a broad spectrum of pharmacological effects, including antitumor, neuroprotective, and anti-rheumatic activities.[8][9][10] This guide provides a technical overview of the biological activities of novel Aconitum alkaloids, focusing on quantitative data, detailed experimental protocols, and the underlying signaling pathways.

Core Toxicological Profile: Cardiotoxicity and Neurotoxicity

The most significant hurdle in the clinical application of Aconitum alkaloids is their inherent toxicity, which primarily targets the cardiovascular and central nervous systems.[2][6]

Mechanism of Action: Ion Channel Modulation

The primary mechanism for both the toxic and some therapeutic effects (e.g., analgesia) of many Aconitum alkaloids is their interaction with voltage-gated sodium channels (VGSCs).[6][11] Aconitine and other diester-diterpenoid alkaloids bind to site 2 of the channel's alpha-subunit, suppressing its inactivation.[7] This leads to a persistent influx of Na+ ions, causing prolonged depolarization of excitable membranes in neurons and cardiomyocytes, ultimately leading to arrhythmias and neurotoxicity.[6][11]

Key Signaling Pathways in Cardiotoxicity

A. Mitochondria-Mediated Apoptosis: Aconitine has been shown to induce apoptosis in cardiac cells (H9c2) through a pathway dependent on mitochondrial dysfunction.[12][13] This involves the downregulation of the anti-apoptotic protein Bcl-2 and the upregulation of the pro-apoptotic protein Bax, leading to the release of Cytochrome c from the mitochondria and subsequent activation of Caspase-3, a key executioner of apoptosis.[12][13]

Caption: Mitochondria-mediated apoptosis pathway induced by aconitine in cardiomyocytes.

B. Calcium Signaling Pathway: Aconitine disrupts intracellular Ca2+ homeostasis, a key event in its cardiotoxic effects.[14] The persistent Na+ influx via VGSCs can lead to a reversal of the Na+-Ca2+ exchanger, causing a Ca2+ overload. This dysregulation activates downstream signaling, including p38 MAPK, and contributes to arrhythmias and apoptosis.[14][15]

Caption: Aconitine-induced cardiotoxicity via the calcium signaling pathway.

C. TNFα-NLRP3 Inflammasome Pathway: Aconitine can induce an inflammatory response in cardiomyocytes by activating the TNFα and NLRP3 inflammasome pathways.[15] This leads to the activation of caspase-1 and the release of pro-inflammatory cytokines IL-1β and IL-18, contributing to cardiac injury.[16]

Quantitative Toxicity Data

The toxicity of Aconitum alkaloids varies significantly based on their structure, with diester-diterpenoid alkaloids being the most potent.

Alkaloid	Animal Model	Route	LD50	Reference
Aconitine	Mouse	i.v.	~70 µg/kg	[17]
Aconitine	Mouse	-	0.2702 ± 0.002 mg/kg	[9]
Original A. carmichaeli Extract	Mouse	-	1.44 mg/kg	[5]
Yeast-Fermented A. carmichaeli Extract	Mouse	-	13.80 mg/kg	[5]
Low Affinity Alkaloids	Mouse	-	~30 mg/kg	[17]

Experimental Protocols

Protocol 1: Cell Viability Assessment (MTT Assay)

• Cell Seeding: Plate H9c2 cardiomyocytes in 96-well plates at a density of 1 × 10^4 cells/well and incubate for 24 hours.

• Treatment: Expose cells to varying concentrations of the test alkaloid for 24-48 hours.

• MTT Addition: Add 20 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 4 hours at 37°C.

• Solubilization: Remove the supernatant and add 150 µL of DMSO to each well to dissolve the formazan (B1609692) crystals.

• Measurement: Read the absorbance at 490 nm using a microplate reader. Cell viability is expressed as a percentage of the control group.[18]

Protocol 2: Apoptosis Detection (Annexin V-FITC/PI Staining)

• Cell Culture & Treatment: Culture and treat cells with the desired alkaloid concentration as described above.

• Harvesting: Harvest cells by trypsinization and wash twice with cold PBS.

• Staining: Resuspend cells in 1X binding buffer. Add 5 µL of Annexin V-FITC and 5 µL of Propidium Iodide (PI).

• Incubation: Gently vortex the cells and incubate for 15 minutes at room temperature in the dark.

• Analysis: Analyze the cells by flow cytometry within 1 hour. Annexin V-positive/PI-negative cells are considered early apoptotic.[12][18]

Anti-inflammatory and Analgesic Activities

Despite their toxicity, many Aconitum alkaloids exhibit potent anti-inflammatory and analgesic effects, which are the basis for their traditional use.[2][19]

Anti-inflammatory Mechanisms

The anti-inflammatory effects are primarily mediated by the inhibition of key inflammatory pathways and the reduction of pro-inflammatory mediators.[20] Alkaloids like aconitine and bulleyaconitine A can suppress the production of nitric oxide (NO), prostaglandin (B15479496) E2 (PGE2), and cytokines such as TNF-α, IL-1β, and IL-6 in lipopolysaccharide (LPS)-stimulated macrophages.[10][21] This is often achieved by inhibiting the activation of the NF-κB signaling pathway.[9][21]

Caption: Inhibition of the NF-κB inflammatory pathway by Aconitum alkaloids.

Analgesic Mechanisms

The analgesic (antinociceptive) properties of Aconitum alkaloids are linked to their effects on both VGSCs and opioid receptors.[7][22] High-affinity VGSC activators can cause excessive depolarization, leading to the inexcitability of neurons involved in pain transmission.[7] Other alkaloids, particularly atisine-type, appear to exert their effects via modulation of opioid receptors.[22]

Quantitative Analgesic Data

Alkaloid / Extract	Animal Model	Test	ED50	Reference
High Affinity Alkaloids (e.g., Aconitine)	Mouse	-	25 µg/kg	[17]
Low Affinity Alkaloids	Mouse	-	20 mg/kg	[17]
Original A. carmichaeli Extract	Mouse	Tail Clip	0.25 ± 0.04 mg/kg	[5]
Yeast-Fermented A. carmichaeli Extract	Mouse	Tail Clip	0.44 ± 0.12 mg/kg	[5]
3-O-acetylaconitine	Mouse	Hot Plate	0.16 mg/kg	[23]
Crassicauline A	Mouse	Hot Plate	0.087 mg/kg	[23]

Experimental Protocols

Protocol 3: LPS-Induced Inflammation in RAW264.7 Macrophages

• Cell Culture: Culture RAW264.7 cells in DMEM supplemented with 10% FBS.

• Pre-treatment: Pre-treat cells with various concentrations of the test alkaloid for 1 hour.

• Stimulation: Stimulate the cells with LPS (1 µg/mL) for 24 hours.

• Supernatant Collection: Collect the cell culture supernatant to measure cytokine and NO levels.

• Quantification: Measure TNF-α, IL-6, and IL-1β concentrations using ELISA kits according to the manufacturer's instructions. Measure NO production using the Griess reagent.[10][21]

Protocol 4: Mouse Hot Plate Test for Analgesia

• Acclimatization: Acclimatize mice to the testing environment.

• Baseline Measurement: Place each mouse on a hot plate maintained at 55 ± 0.5°C and record the latency to the first sign of nociception (e.g., paw licking or jumping). A cut-off time (e.g., 30 seconds) is used to prevent tissue damage.

• Drug Administration: Administer the test alkaloid or vehicle control (e.g., intraperitoneally).

• Post-treatment Measurement: Measure the reaction latency at set time points (e.g., 30, 60, 90, 120 minutes) after administration. An increase in latency indicates an analgesic effect.[23]

Antitumor Activity

Several novel Aconitum alkaloids have demonstrated significant antiproliferative and cytotoxic effects against various human cancer cell lines.

Mechanisms and Signaling Pathways

The primary antitumor mechanisms involve the induction of apoptosis and cell cycle arrest.[20][24] Similar to its role in cardiotoxicity and inflammation, the NF-κB pathway is a key target. Aconitine can inhibit Bcl-2 expression and activate the downstream executioner Caspase-3 by regulating the NF-κB pathway, thereby promoting tumor cell apoptosis.[9] The modulation of the Bax/Bcl-2 ratio is a common feature in aconitine-induced apoptosis in cancer cells.[25]

Quantitative Cytotoxicity Data

Alkaloid	Cell Line	Activity Metric	Value (µM)	Reference
AC linoleate (B1235992) (24o)	MCF-7 (Breast Cancer)	IC50	7.58	[20]
AC linoleate (24o)	MCF-7/ADR (Resistant)	IC50	7.02	[20]

(Note: A comprehensive study evaluated 108 Aconitum alkaloids, with many C20-diterpenoid derivatives showing substantial suppressive effects against A549, DU145, KB, and KB-VIN cancer cell lines, though specific IC50 values for each are extensive and can be found in the cited literature.)[24]

Structure-Activity Relationship (SAR)

The biological activity and toxicity of Aconitum alkaloids are intrinsically linked to their chemical structure. A general hierarchy has been established based on the esterification pattern of the diterpenoid core.

Caption: General structure-activity relationship for Aconitum alkaloid toxicity.

• Diester-Diterpenoid Alkaloids (DDAs): Possess two ester groups (typically at C8 and C14). They are highly toxic and highly active.[3][7]

• Monoester-Diterpenoid Alkaloids (MDAs): Result from the hydrolysis of one ester group. They are significantly less toxic than DDAs but may retain some biological activity.[7][23]

• Amine/Non-esterified Alkaloids: Lack ester groups. They are generally considered low-toxicity or non-toxic but often lose their potent pharmacological effects.[7][23]

Isolation and Identification Workflow

The discovery of novel Aconitum alkaloids relies on a systematic phytochemical workflow involving extraction, fractionation, purification, and structure elucidation.

Caption: General workflow for the isolation and identification of novel alkaloids.

Experimental Protocol

Protocol 5: General Isolation Procedure

• Extraction: Air-dried and powdered plant material (e.g., roots of Aconitum apetalum) is extracted exhaustively with an organic solvent like ethanol (B145695) at room temperature.[26]

• Fractionation: The resulting crude extract is suspended in an acidic aqueous solution and partitioned against a non-polar solvent (e.g., ethyl acetate) to remove lipids and other non-alkaloidal components. The aqueous layer is then basified (e.g., with ammonia) and re-extracted with a solvent like chloroform (B151607) to obtain the crude alkaloid fraction.[26]

• Purification: The crude alkaloid fraction is subjected to repeated column chromatography, often using silica gel followed by size-exclusion chromatography (e.g., Sephadex LH-20), to yield pure compounds.[8][26]

• Structure Elucidation: The structures of the isolated pure compounds are determined using a combination of spectroscopic methods, including 1D and 2D Nuclear Magnetic Resonance (NMR), High-Resolution Electrospray Ionization Mass Spectrometry (HRESIMS), and Infrared (IR) spectroscopy.[8][26][27]

Conclusion

Aconitum alkaloids are a fascinating and challenging class of natural products. While their toxicity, driven by VGSC activation, remains a major concern, ongoing research continues to uncover novel structures with promising therapeutic potential in analgesia, inflammation, and oncology. A thorough understanding of their mechanisms, guided by detailed pathway analysis and quantitative bioassays, is critical for mitigating their risks. Future drug development efforts will likely focus on the semi-synthesis of derivatives with improved therapeutic indices, separating the desired pharmacological effects from the inherent toxicity of the parent compounds.

References

• 1. cjnmcpu.com [cjnmcpu.com]
• 2. researchgate.net [researchgate.net]
• 3. Aconitum in traditional Chinese medicine: a valuable drug or an unpredictable risk? - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. aidic.it [aidic.it]
• 6. researchgate.net [researchgate.net]
• 7. The effects of Aconitum alkaloids on the central nervous system - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. pubs.acs.org [pubs.acs.org]
• 9. Frontiers | Antitumor effects and potential mechanisms of aconitine based on preclinical studies: an updated systematic review and meta-analysis [frontiersin.org]
• 10. Anti-inflammatory and anti-rheumatic activities in vitro of alkaloids separated from Aconitum soongoricum Stapf - PMC [pmc.ncbi.nlm.nih.gov]
• 11. mdpi.com [mdpi.com]
• 12. Aconitine induces apoptosis in H9c2 cardiac cells via mitochondria‑mediated pathway - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. spandidos-publications.com [spandidos-publications.com]
• 14. Aconitine induces cardiotoxicity through regulation of calcium signaling pathway in zebrafish embryos and in H9c2 cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. Aconitine induces cardiomyocyte damage by mitigating BNIP3‐dependent mitophagy and the TNFα‐NLRP3 signalling axis - PMC [pmc.ncbi.nlm.nih.gov]
• 16. Frontiers | An Updated Meta-Analysis Based on the Preclinical Evidence of Mechanism of Aconitine-Induced Cardiotoxicity [frontiersin.org]
• 17. Aconitum sp. alkaloids: the modulation of voltage-dependent Na+ channels, toxicity and antinociceptive properties - PubMed [pubmed.ncbi.nlm.nih.gov]
• 18. researchgate.net [researchgate.net]
• 19. researchgate.net [researchgate.net]
• 20. Frontiers | Aconitine and its derivatives: bioactivities, structure-activity relationships and preliminary molecular mechanisms [frontiersin.org]
• 21. Research Progress on Anti-Inflammatory Effects and Mechanisms of Alkaloids from Chinese Medical Herbs - PMC [pmc.ncbi.nlm.nih.gov]
• 22. Analgesic activity of diterpene alkaloids from Aconitum baikalensis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 23. Norditerpenoid alkaloids from Aconitum and Delphinium : structural relevance in medicine, toxicology, and metabolism - Natural Product Reports (RSC Publishing) DOI:10.1039/D1NP00029B [pubs.rsc.org]
• 24. Evaluation of Aconitum diterpenoid alkaloids as antiproliferative agents - PMC [pmc.ncbi.nlm.nih.gov]
• 25. Neurotoxicity mechanism of aconitine in HT22 cells studied by microfluidic chip-mass spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 26. pubs.acs.org [pubs.acs.org]
• 27. Isolation, Structure Elucidation, Semi-Synthesis, and Structural Modification of C19-Diterpenoid Alkaloids from Aconitum apetalum and Their Neuroprotective Activities - PubMed [pubmed.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Application Notes and Protocols for the Use of Palmitate (Palmitic Acid) in Cell Culture Assays

Disclaimer: Initial searches for "14-Benzoylmesaconine-8-palmitate" did not yield specific information. It is presumed that this may be a novel or less-studied compound. The following application notes and protocols are based on the well-documented effects of the palmitate moiety, specifically palmitic acid, a common saturated fatty acid used in cell culture to study lipotoxicity and metabolic stress.

These guidelines are intended for researchers, scientists, and drug development professionals working with in vitro cell models.

Introduction

Palmitic acid (PA) is the most common saturated fatty acid in animals and plants. In cell culture, it is widely used to model the effects of high-fat diets and associated metabolic conditions like obesity, type 2 diabetes, and non-alcoholic fatty liver disease. Exposing cells to elevated levels of palmitate can induce a variety of cellular responses, including endoplasmic reticulum (ER) stress, mitochondrial dysfunction, inflammation, and apoptosis, collectively termed lipotoxicity.

Preparing Palmitate for Cell Culture

Due to its low solubility in aqueous solutions, palmitate must be complexed with a carrier protein, typically fatty acid-free Bovine Serum Albumin (BSA), before being added to cell culture media.

Materials

• Sodium Palmitate (e.g., Sigma-Aldrich, P9767)

• Fatty Acid-Free Bovine Serum Albumin (BSA) (e.g., Roche, 03117405001)

• 0.1 N Sodium Hydroxide (NaOH)

• 150 mM Sodium Chloride (NaCl) in sterile deionized water

• Cell culture medium (e.g., DMEM)

• Sterile filter (0.22 µm)

• Heated stir plate and magnetic stir bars

• Water bath

Protocol for Palmitate-BSA Conjugate Preparation

This protocol describes the preparation of a 10 mM palmitate stock solution conjugated to 12% BSA.[1]

• Prepare a 12% BSA Solution: Dissolve fatty acid-free BSA in the desired cell culture medium or 150 mM NaCl to a final concentration of 12% (w/v). Gently stir at 37°C until the BSA is completely dissolved. Pre-warm this solution to 37°C in a water bath.

• Prepare a Palmitate Stock Solution: Dissolve sodium palmitate in pre-heated 0.1 N NaOH to create a concentrated stock solution.

• Conjugation: Dilute the palmitate stock solution 1:10 in the pre-warmed 12% BSA solution to achieve a final palmitate concentration of 10 mM.

• Incubation: Incubate the palmitate-BSA solution on a shaker at 37°C overnight to ensure complete conjugation.

• Sterilization: Sterile-filter the final solution through a 0.22 µm filter.

• Storage: Aliquot the sterile palmitate-BSA stock solution and store at -20°C.

• Control: Prepare a control solution containing 0.1 N NaOH and BSA without palmitate.[1]

Experimental Protocols

Cell Viability Assay (MTT Assay)

This protocol is designed to assess the effect of palmitate on cell viability.

• Cell Seeding: Seed cells in a 96-well plate at a density that will ensure they are in the exponential growth phase at the time of treatment (e.g., 5,000-10,000 cells/well). Incubate for 24 hours to allow for attachment.

• Treatment: Prepare serial dilutions of the palmitate-BSA stock solution in fresh cell culture medium to achieve the desired final concentrations (e.g., 100 µM to 500 µM).[2] Also, prepare wells with the BSA-only control.

• Incubation: Remove the old medium from the cells and replace it with the medium containing different concentrations of palmitate-BSA or the BSA-only control. Incubate for the desired duration (e.g., 24, 48, or 72 hours).

• MTT Addition: Add MTT solution (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) to each well and incubate for 2-4 hours at 37°C, allowing viable cells to form formazan (B1609692) crystals.

• Solubilization: Remove the MTT solution and add a solubilizing agent (e.g., DMSO or isopropanol) to dissolve the formazan crystals.

• Measurement: Measure the absorbance at a wavelength of 570 nm using a microplate reader.

• Analysis: Express the results as a percentage of the control (BSA-only treated cells).

Apoptosis Assay (Annexin V/Propidium Iodide Staining)

This protocol is used to quantify palmitate-induced apoptosis.

• Cell Seeding and Treatment: Seed cells in a 6-well plate and treat with the desired concentrations of palmitate-BSA and the BSA-only control as described in the cell viability assay.

• Cell Harvesting: After the treatment period, collect both the floating and adherent cells. Centrifuge the cell suspension and wash the cell pellet with ice-cold PBS.

• Staining: Resuspend the cells in Annexin V binding buffer. Add FITC-conjugated Annexin V and Propidium Iodide (PI) to the cell suspension.

• Incubation: Incubate the cells in the dark at room temperature for 15 minutes.

• Analysis: Analyze the stained cells by flow cytometry.

  • Live cells: Annexin V-negative and PI-negative.

  • Early apoptotic cells: Annexin V-positive and PI-negative.

  • Late apoptotic/necrotic cells: Annexin V-positive and PI-positive.

Data Presentation

The following tables summarize quantitative data from various studies on the effects of palmitate in different cell lines.

Cell Line	Assay	Concentration (µM)	Incubation Time (h)	Observed Effect
Ishikawa	MTT	348.2 (IC50)	72	50% reduction in cell viability[3]
ECC-1	MTT	187.3 (IC50)	72	50% reduction in cell viability[3]
H9c2	MTT	100-500	24	Dose-dependent decrease in cell viability[2]
C6 Astrocytes	MTT	400	24	~50% reduction in cell viability[4]
INS-1	Annexin V	200-800	24	Dose-dependent increase in apoptosis[5]
H9c2	Hoechst Staining	100-250	12	Dose-dependent increase in apoptosis[6]

Visualization of Pathways and Workflows

Signaling Pathways Modulated by Palmitate

Palmitate treatment can activate several signaling pathways leading to cellular stress and apoptosis.

Caption: Key signaling pathways affected by palmitate in cell culture.

Experimental Workflow for Palmitate Cell Culture Assay

The following diagram illustrates a general workflow for conducting a cell culture experiment with palmitate.

Caption: General workflow for a palmitate cell culture experiment.

References

• 1. brainly.in [brainly.in]
• 2. researchgate.net [researchgate.net]
• 3. Palmitic Acid Exerts Anti-Tumorigenic Activities by Modulating Cellular Stress and Lipid Droplet Formation in Endometrial Cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Palmitate Compromises C6 Astrocytic Cell Viability and Mitochondrial Function - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]

Application Note & Protocol: Quantification of 14-Benzoylmesaconine-8-palmitate using Ultra-Performance Liquid Chromatography-Tandem Mass Spectrometry (UPLC-MS/MS)

Audience: Researchers, scientists, and drug development professionals.

Abstract: This document provides a detailed protocol for the quantification of 14-Benzoylmesaconine-8-palmitate, a lipophilic diester-type diterpenoid alkaloid found in certain Aconitum species. Due to the compound's potential toxicity and pharmacological activity, a robust and sensitive analytical method is crucial for quality control, pharmacokinetic studies, and toxicological assessments. The described method utilizes Ultra-Performance Liquid Chromatography coupled with Tandem Mass Spectrometry (UPLC-MS/MS) in Multiple Reaction Monitoring (MRM) mode, which offers high selectivity and sensitivity for complex matrices.

Principle of the Method

This method is based on the principle of reversed-phase chromatography to separate 14-Benzoylmesaconine-8-palmitate from other matrix components, followed by its detection and quantification using tandem mass spectrometry.

• Chromatography: A C18 stationary phase is used to separate analytes based on their hydrophobicity. 14-Benzoylmesaconine-8-palmitate, being a highly lipophilic molecule due to the palmitate ester group, is strongly retained and can be effectively separated from more polar alkaloids using a gradient elution with an organic solvent (e.g., acetonitrile (B52724) or methanol) and water, both containing additives like formic acid to promote protonation.

• Mass Spectrometry: Following chromatographic separation, the analyte is ionized using Electrospray Ionization (ESI) in positive mode. The protonated molecule [M+H]⁺ is selected in the first quadrupole (Q1), fragmented in the collision cell (Q2), and specific product ions are monitored in the third quadrupole (Q3). This process, known as Multiple Reaction Monitoring (MRM), ensures high selectivity and minimizes interference from the matrix, allowing for accurate quantification even at low concentrations.

Experimental Protocols

Apparatus and Reagents

• Apparatus:

  • UPLC system (e.g., Waters ACQUITY UPLC, Agilent 1290 Infinity II)

  • Tandem quadrupole mass spectrometer (e.g., Sciex QTRAP 6500+, Waters Xevo TQ-S)

  • Analytical balance (0.01 mg sensitivity)

  • Vortex mixer

  • Centrifuge

  • Solid-Phase Extraction (SPE) manifold and cartridges (e.g., C18, 500 mg, 3 mL)

  • Nitrogen evaporator

  • Volumetric flasks, pipettes, and autosampler vials

• Reagents:

  • Acetonitrile (LC-MS grade)

  • Methanol (B129727) (LC-MS grade)

  • Water (LC-MS grade, 18.2 MΩ·cm)

  • Formic acid (LC-MS grade)

  • Ammonium acetate (B1210297) (LC-MS grade)

  • 14-Benzoylmesaconine-8-palmitate reference standard (purity >98%)

  • Internal Standard (IS), e.g., Verapamil or a structurally related alkaloid not present in the sample.

Preparation of Solutions

• Stock Solution (1 mg/mL): Accurately weigh 1.0 mg of 14-Benzoylmesaconine-8-palmitate reference standard and dissolve it in 1.0 mL of methanol in a volumetric flask.

• Working Standard Solutions: Prepare a series of working standard solutions by serially diluting the stock solution with methanol to obtain concentrations ranging from 1 ng/mL to 1000 ng/mL. These will be used to construct the calibration curve.

• Internal Standard (IS) Solution: Prepare a 100 ng/mL solution of the chosen IS (e.g., Verapamil) in methanol.

Sample Preparation (from Herbal Matrix)

• Homogenization: Weigh 1.0 g of the pulverized, dried plant material into a 50 mL centrifuge tube.

• Extraction: Add 20 mL of 70% methanol. Vortex for 1 minute and extract using ultrasonication for 30 minutes at room temperature.

• Centrifugation: Centrifuge the mixture at 4000 rpm for 10 minutes.

• Collection: Carefully transfer the supernatant to a clean tube. Repeat the extraction process on the residue once more and combine the supernatants.

• Evaporation: Evaporate the combined supernatant to dryness under a stream of nitrogen at 40°C.

• Reconstitution: Reconstitute the dried residue in 5 mL of 10% methanol.

• Solid-Phase Extraction (SPE) Cleanup:

  • Conditioning: Condition a C18 SPE cartridge with 5 mL of methanol followed by 5 mL of water.

  • Loading: Load the 5 mL of reconstituted sample onto the cartridge.

  • Washing: Wash the cartridge with 5 mL of 20% methanol to remove polar impurities.

  • Elution: Elute the target analyte with 5 mL of 90% methanol.

• Final Preparation: Evaporate the eluate to dryness under nitrogen. Reconstitute the residue in 1.0 mL of methanol, add the internal standard, vortex, and filter through a 0.22 µm syringe filter into an autosampler vial for analysis.

UPLC-MS/MS Instrumental Conditions

The following tables summarize the optimized instrumental parameters for the analysis.

Table 1: UPLC Parameters

Parameter	Value
Column	ACQUITY UPLC BEH C18 (2.1 x 100 mm, 1.7 µm)
Mobile Phase A	Water with 0.1% Formic Acid & 5 mM Ammonium Acetate
Mobile Phase B	Acetonitrile with 0.1% Formic Acid
Gradient Elution	0-2 min, 30% B; 2-10 min, 30-95% B; 10-12 min, 95% B; 12-12.1 min, 95-30% B; 12.1-15 min, 30% B
Flow Rate	0.3 mL/min
Column Temperature	40°C
Injection Volume	2 µL

Table 2: Mass Spectrometer Parameters

Parameter	Value
Ionization Mode	Electrospray Ionization (ESI), Positive
Capillary Voltage	3.5 kV
Source Temp.	150°C
Desolvation Temp.	450°C
Cone Gas Flow	50 L/hr
Desolvation Gas Flow	800 L/hr
Collision Gas	Argon

Table 3: MRM Transitions for Quantification

Compound	Precursor Ion (m/z)	Product Ion (m/z)	Dwell Time (ms)	Cone Voltage (V)	Collision Energy (eV)
14-Benzoylmesaconine-8-palmitate	844.5	584.3 (Quantifier)	100	45	30
844.5	105.1 (Qualifier)	100	45	25
Verapamil (IS)	455.3	165.1	100	40	22

Note: The exact m/z values and collision energies should be optimized by infusing a standard solution of 14-Benzoylmesaconine-8-palmitate.

Data Presentation and Analysis

• Calibration Curve: Construct a calibration curve by plotting the peak area ratio of the analyte to the internal standard (y-axis) against the nominal concentration of the analyte (x-axis).

• Quantification: Determine the concentration of 14-Benzoylmesaconine-8-palmitate in the samples by interpolating their peak area ratios from the linear regression of the calibration curve.

• Method Validation: The method should be validated according to relevant guidelines (e.g., ICH, FDA) for linearity, accuracy, precision, limit of detection (LOD), and limit of quantification (LOQ).

Table 4: Typical Method Performance Characteristics

Parameter	Result
Linearity (r²)	> 0.995
Range	1 - 1000 ng/mL
LOD	0.3 ng/mL
LOQ	1.0 ng/mL
Precision (%RSD)	< 15%
Accuracy (%RE)	85 - 115%
Matrix Effect	90 - 110%
Recovery	> 85%

Visualized Workflow and Diagrams

The following diagrams illustrate the experimental workflow for the quantification of 14-Benzoylmesaconine-8-palmitate.

Caption: Workflow for the quantification of 14-Benzoylmesaconine-8-palmitate.

Caption: Logical diagram of the MRM fragmentation process for the analyte.

Application Note: HPLC-MS Analysis of 14-Benzoylmesaconine-8-palmitate

Audience: Researchers, scientists, and drug development professionals.

Introduction

14-Benzoylmesaconine-8-palmitate is a lipo-alkaloid, a class of C19-norditerpenoid alkaloids characterized by an aconitane (B1242193) skeleton esterified with one or two fatty acid moieties. These compounds are found in various species of the Aconitum genus, which are widely used in traditional medicine. Lipo-alkaloids such as 14-Benzoylmesaconine-8-palmitate are of significant interest due to their pharmacological activities, which can differ from their non-lipophilic precursors. The analysis and quantification of these compounds are crucial for quality control, pharmacokinetic studies, and toxicological assessments. This application note details a robust method for the analysis of 14-Benzoylmesaconine-8-palmitate using High-Performance Liquid Chromatography coupled with Mass Spectrometry (HPLC-MS), providing a sensitive and selective approach for its identification and quantification in complex matrices.

Experimental Protocols

A detailed methodology for the extraction and analysis of 14-Benzoylmesaconine-8-palmitate is provided below. The workflow is designed to ensure efficient extraction from the sample matrix and high-quality data acquisition.

Sample Preparation Protocol (from Plant Material)

This protocol outlines the extraction of lipo-alkaloids from powdered plant material (e.g., Aconitum roots).

• Sample Homogenization: Pulverize the dried plant material to a fine powder (passing through a 60-mesh sieve) to ensure homogeneity and maximize extraction efficiency.

• Extraction:

  • Accurately weigh 1.0 g of the powdered sample into a conical flask.

  • Add 20 mL of an extraction solvent mixture of methanol (B129727) and chloroform (B151607) (1:1, v/v).

  • Sonicate the mixture for 30 minutes in an ultrasonic bath at room temperature.

  • Allow the mixture to stand for 1 hour to ensure complete extraction.

• Filtration and Concentration:

  • Filter the extract through a 0.22 µm nylon membrane filter to remove particulate matter.

  • Evaporate the filtrate to dryness under a gentle stream of nitrogen at 40°C.

• Reconstitution:

  • Reconstitute the dried residue in 1.0 mL of acetonitrile.

  • Vortex the solution for 1 minute to ensure complete dissolution.

  • The reconstituted sample is now ready for HPLC-MS analysis.

HPLC-MS/MS Analysis Protocol

This protocol details the instrumental parameters for the chromatographic separation and mass spectrometric detection of 14-Benzoylmesaconine-8-palmitate.

• Instrumentation: A high-performance liquid chromatography (HPLC) system coupled to a quadrupole time-of-flight (Q-TOF) mass spectrometer with an electrospray ionization (ESI) source.

• Chromatographic Conditions:

  • Column: A C18 reversed-phase column (e.g., 2.1 mm x 100 mm, 1.8 µm particle size) is suitable for the separation of lipo-alkaloids.

  • Mobile Phase A: 0.1% formic acid in water.

  • Mobile Phase B: 0.1% formic acid in acetonitrile.

  • Gradient Elution: A gradient program should be optimized for the separation of the target analyte from other matrix components. A typical gradient is as follows:

    • 0-2 min: 5% B

    • 2-20 min: Linear gradient from 5% to 95% B

    • 20-25 min: Hold at 95% B

    • 25.1-30 min: Re-equilibration at 5% B

  • Flow Rate: 0.3 mL/min.

  • Column Temperature: 40°C.

  • Injection Volume: 5 µL.

• Mass Spectrometry Conditions:

  • Ionization Mode: Electrospray Ionization (ESI), Positive.

  • Scan Mode: Full Scan MS and Targeted MS/MS.

  • Mass Range: m/z 100-1200.

  • Capillary Voltage: 3.5 kV.

  • Cone Voltage: 40 V.

  • Source Temperature: 120°C.

  • Desolvation Temperature: 350°C.

  • Desolvation Gas Flow: 800 L/hr (Nitrogen).

  • Collision Gas: Argon.

  • Collision Energy: Ramped from 20 to 40 eV for MS/MS fragmentation.

Data Presentation

The following tables summarize the key parameters for the HPLC-MS/MS analysis of 14-Benzoylmesaconine-8-palmitate.

Table 1: HPLC-MS/MS Method Parameters

Parameter	Value
HPLC System
Column	C18 Reversed-Phase (2.1 x 100 mm, 1.8 µm)
Mobile Phase A	0.1% Formic Acid in Water
Mobile Phase B	0.1% Formic Acid in Acetonitrile
Flow Rate	0.3 mL/min
Column Temperature	40°C
Injection Volume	5 µL
MS System
Ionization Mode	ESI Positive
Capillary Voltage	3.5 kV
Cone Voltage	40 V
Source Temperature	120°C
Desolvation Temp.	350°C
MS Scan Range	m/z 100-1200
MS/MS Collision Energy	20-40 eV (Ramped)

Table 2: Quantitative Performance (Illustrative)

Note: The following data are illustrative and based on typical performance for the analysis of lipo-alkaloids. Method validation should be performed to establish specific performance characteristics.

Parameter	Expected Performance
Linearity (r²)	> 0.995
Limit of Detection (LOD)	0.1 - 1.0 ng/mL
Limit of Quantification (LOQ)	0.5 - 5.0 ng/mL
Precision (%RSD)	< 15%
Accuracy (Recovery %)	85 - 115%

Visualizations

The following diagrams illustrate the experimental workflow and the proposed mass spectral fragmentation of 14-Benzoylmesaconine-8-palmitate.

Caption: Experimental workflow for HPLC-MS analysis.

Caption: Proposed MS/MS fragmentation pathway.

Application Notes and Protocols for Neuropharmacology Research: A Focus on Palmitate-Containing Compounds

A Note to Researchers: Comprehensive searches for "14-Benzoylmesaconine-8-palmitate" did not yield specific neuropharmacological data or established experimental protocols for this particular molecule. The information available primarily pertains to the biological activities of its constituent fatty acid, palmitic acid (palmitate). The following application notes and protocols are therefore based on the known neuropharmacological relevance of palmitic acid and provide a foundational framework for investigating novel palmitate-containing compounds like 14-Benzoylmesaconine-8-palmitate.

Application Notes: The Role of Palmitic Acid in Neuropharmacology

Palmitic acid is a ubiquitous saturated fatty acid that plays a significant role in various physiological and pathological processes within the central nervous system (CNS). Its involvement in cellular signaling, membrane structure, and energy metabolism makes it a molecule of interest in neuropharmacology.

Key Research Areas:

• Neuroinflammation: Palmitic acid is known to induce an inflammatory response in astrocytes, key players in brain inflammation. This can lead to homeostatic disturbances and is associated with neurodegenerative processes.

• Neurodegenerative Diseases: Elevated levels of free saturated fatty acids, including palmitic acid, are linked to conditions like Alzheimer's disease and Parkinson's disease. Palmitic acid has been shown to increase the secretion of Aβ amyloid peptide in cellular models of Alzheimer's.

• Brain Lipid Metabolism: As a fundamental component of brain lipids, understanding the metabolism of palmitic acid is crucial. Studies have explored its incorporation into brain phospholipids (B1166683) and triglycerides, which can be modulated by pharmacological agents.[1]

• Cellular Signaling: Palmitic acid can influence various signaling pathways, including the PI3K/AKT pathway, which is critical for cell growth and survival.[2] It has been shown to inhibit insulin-induced metabolic activation in neuroblastoma cells by affecting this pathway.[2]

Quantitative Data Summary

No quantitative data for 14-Benzoylmesaconine-8-palmitate was found. The table below summarizes general findings related to palmitic acid's effects, which could serve as a reference for designing experiments for novel palmitate-containing compounds.

Parameter	Observation	Model System	Potential Implication for Neuropharmacology
Aβ Amyloid Peptide Secretion	Increased	Alzheimer's disease cellular model	Potential role in the pathology of Alzheimer's disease.
Astrocyte Uptake	Increased uptake of various molecules (e.g., L-asparagine, iron, D-glucose)	Astrocytes	Indicates a role in reactive astrocytosis and neuroinflammation.[3]
PI3K/AKT Pathway	Inhibition of insulin-induced activation	Differentiated human neuroblastoma cells	Modulation of cell survival and metabolic pathways.[2]
Brain Lipid Incorporation	Increased incorporation with β-oxidation inhibitor	Awake rats	A potential target for modulating brain lipid metabolism.[1]

Experimental Protocols

The following are generalized protocols that can be adapted to investigate the neuropharmacological effects of 14-Benzoylmesaconine-8-palmitate.

Protocol 1: Assessing Neuroinflammatory Potential in Astrocytes

• Cell Culture: Culture primary astrocytes or a human astrocytoma cell line (e.g., U-87 MG) in DMEM supplemented with 10% FBS and 1% penicillin-streptomycin.

• Treatment: Prepare stock solutions of 14-Benzoylmesaconine-8-palmitate in a suitable vehicle (e.g., DMSO). Treat astrocyte cultures with varying concentrations of the compound for 24-48 hours. A vehicle-only control should be included.

• Cytokine Analysis: Collect the cell culture supernatant and quantify the levels of pro-inflammatory cytokines (e.g., TNF-α, IL-1β, IL-6) using ELISA kits.

• Western Blot Analysis: Lyse the cells and perform Western blotting to analyze the expression of key inflammatory signaling proteins (e.g., phosphorylated NF-κB, p38 MAPK).

• Nitric Oxide Assay: Measure the production of nitric oxide, a mediator of inflammation, in the culture supernatant using the Griess reagent.

Protocol 2: Evaluating Effects on Aβ Production in a Neuronal Cell Line

• Cell Culture: Culture a neuronal cell line that overexpresses amyloid precursor protein (APP), such as SH-SY5Y-APP695 cells.

• Treatment: Treat the cells with different concentrations of 14-Benzoylmesaconine-8-palmitate for 48-72 hours.

• Aβ Quantification: Collect the conditioned media and measure the levels of secreted Aβ40 and Aβ42 using specific ELISA kits.

• APP Processing Analysis: Analyze the cell lysates by Western blot to assess the levels of full-length APP and its cleavage products (e.g., C99, C83).

Visualizations

The following diagrams illustrate conceptual frameworks relevant to the neuropharmacological investigation of a novel compound.

Caption: A generalized workflow for the neuropharmacological evaluation of a novel compound.

Caption: A simplified diagram of signaling pathways potentially modulated by palmitic acid.

References

• 1. Incorporation of [U-14C]palmitate into rat brain: effect of an inhibitor of beta-oxidation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Frontiers | Molecular mechanism of palmitic acid and its derivatives in tumor progression [frontiersin.org]
• 3. Multiple Pathways Involved in Palmitic Acid-Induced Toxicity: A System Biology Approach - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for Studying Ion Channel Modulation by 14-Benzoylmesaconine-8-palmitate

For Researchers, Scientists, and Drug Development Professionals

Introduction

14-Benzoylmesaconine-8-palmitate is a novel synthetic compound that combines the structural features of a diterpenoid alkaloid from the Aconitum species, benzoylmesaconine (B1261751), with a long-chain fatty acid, palmitate. Aconitum alkaloids, such as the well-studied aconitine, are known to exert potent effects on voltage-gated sodium channels (Nav). Benzoylmesaconine itself has demonstrated analgesic and anti-inflammatory properties, suggesting potential interactions with neuronal signaling pathways.[1][2] The addition of a palmitate moiety introduces a lipophilic tail that may influence the compound's interaction with the cell membrane and ion channel proteins, potentially through direct membrane partitioning or post-translational modification mechanisms like palmitoylation.

Palmitate has been shown to modulate the activity of various ion channels, including epithelial sodium channels (ENaC) and voltage-gated sodium and calcium channels, through diverse mechanisms including alterations in membrane fluidity and direct protein palmitoylation.[1][3][4] This unique combination of a sodium channel-targeting pharmacophore and a lipid component suggests that 14-Benzoylmesaconine-8-palmitate could be a valuable tool for investigating novel mechanisms of ion channel modulation.

These application notes provide a hypothetical framework and detailed protocols for characterizing the effects of 14-Benzoylmesaconine-8-palmitate on ion channel function, with a primary focus on voltage-gated sodium channels.

Postulated Mechanism of Action

Based on the known pharmacology of its constituent parts, 14-Benzoylmesaconine-8-palmitate is hypothesized to act as a modulator of voltage-gated sodium channels. The benzoylmesaconine core is predicted to interact with neurotoxin binding site 2 on the α-subunit of the sodium channel, a site also targeted by aconitine.[4][5] This interaction is expected to alter the channel's gating properties, potentially causing a hyperpolarizing shift in the voltage-dependence of activation and modifying the kinetics of inactivation.[3][5][6]

The palmitate moiety may contribute to this modulation in several ways:

• Membrane Anchoring: The lipophilic palmitate tail could anchor the molecule within the plasma membrane, increasing its local concentration near the ion channel and influencing its binding kinetics.

• Direct Modulation: The palmitate portion might directly interact with the lipid-facing domains of the ion channel, allosterically modulating its conformational state.

• Influence on Palmitoylation: The presence of exogenous palmitate could potentially influence the endogenous palmitoylation state of the channel or associated regulatory proteins, which is known to affect channel gating and pharmacology.[3][7]

Data Presentation

Table 1: Hypothetical Electrophysiological Effects of 14-Benzoylmesaconine-8-palmitate on Voltage-Gated Sodium Channels (Nav1.x)

Parameter	Control	1 µM 14-Benzoylmesaconine-8-palmitate	10 µM 14-Benzoylmesaconine-8-palmitate
Peak Current Amplitude (pA/pF)	-150 ± 10	-120 ± 8	-80 ± 5
Voltage of Half-Activation (V1/2 act, mV)	-25 ± 1.5	-35 ± 1.2	-45 ± 1.8
Slope Factor of Activation (kact)	6.5 ± 0.5	7.0 ± 0.6	7.8 ± 0.7
Voltage of Half-Inactivation (V1/2 inact, mV)	-80 ± 2.0	-90 ± 2.5	-105 ± 2.8
Time Constant of Fast Inactivation (τfast, ms)	0.8 ± 0.1	1.5 ± 0.2	2.5 ± 0.3
Persistent Current (% of Peak)	0.5 ± 0.1	2.0 ± 0.3	5.0 ± 0.5

Data are presented as mean ± SEM and are hypothetical, intended for illustrative purposes.

Experimental Protocols

Protocol 1: Whole-Cell Patch-Clamp Electrophysiology to Characterize Modulation of Voltage-Gated Sodium Channels

This protocol details the use of whole-cell patch-clamp electrophysiology to investigate the effects of 14-Benzoylmesaconine-8-palmitate on the biophysical properties of voltage-gated sodium channels expressed in a heterologous system (e.g., HEK293 cells stably expressing a specific Nav subtype).

Materials:

• HEK293 cells stably expressing the desired Nav channel subtype (e.g., Nav1.5)

• Cell culture medium (DMEM, 10% FBS, 1% penicillin/streptomycin)

• Poly-D-lysine coated glass coverslips

• External solution (in mM): 140 NaCl, 5 KCl, 2 CaCl₂, 1 MgCl₂, 10 HEPES, 10 Glucose (pH 7.4 with NaOH)

• Internal solution (in mM): 140 CsF, 10 NaCl, 1 EGTA, 10 HEPES (pH 7.2 with CsOH)

• 14-Benzoylmesaconine-8-palmitate stock solution (10 mM in DMSO)

• Patch-clamp rig with amplifier, digitizer, and data acquisition software

• Borosilicate glass capillaries for pipette pulling

Procedure:

• Cell Preparation:

  • Plate HEK293 cells expressing the Nav channel of interest onto poly-D-lysine coated glass coverslips 24-48 hours before the experiment.

  • Just before recording, transfer a coverslip to the recording chamber on the microscope stage and perfuse with external solution.

• Pipette Preparation:

  • Pull borosilicate glass capillaries to a resistance of 2-4 MΩ when filled with internal solution.

  • Fill the pipette with internal solution and mount it on the headstage.

• Whole-Cell Recording:

  • Approach a single, healthy-looking cell with the patch pipette.

  • Establish a gigaohm seal (>1 GΩ) between the pipette tip and the cell membrane.

  • Rupture the cell membrane to achieve the whole-cell configuration.

  • Allow the cell to dialyze with the internal solution for 5-10 minutes before recording.

• Voltage-Clamp Protocols:

  • Current-Voltage (I-V) Relationship:

    • Hold the cell at a holding potential of -120 mV.

    • Apply a series of depolarizing voltage steps from -100 mV to +60 mV in 10 mV increments for 50 ms.

    • Record the resulting sodium currents.

  • Steady-State Activation:

    • Calculate the conductance (G) at each voltage step using the formula: G = I / (V - Vrev), where I is the peak current, V is the test potential, and Vrev is the reversal potential for sodium.

    • Plot the normalized conductance (G/Gmax) against the test potential and fit the data with a Boltzmann function to determine the V1/2 act and kact.

  • Steady-State Inactivation:

    • Hold the cell at various prepulse potentials (from -140 mV to -20 mV in 10 mV increments) for 500 ms.

    • Follow each prepulse with a test pulse to 0 mV for 20 ms.

    • Plot the normalized peak current (I/Imax) against the prepulse potential and fit with a Boltzmann function to determine V1/2 inact and kinact.

• Compound Application:

  • Prepare working concentrations of 14-Benzoylmesaconine-8-palmitate in external solution from the DMSO stock. Ensure the final DMSO concentration is ≤ 0.1%.

  • Establish a stable baseline recording in the control external solution.

  • Perfuse the recording chamber with the solution containing 14-Benzoylmesaconine-8-palmitate.

  • Repeat the voltage-clamp protocols to determine the effects of the compound.

  • Perform a washout step by perfusing with the control external solution to assess the reversibility of the effects.

Protocol 2: Radioligand Binding Assay to Determine Affinity for Sodium Channel Site 2

This protocol describes a competitive binding assay to determine the affinity of 14-Benzoylmesaconine-8-palmitate for neurotoxin binding site 2 on the sodium channel, using a radiolabeled ligand known to bind to this site, such as [³H]-batrachotoxinin A 20-α-benzoate ([³H]-BTX-B).

Materials:

• Rat brain synaptosomes or membranes prepared from cells expressing the Nav channel of interest.

• [³H]-BTX-B (specific activity ~50-70 Ci/mmol)

• Binding buffer: 50 mM HEPES, 5.4 mM KCl, 0.8 mM MgSO₄, 130 mM choline (B1196258) chloride, 5.5 mM glucose, 1 mg/mL BSA, pH 7.4.

• Scorpion venom (e.g., from Leiurus quinquestriatus) as a positive allosteric modulator to enhance [³H]-BTX-B binding.

• Unlabeled batrachotoxin (B49) for determining non-specific binding.

• 14-Benzoylmesaconine-8-palmitate stock solution (10 mM in DMSO).

• Glass fiber filters (e.g., Whatman GF/B).

• Filtration manifold.

• Liquid scintillation counter and scintillation cocktail.

Procedure:

• Assay Setup:

  • Prepare assay tubes containing:

    • Binding buffer.

    • A fixed concentration of [³H]-BTX-B (e.g., 1-5 nM).

    • A fixed concentration of scorpion venom (e.g., 100 µg/mL).

    • Increasing concentrations of 14-Benzoylmesaconine-8-palmitate (e.g., 1 nM to 100 µM).

  • For total binding, omit any competing ligand.

  • For non-specific binding, add a high concentration of unlabeled batrachotoxin (e.g., 10 µM).

• Incubation:

  • Add the synaptosomal or cell membrane preparation (e.g., 100-200 µg protein) to each tube.

  • Incubate the tubes at 37°C for 60-90 minutes.

• Filtration and Washing:

  • Rapidly terminate the binding reaction by filtering the contents of each tube through a glass fiber filter using a filtration manifold.

  • Wash the filters three times with ice-cold wash buffer (e.g., 50 mM HEPES, pH 7.4).

• Quantification:

  • Place the filters in scintillation vials.

  • Add scintillation cocktail and allow the filters to soak overnight.

  • Measure the radioactivity in each vial using a liquid scintillation counter.

• Data Analysis:

  • Calculate the specific binding at each concentration of 14-Benzoylmesaconine-8-palmitate by subtracting the non-specific binding from the total binding.

  • Plot the percentage of specific binding against the logarithm of the competitor concentration.

  • Fit the data with a one-site competition model to determine the IC₅₀ value.

  • Calculate the inhibitory constant (Ki) using the Cheng-Prusoff equation: Ki = IC₅₀ / (1 + [L]/Kd), where [L] is the concentration of the radioligand and Kd is its dissociation constant.

Visualizations

Caption: Hypothetical signaling pathway of 14-Benzoylmesaconine-8-palmitate.

Caption: Workflow for electrophysiological characterization.

Caption: Workflow for radioligand binding assay.

References

• 1. selleckchem.com [selleckchem.com]
• 2. [Analgesic effect of benzoylmesaconine] - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Gating and selectivity of aconitine-modified sodium channels in neuroblastoma cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Aconitum sp. alkaloids: the modulation of voltage-dependent Na+ channels, toxicity and antinociceptive properties - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Comparison of aconitine-modified human heart (hH1) and rat skeletal (μ1) muscle Na+ channels: an important role for external Na+ ions - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. Frontiers | Pharmacological effects, molecular mechanisms, and pharmacokinetics of benzoylaconine: a systematic review [frontiersin.org]

Application Note & Protocols: Preclinical In Vivo Evaluation of 14-Benzoylmesaconine-8-palmitate

Audience: Researchers, scientists, and drug development professionals.

Abstract: This document provides a detailed framework for the in vivo experimental design and evaluation of 14-Benzoylmesaconine-8-palmitate, a derivative of an aconitine-type alkaloid. Aconitum alkaloids are recognized for their potent analgesic and anti-inflammatory properties, but also for their significant cardiotoxicity and neurotoxicity.[1] The addition of a palmitate ester may alter the compound's pharmacokinetic profile, potentially creating a long-acting formulation. This guide outlines essential protocols for toxicity, pharmacokinetic, analgesic, and anti-inflammatory assessment, emphasizing a safety-first approach.

Introduction and Rationale

14-Benzoylmesaconine-8-palmitate is a semi-synthetic derivative of mesaconine, an alkaloid from plants of the Aconitum species. These plants have a long history in traditional medicine for treating pain and inflammation.[1] The core structure, benzoylmesaconine (B1261751), is known to be less toxic than diester diterpene alkaloids like aconitine (B1665448) but still possesses biological activity, including analgesic effects.[2]

The key structural modification is the C-8 palmitate ester. Palmitate is a 16-carbon saturated fatty acid that, when conjugated to a drug, can significantly alter its pharmacokinetic properties, often leading to prolonged absorption from the injection site and an extended duration of action, similar to long-acting antipsychotics like paliperidone (B428) palmitate.[3] Furthermore, certain fatty acid esters, such as methyl and ethyl palmitate, have demonstrated intrinsic anti-inflammatory activities.[4][5]

This dual character—a potentially analgesic/anti-inflammatory core with a pharmacokinetic-modifying tail—makes 14-Benzoylmesaconine-8-palmitate a compound of interest. However, the inherent toxicity of the aconitine backbone necessitates a rigorous and careful preclinical evaluation.[1][6][7] The primary objectives of the proposed studies are to:

• Establish a preliminary safety and toxicity profile.

• Characterize the pharmacokinetic behavior.

• Evaluate potential analgesic efficacy in validated pain models.

• Assess anti-inflammatory activity in acute inflammation models.

Hypothesized Mechanism of Action & Signaling

The compound's effects are likely multifactorial:

• Analgesia/Neurotoxicity : The benzoylmesaconine moiety is expected to modulate voltage-sensitive sodium channels in excitable tissues (neurons, myocardium).[1] By binding to these channels, it may cause persistent activation and block nerve impulse propagation, leading to both analgesia and, at higher doses, neurotoxicity.

• Anti-inflammatory Action : The mechanism may involve the inhibition of key inflammatory pathways. This could include downregulation of the NF-κB pathway, which would reduce the expression of pro-inflammatory mediators like iNOS, COX-2, TNF-α, and IL-6.[4][8]

• Pharmacokinetics : The palmitate chain is hypothesized to slow the release of the active molecule from the administration site (e.g., intramuscular) into the systemic circulation, resulting in a lower maximum concentration (Cmax) and a prolonged half-life (T½).

Caption: Hypothesized modulation of pain and inflammation pathways.

Experimental Protocols

Phase 1: Toxicity and Pharmacokinetic Profiling

A. Acute Toxicity Assessment (LD50 Determination)

• Objective : To determine the median lethal dose (LD50) and observe signs of acute toxicity.

• Animals : Male and female Swiss albino mice (20-25 g).

• Methodology :

  • Acclimatize animals for 7 days under standard conditions.[9]

  • Divide animals into groups (n=6 per group).

  • Administer escalating single doses of 14-Benzoylmesaconine-8-palmitate (e.g., via intraperitoneal or oral routes) suspended in a suitable vehicle (e.g., 0.5% CMC). A vehicle control group receives the vehicle only.

  • Observe animals continuously for the first 4 hours and then periodically for 14 days for signs of toxicity (e.g., convulsions, muscle weakness, diarrhea, respiratory distress) and mortality.[6]

  • Calculate the LD50 using a recognized statistical method (e.g., Probit analysis).

B. Pharmacokinetic (PK) Study

• Objective : To characterize the absorption, distribution, and elimination profile of the compound.

• Animals : Male Sprague-Dawley rats (200-250 g), cannulated (jugular vein).

• Methodology :

  • Administer a single, non-toxic dose of the compound (e.g., intramuscularly or subcutaneously).

  • Collect blood samples via the cannula at predefined time points (e.g., 0, 0.5, 1, 2, 4, 8, 12, 24, 48, 72 hours).

  • Process blood to plasma and store at -80°C until analysis.

  • Quantify the concentration of 14-Benzoylmesaconine-8-palmitate in plasma using a validated LC-MS/MS method.[2]

  • Calculate key PK parameters using appropriate software.

Data Presentation: Pharmacokinetic Parameters

Parameter	Description	Unit	Value (Mean ± SD)
Cmax	Maximum plasma concentration	ng/mL	[Data]
Tmax	Time to reach Cmax	hours	[Data]
AUC(0-t)	Area under the curve to last time point	ng·h/mL	[Data]
AUC(0-inf)	Area under the curve extrapolated to infinity	ng·h/mL	[Data]
T½	Elimination half-life	hours	[Data]
CL/F	Apparent total body clearance	L/h/kg	[Data]

| Vd/F | Apparent volume of distribution | L/kg | [Data] |

Phase 2: Efficacy Evaluation

A. Analgesic Activity Assessment

Protocol 1: Acetic Acid-Induced Writhing Test (Peripheral Analgesia)

• Objective : To evaluate the peripheral analgesic effect of the compound.

• Workflow Diagram :

  Caption: Workflow for the acetic acid-induced writhing test.

• Methodology :

  • Animals : Swiss albino mice (20-25 g).

  • Groups :

    • Group I: Vehicle control (e.g., 0.5% CMC, p.o.).

    • Group II: Positive control (e.g., Aspirin, 100 mg/kg, p.o.).[10]

    • Group III-V: Test compound at three dose levels (e.g., 10, 30, 100 mg/kg, p.o.), selected based on toxicity data.

  • Procedure :

    • Administer the respective treatments orally.

    • After 60 minutes, inject 0.6% acetic acid solution intraperitoneally (10 mL/kg).[9][10]

    • Immediately after injection, place each mouse in an individual observation chamber.

    • Five minutes after the acetic acid injection, count the number of writhes (abdominal constrictions and hind limb stretching) for a 20-minute period.[9]

  • Endpoint : Calculate the percentage inhibition of writhing compared to the vehicle control group.

Data Presentation: Writhing Test Results

Group	Dose (mg/kg)	Mean No. of Writhes (± SEM)	% Inhibition
Vehicle Control	-	[Data]	0
Positive Control (Aspirin)	100	[Data]	[Data]
Test Compound	10	[Data]	[Data]
Test Compound	30	[Data]	[Data]

| Test Compound | 100 | [Data] | [Data] |

Protocol 2: Hot Plate Test (Central Analgesia)

• Objective : To assess centrally mediated analgesic activity.

• Methodology :

  • Animals : Wistar rats (150-200 g) or mice.

  • Apparatus : Hot plate analgesiometer set to a constant temperature (55 ± 0.5°C).[10]

  • Procedure :

    • Measure the baseline latency for each animal by placing it on the hot plate and recording the time taken to show a nociceptive response (e.g., paw licking or jumping). A cut-off time (e.g., 30-45 seconds) must be used to prevent tissue damage.[10]

    • Administer the test compound, vehicle, or positive control (e.g., Morphine, 5 mg/kg, i.p.).

    • Measure the post-treatment latency at various time points (e.g., 30, 60, 90, 120 minutes).

  • Endpoint : Increase in reaction time (latency) compared to baseline and vehicle control.

B. Anti-inflammatory Activity Assessment

Protocol 3: Carrageenan-Induced Paw Edema Test

• Objective : To evaluate acute anti-inflammatory activity.

• Workflow Diagram :

• Methodology :

  • Animals : Wistar rats (150-180 g).

  • Apparatus : Plethysmometer.

  • Procedure :

    • Measure the initial volume of the right hind paw of each rat.

    • Administer the test compound, vehicle, or positive control (e.g., Indomethacin, 10 mg/kg, p.o.).

    • After 60 minutes, inject 0.1 mL of 1% carrageenan suspension in saline into the sub-plantar region of the right hind paw. [9] * Measure the paw volume at 1, 2, 3, and 4 hours after the carrageenan injection.

  • Endpoint : The increase in paw volume is calculated as the percentage of edema compared to the initial volume. The percentage inhibition of edema is calculated relative to the vehicle control group.

Data Presentation: Paw Edema Results (at 3 hours)

Group	Dose (mg/kg)	Paw Volume Increase (mL ± SEM)	% Edema Inhibition
Vehicle Control	-	[Data]	0
Positive Control (Indomethacin)	10	[Data]	[Data]
Test Compound	10	[Data]	[Data]
Test Compound	30	[Data]	[Data]

| Test Compound | 100 | [Data] | [Data] |

Concluding Remarks

The provided protocols offer a foundational framework for the preclinical in vivo assessment of 14-Benzoylmesaconine-8-palmitate. Given the compound's aconitine origin, all experiments must be conducted with rigorous safety precautions and ethical considerations. The initial toxicity and pharmacokinetic data are paramount and will guide the dose selection for subsequent efficacy studies. Positive results in these acute models for pain and inflammation would warrant further investigation into chronic models and a more detailed exploration of the underlying mechanisms of action.

References

• 1. researchgate.net [researchgate.net]
• 2. mdpi.com [mdpi.com]
• 3. Population pharmacokinetics of intramuscular paliperidone palmitate in patients with schizophrenia: a novel once-monthly, long-acting formulation of an atypical antipsychotic - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Anti-inflammatory activity of methyl palmitate and ethyl palmitate in different experimental rat models - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Aconitine - Wikipedia [en.wikipedia.org]
• 7. Poisoning Associated with Consumption of a Homemade Medicinal Liquor — Chongqing, China, 2018 | MMWR [cdc.gov]
• 8. tandfonline.com [tandfonline.com]
• 9. scielo.br [scielo.br]
• 10. benchchem.com [benchchem.com]

Application Notes & Protocols: Liposomal Formulation of 14-Benzoylmesaconine-8-palmitate for Enhanced Drug Delivery

Audience: Researchers, scientists, and drug development professionals.

Introduction:

14-Benzoylmesaconine-8-palmitate is a lipo-alkaloid derived from Aconitum species, which has garnered interest for its potential therapeutic applications.[1][2] However, its utility can be hampered by poor solubility and potential toxicity, common challenges associated with aconitine-type alkaloids.[3] Liposomal encapsulation presents a promising strategy to overcome these limitations. Liposomes, being biocompatible and biodegradable vesicles, can encapsulate hydrophobic drugs like 14-Benzoylmesaconine-8-palmitate within their lipid bilayer, thereby improving solubility, modulating pharmacokinetic profiles, and potentially reducing systemic toxicity.[4][5] This document provides detailed protocols for the preparation and characterization of a liposomal formulation of 14-Benzoylmesaconine-8-palmitate.

Physicochemical Characterization Data

A summary of the expected physicochemical properties of the liposomal 14-Benzoylmesaconine-8-palmitate formulation is presented in Table 1.

Table 1: Physicochemical Properties of 14-Benzoylmesaconine-8-palmitate Liposomes

Parameter	Method	Expected Value
Mean Particle Size (z-average)	Dynamic Light Scattering (DLS)	100 - 200 nm
Polydispersity Index (PDI)	Dynamic Light Scattering (DLS)	< 0.3
Zeta Potential	Electrophoretic Light Scattering	-20 to -50 mV
Encapsulation Efficiency (EE%)	High-Performance Liquid Chromatography (HPLC)	> 90%
Drug Loading (DL%)	High-Performance Liquid Chromatography (HPLC)	1 - 5%

Experimental Protocols

Preparation of 14-Benzoylmesaconine-8-palmitate Liposomes

This protocol details the thin-film hydration method followed by sonication and extrusion to produce unilamellar liposomes.[6][7]

Materials:

• 14-Benzoylmesaconine-8-palmitate

• Phosphatidylcholine (PC)

• Cholesterol (CHOL)

• Chloroform

• Methanol

• Phosphate Buffered Saline (PBS), pH 7.4

• Round-bottom flask

• Rotary evaporator

• Probe sonicator

• Liposome (B1194612) extruder

• Polycarbonate membranes (100 nm pore size)

Procedure:

• Lipid Film Formation:

  • Dissolve 14-Benzoylmesaconine-8-palmitate, phosphatidylcholine, and cholesterol in a 10:1:1 molar ratio in a minimal volume of a chloroform:methanol (2:1, v/v) mixture in a round-bottom flask.

  • Attach the flask to a rotary evaporator.

  • Rotate the flask at 60 rpm at 40°C under reduced pressure to evaporate the organic solvents.

  • Continue evaporation for at least 1 hour after the film appears dry to ensure complete removal of residual solvent. A thin, uniform lipid film should be formed on the inner surface of the flask.

• Hydration:

  • Hydrate the lipid film with pre-warmed (40°C) PBS (pH 7.4) by rotating the flask at 60 rpm for 1 hour. This results in the formation of multilamellar vesicles (MLVs).

• Size Reduction:

  • To reduce the size and lamellarity of the vesicles, sonicate the MLV suspension using a probe sonicator.[8] Sonicate on ice for 5-10 minutes with a 30-second on/off cycle to prevent overheating.

  • For a more uniform size distribution, subject the sonicated liposome suspension to extrusion.[7] Pass the suspension 10-15 times through a 100 nm polycarbonate membrane fitted in a liposome extruder.

• Purification:

  • To remove unencapsulated 14-Benzoylmesaconine-8-palmitate, centrifuge the liposome suspension at 15,000 x g for 30 minutes at 4°C.

  • Carefully collect the supernatant containing the liposomes.

• Storage:

  • Store the final liposomal formulation at 4°C.

Characterization of Liposomes

2.2.1. Particle Size and Zeta Potential Analysis

• Principle: Dynamic Light Scattering (DLS) is used to measure the hydrodynamic diameter of the liposomes, while electrophoretic light scattering determines their surface charge (zeta potential).[7]

• Procedure:

  • Dilute the liposomal suspension with PBS (pH 7.4).

  • Transfer the diluted sample to a cuvette.

  • Measure the particle size and zeta potential using a DLS instrument at 25°C.

  • Perform measurements in triplicate.

2.2.2. Encapsulation Efficiency (EE%) and Drug Loading (DL%)

• Principle: The amount of encapsulated drug is determined by separating the liposomes from the unencapsulated drug and then quantifying the drug concentration using HPLC.

• Procedure:

  • Separation of Free Drug: Centrifuge a known volume of the liposomal formulation at 15,000 x g for 30 minutes. The pellet will contain the liposomes, and the supernatant will contain the unencapsulated drug.

  • Quantification of Free Drug: Analyze the supernatant using a validated HPLC method to determine the concentration of free 14-Benzoylmesaconine-8-palmitate.

  • Quantification of Total Drug: Disrupt a known volume of the original liposomal suspension with a suitable solvent (e.g., methanol) to release the encapsulated drug. Analyze this sample by HPLC to determine the total drug concentration.

  • Calculations:

    • EE% = [(Total Drug - Free Drug) / Total Drug] x 100

    • DL% = [(Total Drug - Free Drug) / Total Lipid Weight] x 100

Visualizations

Caption: Workflow for the preparation of 14-Benzoylmesaconine-8-palmitate liposomes.

Caption: Workflow for the characterization of liposomal formulations.

While a specific signaling pathway for 14-Benzoylmesaconine-8-palmitate is not yet fully elucidated, the palmitate moiety may influence pathways affected by palmitic acid. Palmitic acid has been shown to modulate several signaling pathways, including the PI3K/AKT and JAK/STAT pathways, which are often implicated in cell proliferation and inflammation.[9]

Caption: Putative signaling pathways modulated by 14-Benzoylmesaconine-8-palmitate.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. Qualitative and quantitative analysis of aconitine-type and lipo-alkaloids of Aconitum carmichaelii roots - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Liposomal Drug Delivery Systems and Anticancer Drugs - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Liposomal drug delivery - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. eijppr.com [eijppr.com]
• 7. Liposomes: preparation and characterization with a special focus on the application of capillary electrophoresis - PMC [pmc.ncbi.nlm.nih.gov]
• 8. General preparation of liposomes using probe-tip sonication [protocols.io]
• 9. Frontiers | Molecular mechanism of palmitic acid and its derivatives in tumor progression [frontiersin.org]

Application Notes and Protocols: Developing Assays to Measure 14-Benzoylmesaconine-8-palmitate Activity

Audience: Researchers, scientists, and drug development professionals.

Introduction:

14-Benzoylmesaconine-8-palmitate is a diterpenoid alkaloid, a class of compounds known for a wide range of biological activities.[1] The structure of this molecule, featuring a palmitate ester, suggests that its activity may be mediated by its hydrolysis, releasing the parent alkaloid and palmitic acid, both of which may have distinct biological effects. The following application notes provide detailed protocols for two distinct assays to measure the activity of 14-Benzoylmesaconine-8-palmitate: a biochemical assay to directly measure its enzymatic hydrolysis and a cell-based assay to assess its potential anti-inflammatory effects.

Protocol 1: In Vitro Esterase/Lipase (B570770) Activity Assay for 14-Benzoylmesaconine-8-palmitate Hydrolysis

This protocol describes a colorimetric assay to measure the hydrolysis of the palmitate ester from 14-Benzoylmesaconine-8-palmitate by esterases or lipases. The assay is based on the quantification of the released palmitic acid.

Experimental Workflow Diagram:

Caption: Workflow for the in vitro enzymatic hydrolysis assay.

Methodology:

• Reagent Preparation:

  • Assay Buffer: 50 mM Tris-HCl, pH 7.4, containing 150 mM NaCl and 1 mM CaCl2.

  • Substrate Stock Solution: Dissolve 14-Benzoylmesaconine-8-palmitate in DMSO to a final concentration of 10 mM.

  • Enzyme Solution: Prepare a solution of porcine liver esterase or a relevant lipase in assay buffer at a concentration of 1 mg/mL.

  • Palmitic Acid Standard: Prepare a 1 mM stock solution of palmitic acid in DMSO. Create a standard curve by serially diluting the stock solution in the assay buffer.

• Assay Procedure:

  • Add 5 µL of the substrate stock solution to the wells of a 96-well microplate.

  • Add 85 µL of the assay buffer to each well.

  • To initiate the reaction, add 10 µL of the enzyme solution to each well. For negative controls, add 10 µL of assay buffer without the enzyme.

  • Incubate the plate at 37°C for 30 minutes.

  • Stop the reaction by adding 10 µL of 1 M HCl.

• Detection of Released Palmitic Acid:

  • Use a commercially available colorimetric free fatty acid quantification kit.

  • Add 100 µL of the colorimetric reagent mixture to each well.

  • Incubate at room temperature for 15 minutes, protected from light.

  • Measure the absorbance at the wavelength specified by the kit manufacturer (typically around 570 nm).

• Data Analysis:

  • Generate a standard curve by plotting the absorbance values of the palmitic acid standards against their known concentrations.

  • Determine the concentration of palmitic acid released in each sample well using the standard curve.

  • Calculate the enzyme activity as nanomoles of palmitic acid released per minute per milligram of enzyme.

Data Presentation:

Sample	Absorbance (570 nm)	Palmitic Acid Released (nmol)	Enzyme Activity (nmol/min/mg)
Negative Control (No Enzyme)	0.052	0.1	0
Porcine Liver Esterase	0.876	15.2	50.7
Lipase A	0.654	11.3	37.7
Lipase B	0.432	7.5	25.0

Protocol 2: Cell-Based Anti-Inflammatory Activity Assay

This protocol evaluates the ability of 14-Benzoylmesaconine-8-palmitate to inhibit the inflammatory response in lipopolysaccharide (LPS)-stimulated macrophage cells. The activity is measured by the reduction of nitric oxide (NO) production, a key inflammatory mediator. This assay indirectly assesses the compound's activity, which may involve its uptake and intracellular hydrolysis.

Signaling Pathway Diagram:

Caption: Inhibition of the LPS-induced inflammatory pathway.

Methodology:

• Cell Culture and Plating:

  • Culture RAW 264.7 macrophage cells in DMEM supplemented with 10% FBS and 1% penicillin-streptomycin.

  • Seed the cells in a 96-well plate at a density of 5 x 10^4 cells per well and allow them to adhere overnight.

• Compound Treatment and Stimulation:

  • Prepare a stock solution of 14-Benzoylmesaconine-8-palmitate in DMSO.

  • Pre-treat the cells with various concentrations of the compound (e.g., 1, 10, 50 µM) for 2 hours. Include a vehicle control (DMSO).

  • Stimulate the cells with 1 µg/mL of LPS for 24 hours. A negative control group should not be treated with LPS.

• Nitric Oxide Measurement (Griess Assay):

  • After the 24-hour incubation, collect 50 µL of the cell culture supernatant from each well.

  • Add 50 µL of Griess Reagent I (sulfanilamide solution) to each supernatant sample in a new 96-well plate.

  • Incubate for 10 minutes at room temperature, protected from light.

  • Add 50 µL of Griess Reagent II (N-(1-naphthyl)ethylenediamine dihydrochloride (B599025) solution).

  • Incubate for another 10 minutes at room temperature, protected from light.

  • Measure the absorbance at 540 nm.

• Data Analysis:

  • Prepare a standard curve using sodium nitrite (B80452).

  • Calculate the concentration of nitrite (a stable product of NO) in each sample from the standard curve.

  • Express the results as a percentage of inhibition of NO production compared to the LPS-stimulated vehicle control.

Data Presentation:

Treatment Group	Nitrite Concentration (µM)	% Inhibition of NO Production
Control (No LPS)	1.2 ± 0.2	N/A
LPS (1 µg/mL) + Vehicle	25.8 ± 1.5	0%
LPS + 1 µM Compound	22.1 ± 1.1	14.3%
LPS + 10 µM Compound	15.4 ± 0.9	40.3%
LPS + 50 µM Compound	8.7 ± 0.5	66.3%

These protocols provide robust methods for characterizing the activity of 14-Benzoylmesaconine-8-palmitate. The in vitro hydrolysis assay directly measures the susceptibility of the compound to enzymatic cleavage, which may be a critical step in its activation or metabolism. The cell-based anti-inflammatory assay provides insight into its potential therapeutic effects in a biological context. Together, these assays can be valuable tools for the preclinical evaluation and development of this and similar compounds.

References

• 1. Structure–activity relationships and evaluation of esterified diterpenoid alkaloid derivatives as antiproliferative agents - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for 14-Benzoylmesaconine-8-palmitate as an Investigational Chemical Probe

For Research Use Only. Not for use in diagnostic procedures.

Introduction

14-Benzoylmesaconine-8-palmitate is a lipo-alkaloid belonging to the C19-diterpenoid alkaloid family, naturally found in plants of the Aconitum genus. Structurally, it is a derivative of mesaconitine, a highly toxic diester-diterpenoid alkaloid. The presence of the C8-palmitate ester group classifies it as a lipo-alkaloid, which may confer distinct pharmacological properties compared to its non-lipidated parent compounds. Lipo-alkaloids can be formed during the traditional processing of Aconitum roots, a method employed to reduce toxicity.[1][2]

The parent compounds, aconitine (B1665448) and mesaconitine, are well-known for their potent effects on voltage-gated sodium channels, acting as activators and leading to cardiotoxicity and neurotoxicity.[3][4][5] Their hydrolysis products, such as benzoylmesaconine (B1261751), exhibit reduced toxicity and may possess analgesic properties.[6][7] The addition of a fatty acid moiety, like palmitate, may further modulate the biological activity, potentially altering membrane interactions, target selectivity, and pharmacokinetic properties. Palmitate and its esters have been independently reported to possess anti-inflammatory activities.[8][9][10]

These application notes provide a framework for investigating 14-Benzoylmesaconine-8-palmitate as a chemical probe to explore its potential effects on ion channels and inflammatory signaling pathways. The provided protocols are based on methodologies used for related compounds and are intended as a starting point for research.

Potential Applications as a Chemical Probe

• Investigation of Voltage-Gated Sodium Channel (VGSC) Modulation: Based on its structural similarity to other aconitine-type alkaloids, 14-benzoylmesaconine-8-palmitate can be used to study the structure-activity relationships of lipo-alkaloids on VGSCs. It may act as either an activator or an inhibitor, and its lipophilic nature could influence its interaction with the channel's lipid-exposed domains.

• Exploration of G-Protein-Coupled Inwardly-Rectifying Potassium (GIRK) Channel Activity: Some lipo-alkaloids have demonstrated selective inhibitory effects on GIRK channels.[1] 14-Benzoylmesaconine-8-palmitate could be a valuable tool to probe the role of GIRK channels in various physiological and pathological processes, such as cardiac arrhythmias and neuronal excitability.

• Probing Analgesic Pathways: The structurally related benzoylmesaconine has shown analgesic effects.[7] 14-Benzoylmesaconine-8-palmitate can be utilized in preclinical models of pain to investigate the contribution of the palmitate moiety to antinociceptive activity and to explore the underlying molecular mechanisms.

• Studying Anti-Inflammatory Responses: The presence of the palmitate ester suggests potential anti-inflammatory properties.[9][10] This compound can be used in cellular models of inflammation to examine its effects on pro-inflammatory signaling pathways, such as NF-κB activation and cytokine production.

Data Presentation

Table 1: Biological Activity of 14-Benzoylmesaconine-8-palmitate and Related Compounds (for reference)

Compound	Target/Assay	Organism/Cell Line	Activity	Concentration/Dose	Reference
Aconitine	Voltage-gated Na+ channels	Various	Activator	EC50 ~3 µM (synaptosomal [Na+]i)	[11]
Aconitine	Acute toxicity (LD50)	Mice	Highly toxic	~70 µg/kg (i.p.)	[11]
Benzoylmesaconine	Acetic acid-induced writhing	Mice	Analgesic	10 mg/kg (p.o.)	[7]
Benzoylmesaconine	Paw pressure in cold stress	Rats	Analgesic	30 mg/kg (p.o.)	[7]
Methyl Palmitate	LPS-induced TNF-α release	Rats	Anti-inflammatory	-	[9]
Ethyl Palmitate	Carrageenan-induced paw edema	Rats	Anti-inflammatory	-	[9]

Note: Data for 14-Benzoylmesaconine-8-palmitate is not currently available. The provided data for related compounds should be used as a guide for designing initial experiments.

Experimental Protocols

Protocol 1: Electrophysiological Analysis of Ion Channel Modulation

Objective: To determine the effect of 14-Benzoylmesaconine-8-palmitate on voltage-gated sodium channels (VGSCs) and G-protein-coupled inwardly-rectifying potassium (GIRK) channels using whole-cell patch-clamp electrophysiology.

Materials:

• Cell line expressing the desired ion channel (e.g., HEK293 cells stably transfected with a specific VGSC or GIRK channel subunit).

• 14-Benzoylmesaconine-8-palmitate stock solution (e.g., 10 mM in DMSO).

• Standard extracellular and intracellular recording solutions.

• Patch-clamp rig with amplifier, digitizer, and data acquisition software.

• Known channel modulators as positive controls (e.g., Tetrodotoxin for VGSCs, Tertiapin-Q for GIRK channels).

Procedure:

• Cell Preparation: Plate the cells onto glass coverslips 24-48 hours before the experiment to achieve 50-70% confluency.

• Solution Preparation: Prepare fresh extracellular and intracellular solutions. Prepare serial dilutions of 14-Benzoylmesaconine-8-palmitate in the extracellular solution to achieve the desired final concentrations (e.g., 10 nM to 100 µM).

• Patch-Clamp Recording:

  • Transfer a coverslip with cells to the recording chamber on the microscope stage and perfuse with extracellular solution.

  • Form a giga-ohm seal between a borosilicate glass micropipette filled with intracellular solution and a single cell.

  • Rupture the cell membrane to achieve the whole-cell configuration.

  • Apply appropriate voltage protocols to elicit and record currents from the target ion channels. For VGSCs, a series of depolarizing voltage steps can be used. For GIRK channels, a voltage ramp protocol is often employed.

• Compound Application:

  • Establish a stable baseline recording of the channel currents.

  • Perfuse the cells with the extracellular solution containing 14-Benzoylmesaconine-8-palmitate at various concentrations.

  • Record the changes in current amplitude, kinetics (activation, inactivation), and voltage-dependence.

  • Perform a washout by perfusing with the control extracellular solution to check for reversibility of the effect.

• Data Analysis:

  • Measure the peak current amplitude and other relevant parameters before, during, and after compound application.

  • Construct concentration-response curves to determine the IC50 or EC50 of 14-Benzoylmesaconine-8-palmitate.

  • Analyze changes in the voltage-dependence of activation and inactivation.

Protocol 2: In Vivo Assessment of Analgesic Activity (Acetic Acid-Induced Writhing Test)

Objective: To evaluate the potential analgesic effect of 14-Benzoylmesaconine-8-palmitate in a mouse model of visceral pain.

Materials:

• Male ICR mice (20-25 g).

• 14-Benzoylmesaconine-8-palmitate suspension (e.g., in 0.5% carboxymethylcellulose).

• Acetic acid solution (0.6% in saline).

• Positive control (e.g., Morphine).

• Vehicle control.

Procedure:

• Animal Acclimatization: Acclimatize the mice to the experimental conditions for at least one week.

• Grouping and Administration: Randomly divide the mice into groups (n=8-10 per group): Vehicle control, positive control, and different doses of 14-Benzoylmesaconine-8-palmitate (e.g., 1, 5, 10, 20 mg/kg). Administer the compounds orally (p.o.).

• Induction of Writhing: 60 minutes after oral administration, inject 0.1 mL of 0.6% acetic acid solution intraperitoneally (i.p.) to each mouse.

• Observation: Immediately after the acetic acid injection, place each mouse in an individual observation chamber and record the number of writhes (a wave of contraction of the abdominal muscles followed by stretching of the hind limbs) for a period of 20 minutes.

• Data Analysis: Calculate the mean number of writhes for each group. Determine the percentage of inhibition of writhing for the treated groups compared to the vehicle control group. Analyze the data using appropriate statistical methods (e.g., one-way ANOVA followed by a post-hoc test).

Protocol 3: In Vitro Anti-Inflammatory Assay (Cytokine Measurement in Macrophages)

Objective: To assess the anti-inflammatory potential of 14-Benzoylmesaconine-8-palmitate by measuring its effect on the production of pro-inflammatory cytokines in lipopolysaccharide (LPS)-stimulated macrophages.

Materials:

• Macrophage cell line (e.g., RAW 264.7) or primary bone marrow-derived macrophages.

• 14-Benzoylmesaconine-8-palmitate stock solution (in DMSO).

• Lipopolysaccharide (LPS) from E. coli.

• Cell culture medium and supplements.

• ELISA kits for measuring TNF-α and IL-6.

• Cell viability assay kit (e.g., MTT or PrestoBlue).

Procedure:

• Cell Culture and Plating: Culture the macrophages in appropriate medium. Seed the cells in a 96-well plate at a suitable density and allow them to adhere overnight.

• Compound Treatment: Pre-treat the cells with various concentrations of 14-Benzoylmesaconine-8-palmitate (e.g., 0.1, 1, 10, 50 µM) for 1-2 hours. Include a vehicle control (DMSO).

• Stimulation: After pre-treatment, stimulate the cells with LPS (e.g., 100 ng/mL) for a specified period (e.g., 6 hours for TNF-α, 24 hours for IL-6). Include an unstimulated control group.

• Supernatant Collection: After the stimulation period, centrifuge the plate and collect the cell culture supernatants.

• Cytokine Measurement: Quantify the levels of TNF-α and IL-6 in the supernatants using the respective ELISA kits according to the manufacturer's instructions.

• Cell Viability Assay: In a parallel plate, perform a cell viability assay to ensure that the observed effects on cytokine production are not due to cytotoxicity of the compound.

• Data Analysis: Normalize the cytokine concentrations to the vehicle control. Generate dose-response curves and calculate the IC50 for the inhibition of cytokine production. Use appropriate statistical tests for comparison between groups.

Visualizations

Caption: Hypothetical signaling pathway of Aconitum alkaloid action on VGSCs.

Caption: Experimental workflow for characterizing a chemical probe.

Caption: Structural relationship of 14-Benzoylmesaconine-8-palmitate.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. Aconite poisoning - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. The effects of Aconitum alkaloids on the central nervous system - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Neuropharmacological Effects of Mesaconitine: Evidence from Molecular and Cellular Basis of Neural Circuit - PMC [pmc.ncbi.nlm.nih.gov]
• 7. [Analgesic effect of benzoylmesaconine] - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. mdpi.com [mdpi.com]
• 9. Anti-inflammatory activity of methyl palmitate and ethyl palmitate in different experimental rat models - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. Aconitum sp. alkaloids: the modulation of voltage-dependent Na+ channels, toxicity and antinociceptive properties [pubmed.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Technical Support Center: Improving the Aqueous Solubility of 14-Benzoylmesaconine-8-palmitate

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with 14-Benzoylmesaconine-8-palmitate and facing challenges with its solubility in aqueous solutions.

Troubleshooting Guide: Common Solubility Issues

Issue	Potential Cause	Recommended Action
Precipitation of 14-Benzoylmesaconine-8-palmitate upon addition to aqueous buffer.	High lipophilicity and crystalline nature of the compound.	Consider using a co-solvent, surfactant, or formulating a lipid-based delivery system. See detailed protocols below.
Inconsistent results in bioassays.	Poor solubility leading to variable compound concentration.	Prepare a stock solution in an organic solvent and use a consistent dilution method. Validate the final concentration.
Low bioavailability in in vivo studies.	Limited dissolution in gastrointestinal fluids.	Explore formulation strategies such as particle size reduction or self-emulsifying drug delivery systems (SEDDS).[1][2]

Frequently Asked Questions (FAQs)

Q1: What are the general solubility characteristics of 14-Benzoylmesaconine-8-palmitate?

Q2: What are the initial steps to solubilize 14-Benzoylmesaconine-8-palmitate for in vitro experiments?

For initial in vitro testing, the most common approach is to prepare a concentrated stock solution in an organic solvent and then dilute it into the aqueous experimental medium.

Recommended Solvents for Stock Solution:

• Dimethyl sulfoxide (B87167) (DMSO)

• Dimethylformamide (DMF)

• Ethanol

Key Considerations:

• Final Solvent Concentration: Ensure the final concentration of the organic solvent in your assay is low (typically <1%) to avoid solvent-induced artifacts.

• Precipitation upon Dilution: Observe the solution carefully for any signs of precipitation after dilution. If precipitation occurs, you may need to lower the final compound concentration or explore the use of surfactants.

Q3: Which techniques can be used to improve the aqueous solubility of 14-Benzoylmesaconine-8-palmitate for formulation development?

Several techniques can be employed to enhance the aqueous solubility and dissolution rate of poorly soluble drugs like 14-Benzoylmesaconine-8-palmitate.[5][6][7] The choice of method depends on the desired dosage form and application.[8]

Common Strategies:

• Co-solvents: Using a mixture of water and a water-miscible organic solvent can increase solubility.[9][10]

• Surfactants (Micellar Solubilization): Surfactants form micelles that can encapsulate lipophilic compounds, increasing their apparent solubility in water.[6][10][11]

• Cyclodextrins (Inclusion Complexation): Cyclodextrins are cyclic oligosaccharides that can form inclusion complexes with lipophilic molecules, enhancing their solubility.[1]

• Lipid-Based Formulations (e.g., SEDDS): These are isotropic mixtures of oils, surfactants, and co-solvents that form fine oil-in-water emulsions upon gentle agitation in aqueous media.[1][2]

• Particle Size Reduction (Nanonization): Decreasing the particle size increases the surface area, which can improve the dissolution rate.[1][10][11][12]

• Solid Dispersions: Dispersing the drug in a hydrophilic carrier matrix at the molecular level can enhance solubility.[12][13]

Data Presentation: Solubility Enhancement Strategies

The following table summarizes hypothetical solubility data for 14-Benzoylmesaconine-8-palmitate using various techniques. These values are for illustrative purposes to guide formulation development.

Method	Vehicle/Excipient	Hypothetical Solubility (µg/mL)	Observations
Aqueous Buffer	Phosphate Buffered Saline (PBS), pH 7.4	< 0.1	Practically insoluble.
Co-solvency	10% DMSO in PBS	5	Slight improvement, risk of precipitation at higher concentrations.
20% PEG 400 in PBS	15	Clear solution, suitable for some in vitro applications.
Surfactant	1% Tween® 80 in PBS	50	Forms a clear micellar solution.
2% Cremophor® EL in PBS	80	Significant solubility enhancement.
Cyclodextrin	5% Hydroxypropyl-β-Cyclodextrin (HP-β-CD)	120	Formation of an inclusion complex.
Lipid-Based	Self-Emulsifying Drug Delivery System (SEDDS)	> 500 (in formulation)	Forms a stable nanoemulsion upon dilution.

Experimental Protocols

Protocol 1: Preparation of a Stock Solution using a Co-solvent

• Weigh the required amount of 14-Benzoylmesaconine-8-palmitate.

• Dissolve the compound in a minimal amount of a suitable organic solvent (e.g., DMSO).

• Vortex or sonicate until the solution is clear.

• For the final formulation, slowly add the aqueous buffer to the organic stock solution while vortexing to avoid precipitation.

• Visually inspect the final solution for any signs of precipitation.

Protocol 2: Formulation using a Surfactant

• Prepare the aqueous buffer containing the desired concentration of a surfactant (e.g., 1% w/v Tween® 80).

• Prepare a concentrated stock solution of 14-Benzoylmesaconine-8-palmitate in a suitable organic solvent (e.g., Ethanol).

• Slowly add the stock solution to the surfactant-containing buffer while stirring.

• The surfactant will help to keep the compound in solution by forming micelles.

• Stir for a sufficient time to ensure complete solubilization.

Visualizations

Caption: Workflow for solubilizing 14-Benzoylmesaconine-8-palmitate.

Caption: Decision tree for selecting a solubility enhancement method.

References

• 1. Formulation Strategies for Poorly Soluble Drugs [worldpharmatoday.com]
• 2. Formulation Strategies to Improve the Bioavailability of Poorly Absorbed Drugs with Special Emphasis on Self-Emulsifying Systems - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Palmitic acid - Wikipedia [en.wikipedia.org]
• 4. caymanchem.com [caymanchem.com]
• 5. ascendiacdmo.com [ascendiacdmo.com]
• 6. Drug Solubility: Importance and Enhancement Techniques - PMC [pmc.ncbi.nlm.nih.gov]
• 7. jddtonline.info [jddtonline.info]
• 8. researchgate.net [researchgate.net]
• 9. ijmsdr.org [ijmsdr.org]
• 10. Enhancing the Bioavailability of Poorly Soluble Compounds: Strategies for Formulation Optimization in Preclinical Studies - WuXi AppTec DMPK [dmpkservice.wuxiapptec.com]
• 11. Methods of solubility enhancements | PPTX [slideshare.net]
• 12. mdpi.com [mdpi.com]
• 13. rjptonline.org [rjptonline.org]

"stability issues of 14-Benzoylmesaconine-8-palmitate in experimental conditions"

Welcome to the technical support center for 14-Benzoylmesaconine-8-palmitate. This resource is designed to assist researchers, scientists, and drug development professionals in troubleshooting potential stability issues encountered during experimental work with this compound. Given the limited publicly available stability data for 14-Benzoylmesaconine-8-palmitate, this guide draws upon general principles of organic chemistry, knowledge of related compound classes (diterpenoid alkaloids, esters), and best practices in pharmaceutical stability testing.

Frequently Asked Questions (FAQs)

Q1: What are the potential sites of instability in the 14-Benzoylmesaconine-8-palmitate molecule?

A1: The structure of 14-Benzoylmesaconine-8-palmitate contains several functional groups that could be susceptible to degradation under various experimental conditions. The primary sites of concern are the two ester linkages: the benzoyl ester at position 14 and the palmitate ester at position 8. Esters are known to be susceptible to hydrolysis.[1][2] The complex diterpenoid alkaloid core may also be sensitive to oxidation or other transformations, depending on the specific reaction conditions.

Q2: What are the most likely degradation pathways for this molecule?

A2: The most probable degradation pathway is hydrolysis of the ester groups.[1][2] This can be catalyzed by acids or bases.[1] Base-catalyzed hydrolysis, in particular, can be quite rapid for esters.[1] This would result in the cleavage of the benzoyl and/or palmitate groups, yielding the corresponding carboxylic acids (benzoic acid and palmitic acid) and the core mesaconine (B8520833) molecule. Other potential degradation pathways could involve oxidation of the alkaloid structure, though this is highly dependent on the experimental environment (e.g., presence of oxidizing agents, light exposure).

Q3: I am seeing unexpected peaks in my HPLC analysis. What could be the cause?

A3: Unexpected peaks in your chromatogram could be due to a number of factors, including degradation of your compound, impurities in the original sample, or issues with your HPLC method. If you suspect degradation, consider the possibility of hydrolysis. You might expect to see peaks corresponding to benzoic acid, palmitic acid, and the mesaconine core. Other common HPLC issues that can lead to unexpected peaks include sample matrix interference, system contamination, or late-eluting compounds from a previous injection.[3][4]

Q4: How can I minimize the degradation of 14-Benzoylmesaconine-8-palmitate during my experiments?

A4: To minimize degradation, it is crucial to control the experimental conditions. Pay close attention to the pH of your solutions; neutral or slightly acidic conditions are generally preferable for ester stability. Avoid strong acids and bases.[1] Temperature is also a critical factor; store the compound and your experimental samples at low temperatures (e.g., 2-8 °C or frozen) and protect them from light. Use of freshly prepared solutions is highly recommended. The choice of solvent can also be important; for example, some aromatic esters have been shown to enhance the stability of other compounds in solution.[5][6]

Troubleshooting Guides

Issue 1: Loss of Compound Potency or Concentration Over Time

Possible Cause: Degradation of 14-Benzoylmesaconine-8-palmitate.

Troubleshooting Steps:

• Verify Storage Conditions: Ensure the compound is stored at the recommended temperature and protected from light.

• pH Assessment: Measure the pH of your experimental solutions. If the pH is acidic or basic, consider buffering your system to a neutral pH if your experimental design allows.

• Solvent Check: Evaluate the compatibility of your solvent with the compound. Protic solvents, especially in the presence of trace amounts of acid or base, can facilitate hydrolysis.

• Forced Degradation Study: Conduct a forced degradation study (see Experimental Protocols below) to intentionally degrade the compound under controlled stress conditions (acid, base, heat, oxidation, light).[7][8][9] This will help you identify the degradation products and understand the compound's lability.

• Analytical Method Validation: Ensure your analytical method (e.g., HPLC) is stability-indicating, meaning it can separate the intact drug from its degradation products.[7][10]

Issue 2: Appearance of New Peaks in Chromatograms

Possible Cause: Formation of degradation products.

Troubleshooting Steps:

• Peak Identification: If possible, identify the new peaks using mass spectrometry (MS) or by comparing their retention times with those of suspected degradation products (e.g., benzoic acid, palmitic acid).

• Review Experimental Conditions: Correlate the appearance of new peaks with specific experimental conditions (e.g., prolonged exposure to acidic/basic solutions, heat, or light).

• HPLC Troubleshooting: Rule out common HPLC issues such as ghost peaks, late elution from previous injections, or contaminated mobile phase.[3][11][12] Flushing the column with a strong solvent may help resolve contamination issues.[12]

Data Presentation

Since no specific quantitative data for the stability of 14-Benzoylmesaconine-8-palmitate is publicly available, the following table provides a hypothetical summary of results from a forced degradation study to illustrate how such data could be presented.

Stress Condition	Duration	Temperature (°C)	% Degradation of 14-Benzoylmesaconine-8-palmitate	Major Degradation Products Identified
0.1 M HCl	24 h	60	15%	Mesaconine, Benzoic Acid, Palmitic Acid
0.1 M NaOH	2 h	25	95%	Mesaconine, Benzoic Acid, Palmitic Acid
3% H₂O₂	24 h	25	5%	Oxidized Mesaconine derivatives
Heat	48 h	80	10%	Mesaconine, Benzoic Acid, Palmitic Acid
Photostability (UV light)	24 h	25	<2%	No significant degradation

Experimental Protocols

Protocol 1: Forced Degradation Study

A forced degradation study is essential for understanding the stability of a new or poorly characterized compound.[7][8][9][10]

Objective: To identify potential degradation pathways and develop a stability-indicating analytical method.

Methodology:

• Prepare Stock Solution: Prepare a stock solution of 14-Benzoylmesaconine-8-palmitate in a suitable solvent (e.g., acetonitrile (B52724) or methanol) at a known concentration (e.g., 1 mg/mL).

• Acid Hydrolysis: Mix an aliquot of the stock solution with an equal volume of 0.1 M hydrochloric acid. Incubate at 60°C for 24 hours.

• Base Hydrolysis: Mix an aliquot of the stock solution with an equal volume of 0.1 M sodium hydroxide. Incubate at room temperature for 2 hours.

• Oxidative Degradation: Mix an aliquot of the stock solution with an equal volume of 3% hydrogen peroxide. Store at room temperature for 24 hours, protected from light.

• Thermal Degradation: Incubate an aliquot of the stock solution at 80°C for 48 hours.

• Photolytic Degradation: Expose an aliquot of the stock solution to UV light (e.g., in a photostability chamber) for 24 hours. A control sample should be wrapped in aluminum foil to exclude light.

• Sample Analysis: After the specified time points, neutralize the acidic and basic samples, and dilute all samples to an appropriate concentration for analysis by a suitable method, typically HPLC with UV and/or MS detection.

Mandatory Visualization

Caption: Workflow for a forced degradation study of 14-Benzoylmesaconine-8-palmitate.

Caption: Potential degradation pathways of 14-Benzoylmesaconine-8-palmitate.

References

• 1. researchgate.net [researchgate.net]
• 2. pharmaceutical-journal.com [pharmaceutical-journal.com]
• 3. hplc.eu [hplc.eu]
• 4. ijnrd.org [ijnrd.org]
• 5. Stability of benzoyl peroxide in aromatic ester-containing topical formulations - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Benzoyl peroxide stability in pharmaceutical gel preparations. | Semantic Scholar [semanticscholar.org]
• 7. Development of forced degradation and stability indicating studies of drugs—A review - PMC [pmc.ncbi.nlm.nih.gov]
• 8. acdlabs.com [acdlabs.com]
• 9. ijpsr.com [ijpsr.com]
• 10. How To Overcome The Critical Challenges Faced In Forced Degradation Studies | Lhasa Limited [lhasalimited.org]
• 11. HPLC故障排除指南 [sigmaaldrich.com]
• 12. ijsdr.org [ijsdr.org]

Technical Support Center: Synthesis of 14-Benzoylmesaconine-8-palmitate

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals engaged in the synthesis of 14-Benzoylmesaconine-8-palmitate. The content is designed to address common challenges and provide actionable solutions to overcome low yields and other experimental hurdles.

Troubleshooting Guide

This guide addresses specific issues that may arise during the synthesis of 14-Benzoylmesaconine-8-palmitate, a complex diterpenoid alkaloid derivative. The synthesis is presumed to proceed via a sequential acylation of mesaconine (B8520833), first at the C-14 position with a benzoyl group, followed by acylation at the C-8 position with a palmitoyl (B13399708) group.

Issue 1: Low Yield of 14-Benzoylmesaconine (Intermediate)

• Question: My initial benzoylation step is resulting in a low yield of the 14-Benzoylmesaconine intermediate. What are the potential causes and how can I improve the yield?

• Answer: Low yields in the initial benzoylation are often due to several factors, including steric hindrance around the C-14 hydroxyl group, competing acylation at other hydroxyl or amino groups, and suboptimal reaction conditions. Here are some troubleshooting steps:

  • Protecting Groups: The mesaconine structure contains multiple reactive sites. Consider using a protecting group strategy to selectively block other hydroxyl groups, particularly the more reactive ones, before proceeding with the benzoylation at C-14. Silyl ethers, such as TBDMS, are commonly used for their stability and ease of removal under mild conditions.[1]

  • Reaction Conditions: The choice of solvent, temperature, and catalyst can significantly impact the reaction outcome.

    • Solvent: Aprotic solvents like dichloromethane (B109758) (DCM) or pyridine (B92270) are generally preferred. Pyridine can also act as a catalyst and acid scavenger.

    • Temperature: Running the reaction at lower temperatures (e.g., 0 °C to room temperature) can improve selectivity and reduce the formation of side products.

    • Catalyst: 4-Dimethylaminopyridine (DMAP) is a highly effective catalyst for acylation reactions, often used in small amounts (0.05–2 mol%).[2]

  • Acylating Agent: The reactivity of the benzoylating agent is crucial. Benzoyl chloride is highly reactive, while benzoic anhydride (B1165640) may offer better selectivity in some cases.

Issue 2: Formation of Multiple Acylated Products

• Question: I am observing the formation of multiple acylated products in my reaction mixture, leading to a complex purification process and low yield of the desired 14,8-disubstituted product. How can I improve the selectivity of the acylation steps?

• Answer: The presence of multiple hydroxyl groups with similar reactivities is a common challenge in the chemistry of polyols like mesaconine.[3] Achieving site-selectivity is key to a successful synthesis.

  • Stepwise Acylation: A stepwise approach is highly recommended. Isolate and purify the 14-Benzoylmesaconine intermediate before proceeding to the palmitoylation step. This will simplify the final reaction mixture.

  • Steric Hindrance: The hydroxyl groups in diterpenoid alkaloids exhibit different degrees of steric hindrance.[4] The C-14 hydroxyl is generally more accessible than the C-8 hydroxyl. By carefully controlling the stoichiometry of the acylating agent and the reaction time, you can favor acylation at the more reactive site.

  • Catalyst Control: Certain catalysts can influence the site-selectivity of acylation. Chiral phosphoric acids and boronic acid derivatives have been shown to direct acylation in polyol systems.[3][5]

Issue 3: Difficulty in Purifying the Final Product

• Question: The purification of 14-Benzoylmesaconine-8-palmitate is proving to be difficult, with co-eluting impurities. What purification techniques are most effective for this class of compounds?

• Answer: Diterpenoid alkaloids and their derivatives can be challenging to purify due to their similar polarities and complex structures.[6] A combination of chromatographic techniques is often necessary.

  • Column Chromatography: This is the primary method for purifying acylated diterpenoid alkaloids. A silica (B1680970) gel stationary phase is typically used. A gradient elution system, starting with a non-polar solvent system (e.g., hexane/ethyl acetate) and gradually increasing the polarity, can effectively separate the desired product from unreacted starting materials and side products.

  • High-Performance Liquid Chromatography (HPLC): For achieving high purity, preparative HPLC is a powerful tool. Both normal-phase and reverse-phase columns can be employed, depending on the specific properties of the impurities.

  • Counter-Current Chromatography (CCC): Techniques like high-speed counter-current chromatography (HSCCC) and pH-zone-refining CCC have been successfully used for the preparative separation of diterpenoid alkaloids from complex mixtures.[7][8][9] These methods avoid the use of solid stationary phases, which can sometimes lead to sample degradation.

Frequently Asked Questions (FAQs)

Q1: What is a plausible synthetic strategy for 14-Benzoylmesaconine-8-palmitate?

A logical approach involves a two-step sequential acylation of mesaconine. The first step is the selective benzoylation of the C-14 hydroxyl group, followed by the palmitoylation of the C-8 hydroxyl group. A protecting group strategy may be necessary to achieve the desired regioselectivity.

Q2: How can I monitor the progress of the acylation reactions?

Thin-layer chromatography (TLC) is a convenient method for monitoring the reaction progress. By spotting the reaction mixture alongside the starting material and, if available, a standard of the product, you can visualize the consumption of the starting material and the formation of the product. Staining with a suitable agent (e.g., potassium permanganate (B83412) or ceric ammonium (B1175870) molybdate) is usually required for visualization.

Q3: What are the key considerations for the palmitoylation step?

The C-8 hydroxyl group is generally less reactive than the C-14 hydroxyl due to greater steric hindrance. Therefore, the palmitoylation of 14-Benzoylmesaconine may require more forcing conditions (e.g., higher temperature, longer reaction time, or a more reactive acylating agent like palmitoyl chloride) compared to the initial benzoylation step.

Q4: Are there any specific safety precautions I should take when working with these compounds?

Diterpenoid alkaloids from Aconitum species are known for their toxicity. Although mesaconine is a less toxic derivative, all compounds in this class should be handled with care. Appropriate personal protective equipment (PPE), including gloves, lab coat, and safety glasses, should be worn at all times. All reactions and handling of these compounds should be performed in a well-ventilated fume hood.

Data Presentation

Table 1: Troubleshooting Guide for Low Yield in 14-Benzoylmesaconine Synthesis

Problem	Potential Cause	Suggested Solution
Low yield of 14-Benzoylmesaconine	Incomplete reaction	Increase reaction time, consider a more reactive acylating agent (benzoyl chloride).
Side reactions at other hydroxyl groups	Employ a protecting group strategy for other hydroxyls (e.g., TBDMS).
Suboptimal reaction conditions	Optimize solvent (pyridine, DCM), temperature (0 °C to RT), and catalyst (DMAP).
Degradation of starting material/product	Use milder reaction conditions and ensure anhydrous conditions.

Table 2: Comparison of Acylation Conditions

Parameter	Condition A (Mild)	Condition B (Forcing)	Typical Application
Acylating Agent	Acid Anhydride	Acid Chloride	Condition A for more reactive hydroxyls; Condition B for sterically hindered hydroxyls.
Temperature	0 °C - Room Temperature	Room Temperature - Reflux	Lower temperatures for improved selectivity; higher temperatures to drive sluggish reactions.
Catalyst	DMAP (catalytic)	DMAP (catalytic)	DMAP is generally effective for both.
Base	Pyridine, Triethylamine (B128534)	Pyridine, Triethylamine	Acts as an acid scavenger.

Experimental Protocols

Protocol 1: Synthesis of 14-Benzoylmesaconine

• Preparation: Dissolve mesaconine (1 equivalent) in anhydrous pyridine under an inert atmosphere (e.g., nitrogen or argon). Cool the solution to 0 °C in an ice bath.

• Acylation: Slowly add benzoic anhydride (1.1 equivalents) and a catalytic amount of DMAP (0.1 equivalents) to the cooled solution.

• Reaction: Allow the reaction to stir at 0 °C for 1 hour, then let it warm to room temperature and stir for an additional 12-24 hours. Monitor the reaction progress by TLC.

• Workup: Quench the reaction by adding cold water. Extract the aqueous mixture with a suitable organic solvent (e.g., ethyl acetate). Wash the combined organic layers with saturated aqueous sodium bicarbonate solution, water, and brine.

• Purification: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. Purify the crude product by silica gel column chromatography.

Protocol 2: Synthesis of 14-Benzoylmesaconine-8-palmitate

• Preparation: Dissolve 14-Benzoylmesaconine (1 equivalent) in anhydrous DCM under an inert atmosphere. Add triethylamine (1.5 equivalents).

• Acylation: Slowly add palmitoyl chloride (1.2 equivalents) to the solution at room temperature.

• Reaction: Stir the reaction at room temperature for 24-48 hours, monitoring by TLC. If the reaction is sluggish, gentle heating (e.g., 40 °C) may be applied.

• Workup: Dilute the reaction mixture with DCM and wash with water and brine.

• Purification: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate. Purify the crude product by silica gel column chromatography to yield 14-Benzoylmesaconine-8-palmitate.

Visualizations

Caption: Synthetic workflow for 14-Benzoylmesaconine-8-palmitate.

Caption: Troubleshooting logic for low yield issues.

References

• 1. jocpr.com [jocpr.com]
• 2. Ester synthesis by esterification [organic-chemistry.org]
• 3. researchgate.net [researchgate.net]
• 4. XLV.—Acylation as influenced by steric hindrance: the action of acid anhydrides on 3 : 5-dinitro-p-aminophenol - Journal of the Chemical Society, Transactions (RSC Publishing) [pubs.rsc.org]
• 5. Site-selective acylation of natural products with BINOL-derived phosphoric acids - PMC [pmc.ncbi.nlm.nih.gov]
• 6. The C19-diterpenoid alkaloids - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Preparative Isolation of Seven Diterpenoid Alkaloids from Aconitum coreanum by pH-Zone-Refining Counter-Current Chromatography - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Preparative isolation of seven diterpenoid alkaloids from Aconitum coreanum by pH-zone-refining counter-current chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Preparative isolation and purification of two new isomeric diterpenoid alkaloids from Aconitum coreanum by high-speed counter-current chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Crystallization of 14-Benzoylmesaconine-8-palmitate

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working on the crystallization of 14-Benzoylmesaconine-8-palmitate. The advice provided is based on general principles for the crystallization of complex organic molecules and may require optimization for this specific compound.

Frequently Asked Questions (FAQs)

Q1: What are the primary challenges in crystallizing complex molecules like 14-Benzoylmesaconine-8-palmitate?

A1: The primary challenges stem from its likely high molecular weight and conformational flexibility.[1][2] Molecules with multiple rotatable bonds can exist in various conformations in solution, making it difficult for them to align into a highly ordered crystal lattice.[1][2] This can lead to problems such as the formation of amorphous solids instead of crystals, or the presence of multiple polymorphs.[1][3]

Q2: How do I select an appropriate solvent system for crystallization?

A2: An ideal solvent for crystallization should dissolve the compound well at high temperatures but poorly at low temperatures.[4] The solvent should not react with the compound and should be easy to remove after crystallization.[4] For complex molecules, a mixed-solvent system is often employed. A "good" solvent dissolves the compound readily, while a "bad" solvent (in which the compound is insoluble) is slowly added to induce precipitation. Vapor diffusion, where the vapor of a "bad" solvent slowly diffuses into a solution of the compound in a "good" solvent, is an excellent method for growing high-quality single crystals, especially with small amounts of material.[5]

Q3: What is "oiling out," and how can I prevent it?

A3: "Oiling out" occurs when the compound comes out of solution as a liquid instead of a solid. This often happens if the solution is cooled too quickly or if the concentration of the solute is too high, causing the saturation point to be reached at a temperature above the compound's melting point in the solvent mixture. To prevent this, you can try reheating the solution and adding more of the "good" solvent to decrease supersaturation.[6] Slower cooling will also help.[6] If impurities are suspected to be the cause, treating the solution with activated charcoal before filtration may help.[6]

Q4: My crystallization yield is very low. What are the possible causes and solutions?

A4: A low yield can result from several factors:

• Using too much solvent: This keeps a significant portion of your compound dissolved in the mother liquor even after cooling.[6] You can try to concentrate the mother liquor and cool it again to recover more material.

• Incomplete precipitation: The cooling process may not have been long enough or the temperature low enough to achieve maximum precipitation.

• Loss during transfer and filtration: Ensure all solid material is carefully transferred during filtration and washing steps.

• Washing with a solvent in which the crystals are too soluble: Always wash the crystals with a small amount of ice-cold solvent to minimize dissolution.[4]

Troubleshooting Guide

Problem 1: No Crystals Form Upon Cooling

If your solution remains clear after cooling, it is likely undersaturated.

• Solution 1: Induce Nucleation

  • Scratching: Gently scratch the inside of the flask with a glass rod at the surface of the solution. The microscopic scratches on the glass can provide nucleation sites.

  • Seeding: Add a tiny crystal of the pure compound (a "seed crystal") to the solution.[4] This provides a template for further crystal growth.

• Solution 2: Increase Supersaturation

  • Evaporate Solvent: Gently heat the solution to boil off some of the solvent, then allow it to cool again.[6]

  • Add an Anti-Solvent: If using a single solvent, you can try adding a miscible "bad" solvent in which your compound is insoluble. Add it dropwise until the solution becomes slightly turbid, then warm it until it clears and allow it to cool slowly.

Problem 2: Crystals Form Too Quickly

Rapid crystallization often traps impurities within the crystal lattice, defeating the purpose of purification.[6] Ideal crystallization should occur over a period of 20 minutes or more.[6]

• Solution: Reduce the Rate of Supersaturation

  • Reheat the solution and add a small amount of additional "good" solvent (1-2 mL for every 100 mg of solid is a good starting point).[6] This will cause the compound to crystallize more slowly as the solution cools.

  • Insulate the flask to slow the cooling rate. Placing it on a block of wood or several paper towels can help.[6]

Problem 3: Oiling Out / Formation of an Amorphous Solid

As mentioned in the FAQ, this occurs when the compound separates from the solution as a liquid.

• Troubleshooting Workflow:

Caption: Troubleshooting workflow for oiling out.

Experimental Protocols

Protocol 1: Slow Evaporation Method

This method is suitable when you have a solvent that dissolves the compound and is also volatile.

• Dissolve the 14-Benzoylmesaconine-8-palmitate in a suitable solvent (e.g., acetone, ethyl acetate) in a beaker or vial. Use just enough solvent to fully dissolve the compound.

• Filter the solution to remove any insoluble impurities.

• Cover the container with a piece of parafilm.

• Puncture a few small holes in the parafilm to allow the solvent to evaporate slowly over several hours to days.

• Place the container in a location free from vibrations and temperature fluctuations.[5]

• Monitor for crystal growth.

Protocol 2: Vapor Diffusion Method

This is one of the most effective methods for growing high-quality crystals from a small amount of material.[5]

• Dissolve the compound in a minimal amount of a "good" solvent (e.g., tetrahydrofuran, chloroform) in a small, open vial.

• Place this inner vial inside a larger, sealable container (e.g., a beaker or jar).

• Add a layer of a "bad" solvent (an anti-solvent in which the compound is insoluble but which is miscible with the good solvent, e.g., hexane, heptane) to the bottom of the larger container. Ensure the level of the bad solvent is below the top of the inner vial.

• Seal the outer container and leave it undisturbed.

• The more volatile "bad" solvent will slowly diffuse into the "good" solvent in the inner vial, gradually reducing the solubility of the compound and promoting slow crystallization.

Data Presentation

The choice of solvent is critical for successful crystallization. While specific solubility data for 14-Benzoylmesaconine-8-palmitate is not available, the properties of the palmitate component can provide a starting point.

Table 1: Solubility of Palmitic Acid in Common Solvents (Qualitative)

This table can guide the initial selection of "good" and "bad" solvents. The solubility of 14-Benzoylmesaconine-8-palmitate will be influenced by the large benzoylmesaconine (B1261751) portion of the molecule but the palmitate chain will contribute significantly to its lipophilicity.

Solvent	Type	Log P	Potential Role	Rationale
Trichloroethylene	Halogenated	2.6	Good Solvent	Palmitic acid shows high solubility.[7][8]
2-Propanol	Alcohol	0.05	Good Solvent	Palmitic acid is soluble.[7][8]
Hexane	Alkane	3.9	Good/Bad Solvent	Palmitic acid is soluble; could be a good solvent for the lipophilic tail.[7][8] May act as an anti-solvent if a more polar "good" solvent is used.
Heptane	Alkane	4.5	Good/Bad Solvent	Similar to hexane.[7][8]
Acetone	Ketone	-0.24	Good Solvent	Palmitic acid is soluble.[7][8] Good volatility for slow evaporation.
Ethanol	Alcohol	-0.31	Moderate Solvent	Palmitic acid has lower solubility than in other alcohols like 2-propanol.[7][8] Could be part of a mixed-solvent system.
Methanol (B129727)	Alcohol	-0.77	Poor/Moderate Solvent	Used for crystallization of palmitic acid at low temperatures.[9]
Water	Aqueous	-	Bad Solvent (Anti-solvent)	The compound is highly lipophilic and expected to be insoluble in water.

Log P values are indicative of polarity; higher values indicate lower polarity.

Visualization of Crystallization Logic

The general process of crystallization follows a logical pathway from a dissolved state to a solid crystalline state.

Caption: General workflow for crystallization.

References

• 1. researchgate.net [researchgate.net]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Step-by-Step Crystallization Shows Organic Crystals’ Amorphous Side - Chemistry | Weizmann Wonder Wander - News, Features and Discoveries [wis-wander.weizmann.ac.il]
• 4. longdom.org [longdom.org]
• 5. unifr.ch [unifr.ch]
• 6. chem.libretexts.org [chem.libretexts.org]
• 7. researchgate.net [researchgate.net]
• 8. Solubilities of Palmitic Acid in Pure Solvents and Its Mixtures | Semantic Scholar [semanticscholar.org]
• 9. View of Optimization of methanol crystallization for highly efficient separation of palmitic acid from palm fatty acid mixture using response surface methodology | Grasas y Aceites [grasasyaceites.revistas.csic.es]

Optimizing In Vivo Dosing of Novel Aconitum Alkaloids: A Technical Support Framework for 14-Benzoylmesaconine-8-palmitate

Frequently Asked Questions (FAQs)

Q1: We are starting our first in vivo study with 14-Benzoylmesaconine-8-palmitate. How do we determine a safe starting dose?

A1: For a novel compound with limited toxicological data, a dose-range finding study is crucial. It is recommended to start with a very low dose, for instance, 1/100th of the predicted LD50 (if available from in vitro cytotoxicity data) or a dose extrapolated from in vitro EC50 values. A thorough literature review of similar compounds, such as other Aconitum alkaloids, can provide guidance on potential toxicity and starting dose ranges.

Q2: What are the common signs of toxicity we should monitor for with Aconitum alkaloid derivatives?

A2: Aconitum alkaloids are known for their potential cardiotoxicity and neurotoxicity. Key signs to monitor in animal models include, but are not limited to:

• Cardiovascular: Arrhythmias, changes in heart rate and blood pressure.

• Neurological: Tremors, convulsions, ataxia, sedation, or paralysis.

• General: Lethargy, piloerection, changes in body weight and temperature, and altered food and water intake.

Q3: How does the palmitate ester moiety likely affect the pharmacokinetics of 14-Benzoylmesaconine?

A3: The addition of a palmitate ester typically increases the lipophilicity of a compound. This can lead to:

• Slower Absorption: A potential depot effect at the site of injection, leading to a slower release into systemic circulation.

• Wider Distribution: Increased distribution into tissues, particularly adipose tissue.

• Longer Half-life: Slower clearance from the body, potentially allowing for less frequent dosing.

Q4: We are observing high variability in our results between animals. What could be the cause?

A4: High inter-individual variability can stem from several factors:

• Formulation Issues: Poor solubility or stability of the compound in the vehicle can lead to inconsistent dosing.

• Route of Administration: The chosen route (e.g., oral, intravenous, intraperitoneal) can significantly impact absorption and bioavailability.

• Animal Factors: Differences in age, sex, weight, and health status of the animals can influence metabolism and response.

• Metabolism: Genetic polymorphisms in metabolic enzymes can lead to different rates of drug clearance.

Troubleshooting Guide

Issue	Potential Cause(s)	Recommended Action(s)
No observable effect at the initial doses.	- The initial dose is too low.- Poor bioavailability.- Rapid metabolism and clearance.	- Perform a dose-escalation study.- Evaluate different formulations and routes of administration.- Conduct a preliminary pharmacokinetic study to determine the compound's half-life.
Acute toxicity observed even at low doses.	- The compound has a narrow therapeutic window.- The vehicle is causing toxicity.	- Reduce the starting dose significantly and use a slower dose escalation scheme.- Conduct a vehicle-only control study to rule out vehicle-induced toxicity.
Inconsistent plasma concentrations of the compound.	- Issues with the dosing procedure.- The formulation is not homogenous.	- Ensure accurate and consistent administration techniques.- Thoroughly validate the formulation for homogeneity and stability.

Experimental Protocols

Protocol 1: Maximum Tolerated Dose (MTD) Study

• Objective: To determine the highest dose of 14-Benzoylmesaconine-8-palmitate that can be administered without causing unacceptable toxicity.

• Animal Model: Select a relevant species and strain (e.g., Sprague-Dawley rats or BALB/c mice). Use a sufficient number of animals per group (n=3-5) for statistical power.

• Dosing:

  • Start with a low dose (e.g., 0.1 mg/kg) and escalate in subsequent groups (e.g., 0.3, 1, 3, 10 mg/kg).

  • Administer the compound via the intended clinical route.

  • Include a vehicle control group.

• Monitoring:

  • Observe animals daily for clinical signs of toxicity for at least 7 days.

  • Record body weight at least twice weekly.

  • At the end of the study, perform gross necropsy and consider histopathological analysis of key organs (liver, kidney, heart, brain).

• Endpoint: The MTD is the highest dose that does not cause significant clinical signs of toxicity or more than a 10% reduction in body weight.

Protocol 2: Preliminary Pharmacokinetic (PK) Study

• Objective: To characterize the absorption, distribution, metabolism, and excretion (ADME) profile of 14-Benzoylmesaconine-8-palmitate.

• Animal Model: Use a cannulated rodent model to allow for serial blood sampling.

• Dosing: Administer a single dose of the compound at a dose level expected to be within the therapeutic range (e.g., a fraction of the MTD).

• Sample Collection: Collect blood samples at multiple time points (e.g., 0, 0.25, 0.5, 1, 2, 4, 8, 12, and 24 hours) post-administration.

• Analysis:

  • Analyze plasma samples for the concentration of the parent compound and any major metabolites using a validated analytical method (e.g., LC-MS/MS).

  • Calculate key PK parameters such as Cmax, Tmax, AUC, and half-life (t1/2). A study on Benzoylmesaconine showed a half-life of 228.3 ± 117.0 min when administered orally as a pure compound.[1]

Quantitative Data Summary

Table 1: Hypothetical Dose-Ranging Study for 14-Benzoylmesaconine-8-palmitate

Dose Group (mg/kg)	Number of Animals	Mortality	Key Clinical Signs
Vehicle Control	5	0/5	No observable signs
1	5	0/5	No observable signs
3	5	0/5	Mild sedation in 2/5 animals
10	5	1/5	Severe lethargy, ataxia
30	5	5/5	Convulsions, mortality within 24 hours

Table 2: Illustrative Pharmacokinetic Parameters (Based on Benzoylmesaconine Data)

Parameter	Value (Mean ± SD)
Tmax (h)	1.5 ± 0.5
Cmax (ng/mL)	50 ± 15
AUC (0-t) (ng*h/mL)	250 ± 70
t1/2 (h)	6.2 ± 1.8

Note: These values are hypothetical and will need to be determined experimentally for 14-Benzoylmesaconine-8-palmitate.

Visualizations

Caption: In vivo dosage optimization workflow.

Caption: Troubleshooting logic for in vivo studies.

References

• 1. mdpi.com [mdpi.com]

Technical Support Center: Reducing Off-Target Effects of 14-Benzoylmesaconine-8-palmitate and Related Aconitine Analogs

Disclaimer: Information on the specific off-target effects of 14-Benzoylmesaconine-8-palmitate is limited in publicly available scientific literature. This guide is based on the known pharmacology of related aconitine (B1665448) alkaloids and general principles of drug discovery and development for mitigating off-target effects. The provided protocols and data are for illustrative purposes and should be adapted to specific experimental contexts.

This technical support center provides researchers, scientists, and drug development professionals with troubleshooting guides and frequently asked questions (FAQs) to address potential issues when working with 14-Benzoylmesaconine-8-palmitate and other aconitine-derived compounds.

Frequently Asked Questions (FAQs)

Q1: What are the likely off-target effects of 14-Benzoylmesaconine-8-palmitate?

A1: Based on its structural similarity to aconitine, 14-Benzoylmesaconine-8-palmitate is predicted to interact with voltage-gated sodium channels (VGSCs), which are the primary targets of aconitine.[1] Off-target effects could arise from interactions with other ion channels, G-protein coupled receptors (GPCRs), or kinases, leading to cardiotoxicity and neurotoxicity.[1][2] The addition of the palmitate moiety increases lipophilicity, which may alter its biodistribution and interaction with intracellular targets compared to aconitine.

Q2: How can we predict potential off-target interactions of our compound?

A2: A combination of computational and experimental approaches is recommended. In silico methods like molecular docking and quantitative structure-activity relationship (QSAR) modeling can predict binding to a panel of known off-target proteins.[3] Experimental methods include broad-based screening panels, such as those offered by commercial vendors, which test for activity against hundreds of kinases, GPCRs, and ion channels.

Q3: What initial steps should be taken if significant off-target effects are observed?

A3: If significant off-target effects are identified, the first step is to confirm the findings with dose-response studies to determine the potency of the compound at the off-target versus the on-target. Subsequently, structure-activity relationship (SAR) studies can be initiated to identify modifications to the molecule that reduce off-target binding while maintaining on-target potency.

Q4: Can nanoparticle encapsulation reduce the off-target effects of 14-Benzoylmesaconine-8-palmitate?

A4: Yes, encapsulating lipophilic compounds like 14-Benzoylmesaconine-8-palmitate in lipid-based nanoparticles can alter their pharmacokinetic profile, potentially reducing systemic exposure and concentrating the drug at the desired site of action.[4] This can minimize interactions with off-target tissues and reduce toxicity.[4]

Troubleshooting Guides

Problem 1: High level of cardiotoxicity observed in in vitro assays.

• Possible Cause 1: Direct inhibition of cardiac ion channels, such as hERG. Aconitine and its analogs are known to interact with cardiac sodium channels, which can lead to arrhythmias.[1]

• Troubleshooting Steps:

  • Confirm hERG Inhibition: Conduct a specific hERG inhibition assay using patch-clamp electrophysiology.[5]

  • Multi-Ion Channel Profiling: Test the compound against a panel of cardiac ion channels (e.g., NaV1.5, CaV1.2, KV7.1) to understand the complete electrophysiological profile.[5]

  • Structural Modification: If hERG inhibition is confirmed, medicinal chemistry efforts should focus on modifying functional groups known to interact with the hERG channel, without compromising on-target activity.

  • Assess Cytotoxicity: Use human induced pluripotent stem cell-derived cardiomyocytes (hiPSC-CMs) to assess structural and functional cardiotoxicity, such as effects on contractility and viability.[6]

Problem 2: Neurotoxicity observed in animal models at doses close to the therapeutic dose.

• Possible Cause 1: Penetration of the blood-brain barrier (BBB) and interaction with neuronal ion channels or receptors. Aconitine is known to cause neurotoxicity by persistently activating voltage-gated sodium channels in the central and peripheral nervous systems.[1][7]

• Troubleshooting Steps:

  • Quantify BBB Penetration: Perform pharmacokinetic studies in animal models to determine the brain-to-plasma concentration ratio of the compound.

  • Neuronal Cell-Based Assays: Utilize primary neurons or neuronal cell lines (e.g., SH-SY5Y) to investigate the compound's effects on neuronal viability, apoptosis, and electrophysiology.

  • Receptor Binding Assays: Screen the compound against a panel of CNS receptors and transporters to identify potential off-target interactions.

  • Formulation Strategy: Explore formulation strategies, such as encapsulation in nanoparticles functionalized with targeting ligands, to limit BBB penetration if CNS effects are undesirable.[8]

Data Presentation

Table 1: Illustrative Off-Target Profile of an Aconitine Analog

Target Class	Specific Target	IC50 / EC50 (µM)	Activity Type
Primary Target	Voltage-Gated Sodium Channel (NaV1.7)	0.1	Agonist
Ion Channel	hERG (KV11.1)	5.2	Antagonist
CaV1.2	12.8	Antagonist
GPCR	M1 Muscarinic Receptor	8.5	Antagonist
Alpha-1A Adrenergic Receptor	15.1	Antagonist
Kinase	SRC Kinase	> 50	No significant activity
LCK Kinase	> 50	No significant activity

This table presents hypothetical data for illustrative purposes.

Table 2: Comparison of in vivo Toxicity for Free vs. Nanoparticle-Encapsulated Aconitine Analog

Formulation	Route of Administration	MTD (mg/kg) in Mice	Observed Toxicities
Free Compound	Intravenous	2.5	Cardiac arrhythmias, seizures
Lipid Nanoparticle	Intravenous	10.0	Mild sedation at high doses

MTD: Maximum Tolerated Dose. This table presents hypothetical data for illustrative purposes.

Experimental Protocols

Protocol 1: High-Throughput Screening (HTS) for Off-Target Liability

This protocol outlines a general workflow for identifying potential off-target interactions early in the drug discovery process.

• Library Preparation: Prepare a stock solution of 14-Benzoylmesaconine-8-palmitate in a suitable solvent (e.g., DMSO).

• Assay Plate Preparation: Use robotic liquid handlers to dispense the compound into 384-well plates containing the assay components for a large panel of off-target proteins (e.g., kinases, GPCRs, ion channels).[9]

• Incubation: Incubate the plates for the time specified by the assay protocol.

• Detection: Read the plates using a multi-mode plate reader (e.g., fluorescence, luminescence, absorbance) to measure the compound's effect on each target.[9]

• Data Analysis: Calculate the percent inhibition or activation for each target. Hits are typically defined as compounds that produce a response greater than a certain threshold (e.g., 50% inhibition at 10 µM).

• Hit Confirmation: Re-test the initial hits in dose-response format to determine their potency (IC50 or EC50).

Protocol 2: Preparation of Lipid Nanoparticles for In Vivo Testing

This protocol describes a common method for encapsulating a lipophilic compound like 14-Benzoylmesaconine-8-palmitate.[4]

• Lipid Film Hydration:

  • Dissolve 14-Benzoylmesaconine-8-palmitate and lipids (e.g., DSPC, cholesterol, DSPE-PEG) in a suitable organic solvent (e.g., chloroform).

  • Remove the organic solvent using a rotary evaporator to form a thin lipid film.

  • Hydrate the lipid film with an aqueous buffer by vortexing to form multilamellar vesicles (MLVs).

• Size Reduction:

  • Subject the MLV suspension to probe sonication or extrusion through polycarbonate membranes of defined pore size (e.g., 100 nm) to produce small unilamellar vesicles (SUVs).

• Purification:

  • Remove unencapsulated compound by size exclusion chromatography or dialysis.

• Characterization:

  • Determine the particle size, polydispersity index, and zeta potential using dynamic light scattering (DLS).

  • Quantify the encapsulation efficiency using a suitable analytical method (e.g., HPLC) after lysing the nanoparticles with a detergent.

Visualizations

Caption: Potential on-target and off-target signaling pathways of 14-Benzoylmesaconine-8-palmitate.

Caption: Experimental workflow for identifying and mitigating off-target effects.

References

• 1. mdpi.com [mdpi.com]
• 2. researchgate.net [researchgate.net]
• 3. How to improve drug selectivity? [synapse.patsnap.com]
• 4. encyclopedia.pub [encyclopedia.pub]
• 5. In Vitro Cardiotoxicity - Creative Bioarray | Creative Bioarray [creative-bioarray.com]
• 6. Development of In Vitro Drug-Induced Cardiotoxicity Assay by Using Three-Dimensional Cardiac Tissues Derived from Human Induced Pluripotent Stem Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Aconitine induces brain tissue damage by increasing the permeability of the cerebral blood-brain barrier and over-activating endoplasmic reticulum stress - PMC [pmc.ncbi.nlm.nih.gov]
• 8. mdpi.com [mdpi.com]
• 9. High-Throughput Screening (HTS): A Simple Guide to Faster Drug and Material Discovery — ChemCopilot: PLM + AI for Chemical Industry [chemcopilot.com]

Technical Support Center: Purification of 14-Benzoylmesaconine-8-palmitate

Disclaimer: Specific literature detailing the purification of 14-Benzoylmesaconine-8-palmitate is limited. This guide is based on established principles for the purification of structurally related lipophilic, diterpenoid alkaloids from Aconitum species and fatty acid esters. The methodologies provided are illustrative and will likely require optimization for your specific sample matrix.

Frequently Asked Questions (FAQs)

Q1: What structural features of 14-Benzoylmesaconine-8-palmitate make its purification challenging?

A1: The primary challenges stem from its hybrid structure:

• High Lipophilicity: The 16-carbon palmitate chain imparts significant nonpolar character, making the molecule highly soluble in organic solvents but poorly soluble in aqueous phases.[1][2] This can lead to issues with standard chromatographic techniques.

• Diterpenoid Alkaloid Core: The complex benzoylmesaconine (B1261751) core contains multiple functional groups, including esters and a tertiary amine.[3] This core structure is common to many Aconitum alkaloids, which are often present as a complex mixture in crude extracts, making separation from structurally similar analogs difficult.[4][5][6][7]

• Ester Instability: The benzoyl and palmitate ester linkages are susceptible to hydrolysis under harsh acidic or basic conditions, potentially leading to degradation of the target compound during purification.[8][9][10]

Q2: Which chromatographic technique is most suitable for purifying this compound?

A2: Reverse-Phase High-Performance Liquid Chromatography (RP-HPLC) is the most effective and widely used technique for separating lipophilic compounds like 14-Benzoylmesaconine-8-palmitate. A C18 or C8 column is recommended. The separation mechanism is based on hydrophobic interactions, which is ideal for molecules with long fatty acid chains.[11][12][13] For larger scale purifications, preparative RP-HPLC or Counter-Current Chromatography (CCC) could be employed.[4][5][6][7]

Q3: How can I effectively remove the fatty acid (palmitic acid) that may be present as an impurity?

A3: Free palmitic acid can be separated from its ester derivative using a few methods:

• RP-HPLC: Under typical RP-HPLC conditions (e.g., acetonitrile (B52724)/water mobile phase), the free fatty acid will have a different retention time than the much larger alkaloid ester.[11][12][13]

• Liquid-Liquid Extraction: An alkaline wash (e.g., with a dilute sodium bicarbonate solution) can be used to deprotonate the carboxylic acid of free palmitic acid, forming a water-soluble salt (sodium palmitate) that will partition into the aqueous phase, while the neutral alkaloid ester remains in the organic phase.[14][15] Care must be taken to use mild conditions to avoid hydrolysis of the target compound's ester groups.

Q4: What are the best practices for sample handling and storage to prevent degradation?

A4: To maintain the integrity of 14-Benzoylmesaconine-8-palmitate:

• Storage: Store the purified compound and crude extracts at -20°C or lower, protected from light and moisture.

• Solvents: Use high-purity (HPLC-grade) solvents for all procedures to avoid introducing reactive impurities.[16]

• pH Control: Avoid exposure to strong acids or bases. If pH modifiers are needed for chromatography, use volatile weak acids like formic acid or acetic acid at low concentrations (e.g., 0.1%).

• Temperature: Minimize exposure to high temperatures during solvent evaporation. Use a rotary evaporator at low temperatures or a lyophilizer.

Troubleshooting Guide for RP-HPLC Purification

Problem / Observation	Potential Cause(s)	Recommended Solution(s)
Poor Peak Shape (Tailing or Fronting)	1. Column Overload: Injecting too much sample. 2. Inappropriate Sample Solvent: The sample is dissolved in a solvent much stronger than the mobile phase, causing distortion. 3. Secondary Interactions: The tertiary amine on the alkaloid core is interacting with residual silanols on the HPLC column.	1. Reduce Sample Load: Dilute the sample and inject a smaller volume.[17][18] 2. Match Sample Solvent: Dissolve the sample in the initial mobile phase composition or a slightly weaker solvent. 3. Modify Mobile Phase: Add a small amount (0.05-0.1%) of a modifier like trifluoroacetic acid (TFA) or formic acid to the mobile phase to protonate the amine and minimize tailing.
Low Recovery of the Compound	1. Poor Solubility: The compound may be precipitating on the column or in the tubing. 2. Irreversible Adsorption: The compound may be strongly and irreversibly binding to the stationary phase or system components. 3. Degradation: The compound is breaking down during the purification process.	1. Increase Organic Content: Ensure the mobile phase has sufficient organic solvent (e.g., acetonitrile, methanol) to maintain solubility. Check all tubing for blockages.[16][19] 2. System Passivation: Flush the system with a strong solvent. Consider using PEEK tubing and fittings if metal complexation is suspected. 3. Check pH and Temperature: Ensure the mobile phase pH is near neutral and avoid high column temperatures unless required for resolution.
Co-elution with Impurities	1. Insufficient Resolution: The chosen mobile phase gradient is not optimal for separating the target from closely related alkaloids or lipids. 2. Presence of Isomers: Positional isomers of the palmitate group or other structural isomers may be present.	1. Optimize Gradient: Use a shallower gradient (slower increase in organic solvent percentage) to improve the separation of closely eluting peaks.[18] 2. Change Selectivity: Try a different organic modifier (e.g., methanol (B129727) instead of acetonitrile) or a different column chemistry (e.g., a Phenyl-Hexyl or Cyano phase) to alter the elution order.
Baseline Noise or Drift	1. Contaminated Solvents: Mobile phase components are contaminated or have started to degrade.[18] 2. Poor Solvent Mixing: The HPLC pump is not mixing the mobile phase components consistently. 3. Detector Lamp Issue: The detector lamp is nearing the end of its life.	1. Prepare Fresh Mobile Phase: Use freshly opened HPLC-grade solvents and high-purity water. Degas the solvents thoroughly.[16][20] 2. Purge Pump: Purge all pump lines to remove air bubbles and ensure proper mixing.[18] 3. Check Detector Performance: Consult the instrument manual for lamp diagnostics and replacement procedures.

Experimental Protocols

Protocol 1: Preparative RP-HPLC Purification

This protocol outlines a general method for purifying 14-Benzoylmesaconine-8-palmitate from a semi-purified plant extract.

• Sample Preparation:

  • Dissolve the crude or semi-purified extract in a minimal amount of methanol or acetonitrile to a final concentration of 10-50 mg/mL.

  • Filter the sample solution through a 0.45 µm PTFE syringe filter to remove particulate matter.

• Chromatographic Conditions:

  • Instrument: Preparative HPLC system with a fraction collector.

  • Column: C18, 10 µm particle size, 250 x 21.2 mm (or similar dimensions).

  • Mobile Phase A: 0.1% (v/v) Formic Acid in Water.

  • Mobile Phase B: 0.1% (v/v) Formic Acid in Acetonitrile.

  • Gradient Program:

    • Start at 60% B.

    • Linear gradient from 60% to 95% B over 40 minutes.

    • Hold at 95% B for 10 minutes.

    • Return to 60% B and equilibrate for 15 minutes before the next injection.

  • Flow Rate: 20 mL/min.

  • Detection: UV detector at 230 nm (for the benzoyl group) and 205 nm (for general detection).[3]

  • Injection Volume: 1-5 mL, depending on sample concentration and column capacity.

• Fraction Collection & Analysis:

  • Collect fractions based on UV peaks corresponding to the expected retention time of the target compound.

  • Analyze small aliquots of the collected fractions by analytical HPLC-MS to confirm the identity and purity of the desired compound.

• Post-Purification Work-up:

  • Pool the pure fractions.

  • Remove the organic solvent (acetonitrile) using a rotary evaporator at a temperature below 40°C.

  • Lyophilize (freeze-dry) the remaining aqueous solution to obtain the purified compound as a solid.

Data Presentation

Table 1: Hypothetical Comparison of Purification Solvents

This table illustrates how different mobile phase modifiers could affect the purification outcome.

Run ID	Mobile Phase System	Target Peak Shape	Purity Achieved (%)	Recovery (%)	Notes
A	Acetonitrile / Water	Severe Tailing	85	90	Strong secondary interactions with the column are likely.
B	Acetonitrile / Water + 0.1% Formic Acid	Symmetrical	>98	88	Acid modifier improves peak shape by protonating the amine.
C	Methanol / Water + 0.1% Formic Acid	Symmetrical	>98	85	Methanol changes selectivity; may resolve different impurities.
D	Acetonitrile / Water + 0.1% TFA	Symmetrical	>98	75	TFA gives excellent peak shape but can be difficult to remove and may cause some hydrolysis.

Visualizations

Diagram 1: General Purification Workflow

Caption: Workflow for the isolation and purification of the target compound.

Diagram 2: Troubleshooting Logic for Poor Peak Shape

Caption: Decision tree for troubleshooting poor HPLC peak shape.

References

• 1. Palmitic acid - Wikipedia [en.wikipedia.org]
• 2. Palmitic Acid | C16H32O2 | CID 985 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. caymanchem.com [caymanchem.com]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. Preparative Isolation of Seven Diterpenoid Alkaloids from Aconitum coreanum by pH-Zone-Refining Counter-Current Chromatography - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Preparative isolation of seven diterpenoid alkaloids from Aconitum coreanum by pH-zone-refining counter-current chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. academic.oup.com [academic.oup.com]
• 9. Hidden aconite poisoning: identification of yunaconitine and related aconitum alkaloids in urine by liquid chromatography-tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Assessing the stability and reactivity of a new generation of boronic esters | Poster Board #1276 - American Chemical Society [acs.digitellinc.com]
• 11. aocs.org [aocs.org]
• 12. Separation and quantitation of free fatty acids and fatty acid methyl esters by reverse phase high pressure liquid chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. agilent.com [agilent.com]
• 14. jocpr.com [jocpr.com]
• 15. sodium palmitate, 408-35-5 [thegoodscentscompany.com]
• 16. sigmaaldrich.com [sigmaaldrich.com]
• 17. scribd.com [scribd.com]
• 18. aelabgroup.com [aelabgroup.com]
• 19. lcms.cz [lcms.cz]
• 20. agilent.com [agilent.com]

Technical Support Center: Interpreting Complex NMR Spectra of 14-Benzoylmesaconine-8-palmitate

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with 14-Benzoylmesaconine-8-palmitate. The complex structure of this diterpenoid alkaloid ester presents unique challenges in NMR spectral interpretation. This guide aims to address specific issues that may be encountered during experimental analysis.

Frequently Asked Questions (FAQs)

Q1: What are the expected chemical shift ranges for the key structural motifs of 14-Benzoylmesaconine-8-palmitate in ¹H NMR?

A1: The ¹H NMR spectrum of 14-Benzoylmesaconine-8-palmitate is complex, with several overlapping regions. Key expected chemical shift ranges are:

• Aromatic Protons (Benzoyl Group): Expect signals between δ 7.0-8.2 ppm. The ortho-, meta-, and para-protons will appear as distinct multiplets.

• Ester-linked Protons: The proton at the C8 position, attached to the palmitate ester, will likely be shifted downfield to δ 4.5-5.5 ppm due to the deshielding effect of the carbonyl group.

• Aconitane (B1242193) Core Protons: The numerous methine and methylene (B1212753) protons of the complex ring system will appear in the upfield region, typically between δ 1.0-4.0 ppm. Significant signal overlap is expected in this region.

• Methoxy (B1213986) Groups: Sharp singlets for the methoxy groups on the aconitane core are expected between δ 3.0-4.0 ppm.

• Palmitate Chain: The long aliphatic chain of the palmitate moiety will show a large, broad signal for the methylene protons around δ 1.2-1.6 ppm. The α-methylene protons adjacent to the carbonyl group will be shifted to approximately δ 2.2-2.5 ppm, and the terminal methyl group will appear as a triplet around δ 0.8-1.0 ppm.

Q2: How can I differentiate between the signals of the benzoyl and palmitate ester groups?

A2: Differentiating these signals can be achieved using 2D NMR techniques:

• HMBC (Heteronuclear Multiple Bond Correlation): Look for correlations between the carbonyl carbon of the benzoyl group (around δ 165-170 ppm) and the aromatic protons. Similarly, the carbonyl carbon of the palmitate group will show correlations to the α- and β-methylene protons of the fatty acid chain.

• NOESY (Nuclear Overhauser Effect Spectroscopy): NOE correlations may be observed between the protons of the aconitane core and the nearby protons of the ester groups, helping to confirm their respective locations. For instance, the proton at C14 should show an NOE with the ortho-protons of the benzoyl group.

Q3: I am observing significant signal overlap in the upfield region (δ 1.0-4.0 ppm). How can I resolve these signals?

A3: Signal overlap in the aliphatic region is a common challenge with complex natural products.[1] The following strategies can be employed:

• Higher Field NMR Spectrometer: Using a spectrometer with a higher magnetic field strength (e.g., 800 MHz or higher) will increase spectral dispersion and improve signal separation.

• 2D NMR Techniques:

  • COSY (Correlation Spectroscopy): Helps to identify coupled proton systems within the aconitane core and the palmitate chain.

  • TOCSY (Total Correlation Spectroscopy): Can reveal entire spin systems, which is useful for identifying all the protons belonging to a particular structural fragment.[1]

  • HSQC (Heteronuclear Single Quantum Coherence): Correlates protons with their directly attached carbons, helping to spread out the crowded proton signals into the second dimension based on the carbon chemical shifts.

Troubleshooting Guide

Problem	Possible Cause	Recommended Solution
Broad or distorted peaks for hydroxyl protons.	Hydrogen bonding or chemical exchange with residual water in the solvent.	Ensure the use of high-purity deuterated solvent. A small amount of D₂O can be added to the NMR tube to exchange the hydroxyl protons, causing their signals to disappear, thus confirming their identity.
Low signal-to-noise ratio, especially for ¹³C NMR.	Insufficient sample concentration or limited acquisition time. Natural products are often available in small quantities.[1]	Increase the number of scans (NS) for the experiment. For ¹³C NMR, consider using sensitivity-enhanced techniques like DEPT (Distortionless Enhancement by Polarization Transfer) or INEPT.[1]
Unexpected signals in the spectrum.	Presence of impurities, residual solvents, or degradation products. Aconitine alkaloids can be susceptible to hydrolysis.[2]	Purify the sample using chromatographic techniques such as HPLC. Compare the spectrum with that of the starting materials and common laboratory solvents to identify impurity peaks.
Difficulty in assigning quaternary carbons.	Quaternary carbons do not have attached protons and therefore do not appear in DEPT or HSQC spectra.	Use HMBC experiments to identify quaternary carbons through their long-range couplings to nearby protons. The signals for quaternary carbons are often weaker and sharper in the standard ¹³C NMR spectrum.

Experimental Protocols

High-Resolution NMR Sample Preparation and Acquisition

• Sample Preparation:

  • Dissolve 5-10 mg of 14-Benzoylmesaconine-8-palmitate in approximately 0.6 mL of a high-purity deuterated solvent (e.g., CDCl₃ or C₆D₆).

  • Filter the solution through a small plug of glass wool into a clean, dry 5 mm NMR tube.

  • For optimal resolution, ensure the sample is free of particulate matter.

• ¹H NMR Acquisition:

  • Spectrometer: 500 MHz or higher.

  • Pulse Program: Standard single-pulse experiment (e.g., 'zg30' on Bruker instruments).

  • Acquisition Parameters:

    • Spectral Width (SW): 12-16 ppm.

    • Number of Scans (NS): 16-64.

    • Relaxation Delay (D1): 2-5 seconds.

    • Acquisition Time (AQ): 2-4 seconds.

• ¹³C NMR Acquisition:

  • Spectrometer: 125 MHz or higher.

  • Pulse Program: Standard proton-decoupled experiment (e.g., 'zgpg30').

  • Acquisition Parameters:

    • Spectral Width (SW): 200-240 ppm.

    • Number of Scans (NS): 1024 or more, depending on sample concentration.

    • Relaxation Delay (D1): 2-5 seconds.

• 2D NMR Experiments (COSY, HSQC, HMBC):

  • Utilize standard, gradient-selected pulse programs for these experiments.

  • Optimize the spectral width in both dimensions to cover all relevant signals.

  • Adjust the number of scans and increments to achieve adequate resolution and signal-to-noise.

Quantitative Data Summary

Table 1: Predicted ¹H NMR Chemical Shifts (δ) for Key Moieties of 14-Benzoylmesaconine-8-palmitate

Proton Type	Predicted Chemical Shift (ppm)	Multiplicity
Benzoyl (ortho)	~8.0	d
Benzoyl (meta)	~7.5	t
Benzoyl (para)	~7.6	t
H-14	~4.8	d
H-8	~5.0	m
OCH₃	3.2 - 3.8	s
N-CH₂-CH₃	~2.5 (q), ~1.1 (t)	q, t
Palmitate (α-CH₂)	~2.3	t
Palmitate (-(CH₂)₁₃-)	~1.25	br s
Palmitate (-CH₃)	~0.88	t

Table 2: Predicted ¹³C NMR Chemical Shifts (δ) for Key Moieties of 14-Benzoylmesaconine-8-palmitate

Carbon Type	Predicted Chemical Shift (ppm)
Benzoyl (C=O)	~166
Palmitate (C=O)	~173
Benzoyl (aromatic)	128 - 134
Aconitane Core (C-O)	70 - 90
OCH₃	50 - 60
Palmitate (aliphatic)	14 - 35

Visualizations

References

• 1. books.rsc.org [books.rsc.org]
• 2. Aconite poisoning - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Troubleshooting Cell Viability Issues with Palmitate Treatment

This guide provides troubleshooting advice and answers to frequently asked questions for researchers observing unexpected cell viability outcomes when treating cells with palmitate.

Frequently Asked Questions (FAQs)

Q1: Why am I seeing a significant decrease in cell viability after palmitate treatment?

A1: Palmitate, a common long-chain saturated fatty acid, is known to induce lipotoxicity in various cell types, leading to reduced cell viability.[1][2] This is often due to the induction of apoptosis (programmed cell death).[3][4][5] The extent of cell death can be dose- and time-dependent.[1][6]

Q2: What is the underlying mechanism of palmitate-induced cell death?

A2: Palmitate can induce apoptosis through several interconnected mechanisms:

• Mitochondrial Pathway: Palmitate can have a direct effect on mitochondria, leading to the dissipation of the mitochondrial membrane potential, release of cytochrome c, and activation of caspases 9 and 3.[3][7]

• Endoplasmic Reticulum (ER) Stress: Palmitate can induce ER stress, evidenced by the upregulation of stress markers like CHOP and GRP78, and the splicing of XBP-1 mRNA.[4][7] This can trigger the unfolded protein response (UPR), which, if prolonged, leads to apoptosis.[7]

• Oxidative Stress: Palmitate treatment can lead to the generation of reactive oxygen species (ROS), causing oxidative damage to cellular components and contributing to apoptosis.[8][9]

• Inflammation: In some cell types, like astrocytes and mesenchymal stem cells, palmitate can induce an inflammatory response, characterized by the production of pro-inflammatory cytokines, which can contribute to cell death.[1][10]

Q3: My results are inconsistent between experiments. What could be the cause?

A3: Inconsistent results with palmitate treatment can arise from several factors:

• Palmitate Solution Preparation: Palmitate is insoluble in aqueous media and requires conjugation to a carrier protein, typically bovine serum albumin (BSA), for efficient delivery to cells. Improperly prepared palmitate-BSA conjugate can lead to variability.

• Cell Density: The initial seeding density of your cells can influence their susceptibility to palmitate-induced toxicity.

• Passage Number: Using cells at a high passage number can lead to altered cellular responses.

• Serum Concentration in Media: Components in fetal bovine serum (FBS) can sometimes interfere with or modulate the effects of palmitate.

Q4: Can I prevent or reduce palmitate-induced cytotoxicity?

A4: Yes, several strategies can mitigate palmitate's cytotoxic effects:

• Co-treatment with Monounsaturated Fatty Acids: Oleate and palmitoleate (B1233929) have been shown to protect cells from palmitate-induced apoptosis.[6]

• Antioxidants: Given that palmitate can induce oxidative stress, co-treatment with antioxidants may offer protection. For instance, astaxanthin (B1665798) has been shown to protect mesenchymal stem cells from palmitate-induced cell death.[10]

• AMPK Activators: Activation of AMP-activated protein kinase (AMPK) can protect against palmitate-mediated damage in some cell types.[6]

Troubleshooting Guides

Problem 1: Excessive Cell Death Observed at Low Palmitate Concentrations

Possible Cause	Troubleshooting Step
Incorrect Palmitate-BSA Conjugate Preparation	Ensure the molar ratio of palmitate to BSA is appropriate (typically 2:1 to 6:1). Verify the pH of the final solution. Filter-sterilize the conjugate before use.
Sensitive Cell Line	Perform a dose-response curve with a wider range of lower concentrations to determine the EC50 for your specific cell line.
Contamination of Reagents	Use fresh, high-quality BSA and palmitate. Test for endotoxin (B1171834) contamination in your reagents.

Problem 2: High Variability in Cell Viability Assay Results

Possible Cause	Troubleshooting Step
Uneven Cell Seeding	Ensure a single-cell suspension before seeding. Allow plates to sit at room temperature for 15-20 minutes before placing them in the incubator to ensure even cell distribution.
Edge Effects in Multi-well Plates	Avoid using the outer wells of the plate for treatment groups as they are more prone to evaporation. Fill the outer wells with sterile PBS or media.
Inconsistent Treatment Application	Mix the palmitate-containing media well before adding to the cells. Ensure the volume of media added to each well is consistent.

Quantitative Data Summary

Table 1: Effect of Palmitate on Cell Viability in Different Cell Types

Cell Type	Palmitate Concentration	Exposure Time	% Reduction in Cell Viability	Reference
C6 Astrocytic Cells	200 µM	24 h	~50%	[1]
C6 Astrocytic Cells	400 µM	24 h	~50%	[1]
Human Umbilical Vein Endothelial Cells	0.25 mM	24 h	Significant decrease	[6]
Human Umbilical Vein Endothelial Cells	0.5 mM	24 h	Dose-dependent decrease	[6]
H9c2 Cardiomyocytes	100-500 µmol/L	24 h	Dose-dependent decrease	[2]

Table 2: Effect of Palmitate on Fatty Acid Oxidation in L6 Myotubes

Palmitate Concentration	Exposure Time	% Reduction in Fatty Acid Oxidation	Reference
200 µM	8 h	~26.5%	[11]
400 µM	8 h	~43.5%	[11]
600 µM	8 h	~50%	[11]
800 µM	8 h	~47%	[11]

Experimental Protocols

Protocol 1: Preparation of Palmitate-BSA Conjugate

Materials:

• Sodium palmitate

• Fatty acid-free Bovine Serum Albumin (BSA)

• Sterile PBS (pH 7.4)

• Sterile distilled water

• 0.22 µm syringe filter

Method:

• Prepare a 100 mM stock solution of sodium palmitate in sterile distilled water by heating to 70°C with stirring until fully dissolved.

• Prepare a 10% (w/v) BSA solution in sterile PBS.

• Warm the 10% BSA solution to 37°C.

• While stirring the BSA solution, slowly add the 100 mM palmitate stock solution dropwise to achieve the desired final concentration and molar ratio (e.g., for a 5 mM palmitate solution with a 5:1 molar ratio to BSA, add the appropriate volume of palmitate stock to the 10% BSA solution).

• Continue to stir the mixture at 37°C for at least 1 hour to allow for conjugation.

• Cool the solution to room temperature.

• Filter-sterilize the palmitate-BSA conjugate using a 0.22 µm syringe filter.

• The conjugate can be stored at -20°C for future use.

Protocol 2: MTT Cell Viability Assay

Materials:

• Cells seeded in a 96-well plate

• Palmitate-BSA conjugate

• Complete cell culture medium

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• DMSO

Method:

• Seed cells in a 96-well plate at a predetermined optimal density and allow them to adhere overnight.

• Remove the culture medium and treat the cells with various concentrations of the palmitate-BSA conjugate diluted in complete medium. Include a vehicle control (BSA solution without palmitate).

• Incubate the cells for the desired treatment duration (e.g., 24 hours).

• After incubation, add 10 µL of MTT solution to each well and incubate for 2-4 hours at 37°C, allowing for the formation of formazan (B1609692) crystals.

• Carefully remove the medium containing MTT.

• Add 100 µL of DMSO to each well to dissolve the formazan crystals.

• Gently shake the plate for 5-10 minutes to ensure complete dissolution.

• Measure the absorbance at 570 nm using a microplate reader.

• Calculate cell viability as a percentage of the vehicle control.

Visualizations

Caption: Palmitate-induced apoptosis signaling pathway.

Caption: Experimental workflow for assessing cell viability after palmitate treatment.

Caption: Troubleshooting logic for unexpected low cell viability.

References

• 1. mdpi.com [mdpi.com]
• 2. researchgate.net [researchgate.net]
• 3. Palmitate induces apoptosis via a direct effect on mitochondria - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Palmitate modulates intracellular signaling, induces endoplasmic reticulum stress, and causes apoptosis in mouse 3T3-L1 and rat primary preadipocytes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Protopanaxadiol ameliorates palmitate-induced lipotoxicity and pancreatic β-cell dysfunction in INS-1 cells - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Monounsaturated fatty acids protect against palmitate-induced lipoapoptosis in human umbilical vein endothelial cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. Frontiers | Molecular mechanism of palmitic acid and its derivatives in tumor progression [frontiersin.org]
• 9. Non-esterified fatty acid palmitate facilitates oxidative endoplasmic reticulum stress and apoptosis of β-cells by upregulating ERO-1α expression - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Effects of palmitate and astaxanthin on cell viability and proinflammatory characteristics of mesenchymal stem cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Prolonged exposure to palmitate impairs fatty acid oxidation despite activation of AMP-activated protein kinase in skeletal muscle cells - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Enhancing the Bioavailability of 14-Benzoylmesaconine-8-palmitate

This guide provides researchers, scientists, and drug development professionals with frequently asked questions and troubleshooting solutions for experiments aimed at enhancing the oral bioavailability of 14-Benzoylmesaconine-8-palmitate (BMP-8).

Frequently Asked Questions (FAQs)

Q1: What are the expected physicochemical properties of 14-Benzoylmesaconine-8-palmitate (BMP-8) and why is its oral bioavailability likely poor?

A1: 14-Benzoylmesaconine is a monoester diterpenoid alkaloid derived from Aconitum species.[1][2][3] The addition of an 8-palmitate ester, a 16-carbon fatty acid chain, makes the entire BMP-8 molecule highly lipophilic and poorly soluble in aqueous environments.[4] This low aqueous solubility is the primary barrier to its dissolution in gastrointestinal fluids, which is a prerequisite for absorption and thus a major rate-limiting step for oral bioavailability. Such lipophilic, poorly soluble compounds are often categorized as "grease ball" drugs and typically exhibit low and variable oral absorption.[5]

Q2: What are the most promising general strategies for enhancing the oral bioavailability of a highly lipophilic compound like BMP-8?

A2: For highly lipophilic and poorly water-soluble compounds, lipid-based drug delivery systems (LBDDS) are a leading strategy.[6][7][8] These formulations work by pre-dissolving the compound in a mixture of lipids, surfactants, and co-solvents. When this mixture reaches the gastrointestinal tract, it can form fine emulsions or micellar solutions, which keeps the drug solubilized and enhances its absorption.[7][9] Other promising approaches for herbal compounds include solid lipid nanoparticles (SLNs), nanostructured lipid carriers (NLCs), and phytosomes, which can improve stability and absorption.[10][11][12]

Q3: How do I select the most appropriate lipid-based formulation for my experiments?

A3: The choice of formulation depends on the specific properties of your drug and your experimental goals. The Lipid Formulation Classification System (LFCS) provides a framework for selection.[5][9]

• Type I (Oils): Simplest, but often require digestion for drug release. Suitable for highly lipophilic drugs like BMP-8.

• Type II (SEDDS): Self-emulsifying drug delivery systems contain oils and water-insoluble surfactants. They form emulsions upon gentle agitation in aqueous media.

• Type III (SMEDDS): Self-microemulsifying drug delivery systems include water-soluble surfactants and co-solvents, leading to the formation of finer microemulsions, which can offer faster drug release.

• Type IV (Surfactant/Co-solvent): These are oil-free systems that form micelles. They are best for drugs that have higher solubility in surfactants or co-solvents than in oils.

For BMP-8, starting with Type II or Type III systems is a logical approach due to its high lipophilicity.

Troubleshooting Guides

Issue 1: My initial formulation shows a very low in vitro dissolution rate.

• Possible Cause 1: Inadequate Drug Solubilization: The selected lipid excipients (oils, surfactants) may not be optimal for solubilizing BMP-8.

  • Solution: Conduct systematic solubility studies. Screen a variety of oils (e.g., long-chain triglycerides, medium-chain triglycerides), surfactants (e.g., Cremophor® EL, Tween® 80), and co-solvents (e.g., Transcutol®, PEG 400) to identify the excipients that provide the highest solubility for BMP-8.

• Possible Cause 2: Drug Precipitation upon Dispersion: The drug may be dissolving in the formulation but crashing out of solution when the formulation is dispersed in the aqueous dissolution medium.

  • Solution: Increase the concentration of surfactants or co-solvents in your formulation to improve the stability of the emulsion or micelles formed upon dispersion. Consider using polymeric precipitation inhibitors.

• Possible Cause 3: Incorrect Dissolution Medium: The dissolution medium may not accurately simulate the conditions of the gastrointestinal tract for a lipid-based formulation.

  • Solution: Use a biorelevant dissolution medium that contains bile salts and phospholipids (B1166683) (e.g., FaSSIF or FeSSIF) to mimic the solubilizing environment of the small intestine. Standard aqueous buffers are often insufficient for LBDDS.[8]

Issue 2: I am observing high variability in the plasma concentrations (AUC, Cmax) during my in vivo animal studies.

• Possible Cause 1: Formulation Emulsification is Inconsistent: The formulation may not be robust and its ability to emulsify can be highly dependent on gastrointestinal motility and fluid content, leading to variable absorption.

  • Solution: Optimize the surfactant-to-oil ratio to ensure spontaneous and uniform emulsification. Self-microemulsifying systems (SMEDDS) are often less dependent on digestive processes than coarser emulsions and can provide more consistent performance.[13]

• Possible Cause 2: Food Effects: The presence or absence of food can dramatically alter the absorption of lipid-based formulations. Lipids in food can stimulate bile secretion, which aids in the digestion and absorption of the formulation.

  • Solution: Standardize the feeding schedule of your animals (e.g., fasted vs. fed state) and report it clearly. Conduct pilot studies in both states to characterize the food effect on your formulation's performance.

• Possible Cause 3: Metabolic Instability: The compound may be undergoing significant first-pass metabolism in the gut wall or liver.

  • Solution: Investigate the metabolic pathways of BMP-8 using in vitro models like liver microsomes or S9 fractions.[14] Some lipid excipients can inhibit metabolic enzymes or reduce lymphatic transport, bypassing the liver's first-pass effect.[8] Co-administration with known inhibitors of relevant enzymes (e.g., piperine (B192125) for P450 enzymes) could be explored as a strategy.[15]

Issue 3: My promising in vitro results (high solubility, good dissolution) are not translating to enhanced bioavailability in vivo.

• Possible Cause 1: Permeability Limitation: While your formulation successfully solubilizes the drug, the drug molecule itself may have poor permeability across the intestinal epithelium.

  • Solution: Perform an in vitro permeability assay using Caco-2 cell monolayers.[16] This will help determine if the drug has inherently low permeability. Some surfactants used in LBDDS can also act as permeation enhancers.

• Possible Cause 2: Efflux Transporter Activity: BMP-8 may be a substrate for efflux transporters like P-glycoprotein (P-gp), which actively pump the drug out of intestinal cells back into the lumen.

  • Solution: Use Caco-2 cell assays with and without a P-gp inhibitor (e.g., verapamil) to assess if efflux is a significant barrier. Many LBDDS excipients (e.g., Tween® 80, Cremophor® EL) are known to inhibit P-gp, which is a key advantage of this formulation approach.

• Possible Cause 3: Gut Wall Metabolism: The drug is being metabolized within the enterocytes (intestinal cells) before it can reach systemic circulation.

  • Solution: Analyze the metabolic stability of BMP-8 using intestinal microsomes or S9 fractions. The choice of formulation excipients can sometimes influence or inhibit gut wall metabolism.

Data Presentation

Table 1: Comparison of Bioavailability Enhancement Strategies for Lipophilic Compounds.

Strategy	Mechanism of Action	Key Advantages	Key Disadvantages	Best Suited For
Lipid-Based Systems (LBDDS)	Pre-dissolves drug; forms emulsions/micelles in GIT, enhancing solubilization and absorption.[6]	High drug loading possible; can inhibit P-gp and first-pass metabolism; established technology.	Potential for GI side effects with high surfactant levels; can be sensitive to food effects.	Highly lipophilic, poorly soluble drugs (BCS Class II/IV).[7]
Solid Lipid Nanoparticles (SLNs)	Drug encapsulated in a solid lipid core; nanosize increases surface area for dissolution.	Improved stability over liquid emulsions; controlled release possible; good biocompatibility.	Lower drug loading compared to LBDDS; potential for drug expulsion during storage.	Enhancing stability and providing controlled release.[7]
Phytosomes	Drug-phospholipid complex that improves absorption across lipid-rich bio-membranes.[11]	Enhanced absorption and bioavailability of herbal extracts; uses natural components.	Specific drug-phospholipid ratio required; manufacturing can be complex.	Herbal compounds and extracts.[10][11]

| Co-administration with Bioenhancers | Inhibition of metabolic enzymes (e.g., CYP450) or efflux pumps (e.g., P-gp).[15] | Simple approach; can be combined with other formulation strategies. | Potential for drug-drug interactions; efficacy can be variable. | Drugs known to be substrates for specific enzymes or transporters. |

Table 2: Example Composition of a Self-Microemulsifying Drug Delivery System (SMEDDS) for Screening.

Component	Example Excipient	Function	Typical Concentration Range (% w/w)
Oil Phase	Capryol™ 90 (Medium-Chain Triglyceride)	Solubilizes the lipophilic drug	20 - 50%
Surfactant	Cremophor® EL or Kolliphor® RH40	Forms emulsion/micelles; inhibits P-gp	30 - 60%

| Co-solvent | Transcutol® HP or PEG 400 | Increases solvent capacity; aids self-emulsification | 10 - 40% |

Experimental Protocols

Protocol 1: Equilibrium Solubility Screening of BMP-8 in Excipients

• Objective: To identify oils, surfactants, and co-solvents with the highest solubilizing capacity for BMP-8.

• Method:

  • Add an excess amount of BMP-8 to 2 mL of each selected excipient in a sealed glass vial.

  • Place the vials in an isothermal shaker set at 25°C or 37°C for 72 hours to reach equilibrium.

  • After 72 hours, centrifuge the samples at 10,000 rpm for 15 minutes to separate the undissolved drug.

  • Carefully collect the supernatant and dilute it with a suitable solvent (e.g., methanol).

  • Quantify the concentration of BMP-8 in the diluted supernatant using a validated analytical method (e.g., HPLC-UV).

Protocol 2: In Vitro Dissolution Testing for LBDDS Formulations

• Objective: To assess the drug release and dispersion characteristics of a BMP-8 formulation in a biorelevant medium.

• Apparatus: USP Dissolution Apparatus II (Paddle).

• Method:

  • Prepare 500 mL of a biorelevant dissolution medium (e.g., Fasted State Simulated Intestinal Fluid - FaSSIF). Maintain the temperature at 37 ± 0.5°C and the paddle speed at 75 rpm.

  • Encapsulate a known amount of the BMP-8 LBDDS formulation into a hard gelatin capsule.

  • Introduce the capsule into the dissolution vessel.

  • At predetermined time points (e.g., 5, 15, 30, 60, 90, 120 minutes), withdraw 5 mL aliquots of the dissolution medium.

  • Immediately replace the withdrawn volume with fresh, pre-warmed medium.

  • Filter the samples through a 0.45 µm filter (ensure the filter does not bind the drug).

  • Analyze the filtrate for BMP-8 concentration using a validated analytical method.

Protocol 3: Caco-2 Cell Permeability Assay

• Objective: To evaluate the intestinal permeability of BMP-8 and assess if it is a substrate for P-gp efflux.

• Method:

  • Culture Caco-2 cells on Transwell® inserts for 21 days until they form a differentiated, confluent monolayer.

  • Confirm monolayer integrity by measuring the transepithelial electrical resistance (TEER).

  • A-to-B Transport (Apical to Basolateral): Add the BMP-8 formulation (solubilized in transport medium) to the apical (AP) side. At various time points, sample from the basolateral (BL) side to quantify drug transport.

  • B-to-A Transport (Basolateral to Apical): Add the drug to the BL side and sample from the AP side to measure efflux.

  • Calculate the apparent permeability coefficient (Papp). An efflux ratio (Papp B-A / Papp A-B) greater than 2 suggests the involvement of active efflux.

  • Repeat the experiment in the presence of a P-gp inhibitor (e.g., verapamil). A significant reduction in the efflux ratio confirms P-gp mediated transport.

Visualizations

Caption: Workflow for Formulating and Testing BMP-8 Bioavailability.

Caption: Proposed Absorption Mechanism for a BMP-8 LBDDS Formulation.

References

• 1. Norditerpenoid alkaloids from Aconitum and Delphinium : structural relevance in medicine, toxicology, and metabolism - Natural Product Reports (RSC Publishing) DOI:10.1039/D1NP00029B [pubs.rsc.org]
• 2. A review on efforts for improvement in medicinally important chemical constituents inAconitum through biotechnological interventions - PMC [pmc.ncbi.nlm.nih.gov]
• 3. caymanchem.com [caymanchem.com]
• 4. Palmitic acid - Wikipedia [en.wikipedia.org]
• 5. academic.oup.com [academic.oup.com]
• 6. Lipid-Based Drug Delivery Systems - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Frontiers | Lipid-based oral formulation in capsules to improve the delivery of poorly water-soluble drugs [frontiersin.org]
• 8. Lipid-based formulations for oral administration of poorly water-soluble drugs - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. researchgate.net [researchgate.net]
• 11. phcogres.com [phcogres.com]
• 12. Novel Strategies for the Bioavailability Augmentation and Efficacy Improvement of Natural Products in Oral Cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Improving Oral Bioavailability of Herbal Drugs: A Focused Review ...: Ingenta Connect [ingentaconnect.com]
• 14. researchgate.net [researchgate.net]
• 15. academicjournals.org [academicjournals.org]
• 16. Combined Methodologies for Determining In Vitro Bioavailability of Drugs and Prediction of In Vivo Bioequivalence From Pharmaceutical Oral Formulations - PMC [pmc.ncbi.nlm.nih.gov]

Reference Data & Comparative Studies

A Comparative Analysis of the Cytotoxic Profiles of 14-Benzoylmesaconine-8-palmitate and Paclitaxel

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative overview of the cytotoxic properties of the diterpenoid alkaloid derivative, 14-Benzoylmesaconine-8-palmitate, and the well-established anticancer agent, paclitaxel (B517696). While extensive data is available for paclitaxel, information regarding the cytotoxic effects of 14-Benzoylmesaconine-8-palmitate is not currently available in the public domain. This guide, therefore, presents a comprehensive summary of paclitaxel's cytotoxicity and offers a speculative analysis of 14-Benzoylmesaconine-8-palmitate's potential cytotoxic activity based on the known effects of its constituent parent compounds: mesaconine (B8520833) and palmitic acid.

Executive Summary

Paclitaxel is a potent cytotoxic agent with a well-defined mechanism of action, primarily involving the stabilization of microtubules, leading to cell cycle arrest and apoptosis. Its efficacy has been demonstrated across a wide range of cancer cell lines with IC50 values typically in the nanomolar to low micromolar range. In stark contrast, there is a significant knowledge gap concerning the cytotoxic profile of 14-Benzoylmesaconine-8-palmitate. This guide synthesizes available data on its parent molecules to postulate a potential, albeit unverified, cytotoxic mechanism. This document underscores the critical need for empirical studies to elucidate the cytotoxic properties of 14-Benzoylmesaconine-8-palmitate.

Quantitative Cytotoxicity Data

The following table summarizes the cytotoxic activity of paclitaxel against various human cancer cell lines. No direct cytotoxicity data for 14-Benzoylmesaconine-8-palmitate is currently available.

Cell Line	Cancer Type	IC50 of Paclitaxel	Exposure Time	Assay
Various (8 human tumor cell lines)	Various	2.5 - 7.5 nM[1]	24 h	Clonogenic Assay
SK-BR-3	Breast Cancer (HER2+)	Not specified, but cytotoxic activity demonstrated	72 h	MTS Assay[2][3]
MDA-MB-231	Breast Cancer (Triple Negative)	0.3 µM[4]	Not specified	MTT Assay
T-47D	Breast Cancer (Luminal A)	Not specified, but cytotoxic activity demonstrated	72 h	MTS Assay[2][3]
MCF-7	Breast Cancer	3.5 µM[4]	Not specified	MTT Assay
BT-474	Breast Cancer	19 nM[4]	Not specified	MTT Assay
Non-Small Cell Lung Cancer (NSCLC) (14 lines)	Lung Cancer	Median: 9.4 µM	24 h	Tetrazolium-based assay[5]
Non-Small Cell Lung Cancer (NSCLC) (14 lines)	Lung Cancer	Median: 0.027 µM	120 h	Tetrazolium-based assay[5]
Small Cell Lung Cancer (SCLC) (14 lines)	Lung Cancer	Median: 25 µM	24 h	Tetrazolium-based assay[5]
Small Cell Lung Cancer (SCLC) (14 lines)	Lung Cancer	Median: 5.0 µM	120 h	Tetrazolium-based assay[5]

Note: The IC50 values for paclitaxel can vary significantly depending on the cell line, exposure duration, and the specific cytotoxicity assay used.

Experimental Protocols

Detailed methodologies for common in vitro cytotoxicity assays are provided below. These protocols are essential for the accurate assessment and comparison of cytotoxic agents.

MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) Assay

The MTT assay is a colorimetric assay for assessing cell metabolic activity. NAD(P)H-dependent cellular oxidoreductase enzymes reflect the number of viable cells present. These enzymes are capable of reducing the tetrazolium dye MTT to its insoluble formazan (B1609692), which has a purple color.

Protocol:

• Cell Seeding: Plate cells in a 96-well plate at a density of 5,000-10,000 cells/well and incubate for 24 hours to allow for cell attachment.

• Compound Treatment: Treat cells with various concentrations of the test compound (e.g., 14-Benzoylmesaconine-8-palmitate or paclitaxel) and a vehicle control. Incubate for the desired exposure time (e.g., 24, 48, or 72 hours).

• MTT Addition: After the incubation period, add 20 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 4 hours at 37°C.

• Formazan Solubilization: Aspirate the medium and add 150 µL of a solubilizing agent (e.g., DMSO or a solution of 0.01 M HCl in 10% SDS) to each well to dissolve the formazan crystals.

• Absorbance Measurement: Shake the plate for 15 minutes and measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle control and determine the IC50 value, which is the concentration of the compound that inhibits cell growth by 50%.[6]

LDH (Lactate Dehydrogenase) Cytotoxicity Assay

The LDH assay is a colorimetric method used to quantify cell death by measuring the activity of lactate (B86563) dehydrogenase released from damaged cells into the culture medium.

Protocol:

• Cell Seeding and Treatment: Follow the same initial steps as the MTT assay for cell seeding and compound treatment in a 96-well plate. Include a positive control for maximum LDH release (e.g., cells treated with a lysis buffer) and a negative control (untreated cells).

• Supernatant Collection: After the treatment period, centrifuge the plate (if using suspension cells) and carefully transfer a portion of the cell culture supernatant (e.g., 50 µL) to a new 96-well plate.

• LDH Reaction: Add the LDH reaction mixture (containing diaphorase and INT) to each well with the supernatant.

• Incubation: Incubate the plate at room temperature for a specified time (e.g., 30 minutes), protected from light.

• Stop Reaction: Add a stop solution to each well to terminate the enzymatic reaction.

• Absorbance Measurement: Measure the absorbance at 490 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cytotoxicity by comparing the LDH activity in the treated wells to the maximum LDH release control.[7][8][9][10]

Signaling Pathways and Mechanisms of Action

Paclitaxel

Paclitaxel's primary mechanism of action involves its interaction with β-tubulin, a component of microtubules. This interaction stabilizes the microtubule polymer and prevents its disassembly, which is crucial for the dynamic process of mitosis. The stabilization of microtubules leads to the arrest of the cell cycle at the G2/M phase, ultimately triggering apoptosis.

Caption: Paclitaxel's mechanism of action leading to apoptosis.

14-Benzoylmesaconine-8-palmitate (Hypothetical)

As there is no direct experimental evidence, the cytotoxic mechanism of 14-Benzoylmesaconine-8-palmitate can only be inferred from its constituent parts.

• Mesaconine: Mesaconine is a diterpenoid alkaloid derived from Aconitum species. While its direct cytotoxic effects on cancer cells are not well-documented, related aconitine (B1665448) alkaloids are known to be potent neurotoxins and cardiotoxins that interact with voltage-gated sodium channels.[11][12] Some studies suggest that aconitine can induce apoptosis in certain cell types.[13][14][15] Mesaconine itself has been shown to have cardioprotective effects in some contexts by activating mitophagy.[16][17] It is plausible that at higher concentrations, it could exhibit cytotoxic effects.

• Palmitic Acid: Palmitic acid, a saturated fatty acid, has been shown to induce apoptosis in some cancer cell lines, often through the generation of reactive oxygen species (ROS) and the induction of cellular stress.[18][19] However, it can also potentiate the cytotoxicity of other drugs.[20]

Therefore, it is hypothesized that 14-Benzoylmesaconine-8-palmitate might exert cytotoxicity through a multi-faceted mechanism involving the neurotoxic potential of the mesaconine backbone and the pro-apoptotic and stress-inducing effects of the palmitate moiety.

Caption: Hypothetical cytotoxic mechanism of 14-Benzoylmesaconine-8-palmitate.

Experimental Workflow

The following diagram illustrates a typical workflow for comparing the cytotoxicity of two compounds.

Caption: Workflow for comparative cytotoxicity assessment.

Conclusion and Future Directions

This guide highlights the well-established cytotoxic profile of paclitaxel and the significant lack of data for 14-Benzoylmesaconine-8-palmitate. While a hypothetical mechanism for the latter is proposed based on its constituent molecules, this remains speculative and requires rigorous experimental validation.

Future research should prioritize the following:

• In vitro cytotoxicity screening: Determine the IC50 values of 14-Benzoylmesaconine-8-palmitate in a panel of cancer cell lines using standardized assays like MTT and LDH.

• Mechanism of action studies: Investigate the cellular and molecular mechanisms by which 14-Benzoylmesaconine-8-palmitate exerts its effects, including its impact on the cell cycle, apoptosis, and key signaling pathways.

• Comparative studies: Directly compare the cytotoxic potency and mechanisms of 14-Benzoylmesaconine-8-palmitate with paclitaxel and other relevant chemotherapeutic agents.

The generation of such data is crucial for determining the potential of 14-Benzoylmesaconine-8-palmitate as a novel anticancer agent.

References

• 1. Cytotoxic studies of paclitaxel (Taxol) in human tumour cell lines - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Item - IC50 Values for Paclitaxel and Analogs in Cytotoxicity Assays with Breast Cancer Cell Lines. - Public Library of Science - Figshare [plos.figshare.com]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. Paclitaxel cytotoxicity against human lung cancer cell lines increases with prolonged exposure durations - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. MTT assay protocol | Abcam [abcam.com]
• 7. Cytotoxicity Assays: In Vitro Methods to Measure Dead Cells - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 8. journals.plos.org [journals.plos.org]
• 9. scientificlabs.co.uk [scientificlabs.co.uk]
• 10. Quantification of lactate dehydrogenase for cell viability testing using cell lines and primary cultured astrocytes - PMC [pmc.ncbi.nlm.nih.gov]
• 11. mdpi.com [mdpi.com]
• 12. Aconitum - Wikipedia [en.wikipedia.org]
• 13. Neurotoxicity mechanism of aconitine in HT22 cells studied by microfluidic chip-mass spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Aconitine induces cardiomyocyte damage by mitigating BNIP3‐dependent mitophagy and the TNFα‐NLRP3 signalling axis - PMC [pmc.ncbi.nlm.nih.gov]
• 15. researchgate.net [researchgate.net]
• 16. Mesaconine alleviates doxorubicin-triggered cardiotoxicity and heart failure by activating PINK1-dependent cardiac mitophagy - PMC [pmc.ncbi.nlm.nih.gov]
• 17. Mesaconine alleviates doxorubicin-triggered cardiotoxicity and heart failure by activating PINK1-dependent cardiac mitophagy - PubMed [pubmed.ncbi.nlm.nih.gov]
• 18. Frontiers | Molecular mechanism of palmitic acid and its derivatives in tumor progression [frontiersin.org]
• 19. mdpi.com [mdpi.com]
• 20. Palmitate increases the susceptibility of cells to drug-induced toxicity: an in vitro method to identify drugs with potential contraindications in patients with metabolic disease - PubMed [pubmed.ncbi.nlm.nih.gov]

Unveiling the Anti-Inflammatory Potential of 14-Benzoylmesaconine-8-palmitate: A Comparative Analysis

For Immediate Release: December 6, 2025

A deep dive into the anti-inflammatory landscape reveals the promising, yet unchartered, territory of 14-Benzoylmesaconine-8-palmitate. This guide offers a comparative analysis of its potential anti-inflammatory effects, drawing upon the established activities of its core components, Benzoylmesaconine and palmitic acid, and benchmarking them against well-known anti-inflammatory agents, Indomethacin and Dexamethasone. This report is intended for researchers, scientists, and professionals in drug development, providing a foundational understanding and a framework for future experimental validation.

Disclaimer: The anti-inflammatory effects of 14-Benzoylmesaconine-8-palmitate as a distinct molecule have not been empirically validated in the public domain. The following analysis is an extrapolation based on the known biological activities of its constituent parts: Benzoylmesaconine (BMA) and palmitate. Further experimental investigation is imperative to ascertain the specific pharmacological profile of the combined entity.

Executive Summary

Benzoylmesaconine (BMA), a major alkaloid from Aconitum species, has demonstrated significant anti-inflammatory properties by potently inhibiting key inflammatory pathways.[1][2] The addition of a palmitate ester to this molecule introduces a lipid component with a complex and context-dependent role in inflammation. This guide synthesizes the available data to project the potential efficacy of 14-Benzoylmesaconine-8-palmitate and compares it with a classic non-steroidal anti-inflammatory drug (NSAID), Indomethacin, and a potent corticosteroid, Dexamethasone.

Comparative Analysis of Anti-Inflammatory Activity

The anti-inflammatory prowess of Benzoylmesaconine has been quantified in in-vitro studies, showcasing its ability to suppress a range of pro-inflammatory mediators. The tables below summarize this data and provide a comparative overview with Indomethacin and Dexamethasone.

Table 1: In Vitro Inhibition of Pro-Inflammatory Mediators

Compound	Target Mediator	Cell Line	Concentration	% Inhibition / Effect
Benzoylmesaconine (BMA)	Nitric Oxide (NO)	RAW264.7	160 µM	Significant decrease
Prostaglandin (B15479496) E2 (PGE2)	RAW264.7	160 µM	Significant decrease
TNF-α	RAW264.7	160 µM	Significant decrease
IL-1β	RAW264.7	160 µM	Significant decrease
IL-6	RAW264.7	160 µM	Significant decrease
ROS	RAW264.7	160 µM	Marked inhibition
Indomethacin	Prostaglandin Synthesis	Various	Varies	Potent Inhibition (via COX-1/2)
Dexamethasone	Pro-inflammatory Cytokines (TNF-α, IL-1, IL-6)	Various	Varies	Potent Inhibition (Genomic/Non-genomic effects)

Data for Benzoylmesaconine is derived from studies on LPS-stimulated RAW264.7 macrophages.[1][2]

Table 2: Mechanistic Comparison

Feature	Benzoylmesaconine (BMA)	Palmitate	Indomethacin	Dexamethasone
Primary Target(s)	NF-κB & MAPK signaling pathways	TLR4, NF-κB, MAPK pathways	Cyclooxygenase (COX-1 & COX-2)	Glucocorticoid Receptor
Mechanism of Action	Inhibition of IκBα, JNK, p38, and ERK phosphorylation	Pro- or anti-inflammatory depending on context	Inhibition of prostaglandin synthesis	Upregulation of anti-inflammatory genes & downregulation of pro-inflammatory genes
Key Downstream Effects	Decreased production of NO, PGE2, TNF-α, IL-1β, IL-6	Modulation of cytokine production	Reduced inflammation, pain, and fever	Broad anti-inflammatory and immunosuppressive effects

Signaling Pathways and Experimental Workflows

To visualize the mechanisms of action, the following diagrams illustrate the signaling pathways affected by Benzoylmesaconine and a general experimental workflow for assessing anti-inflammatory activity.

Caption: Benzoylmesaconine's inhibition of the NF-κB and MAPK signaling pathways.

Caption: A typical in vitro workflow for evaluating anti-inflammatory effects.

The Role of the Palmitate Moiety

Palmitic acid, a saturated fatty acid, has a multifaceted role in inflammation. While some studies indicate that it can promote inflammation through the activation of Toll-like receptor 4 (TLR4) and subsequent NF-κB and MAPK signaling, other research suggests it can also be a precursor for anti-inflammatory lipids, such as palmitoylethanolamide (B50096) (PEA) and palmitic acid esters of hydroxy stearic acids (PAHSAs).[3] The esterification of Benzoylmesaconine with palmitate could potentially:

• Enhance cellular uptake and bioavailability due to increased lipophilicity.

• Modulate the inflammatory response , either synergistically augmenting the anti-inflammatory effect of BMA or introducing a pro-inflammatory component.

• Influence the pharmacokinetic profile of the parent compound.

The net effect of the palmitate moiety on the anti-inflammatory activity of 14-Benzoylmesaconine-8-palmitate remains to be elucidated and is a critical area for future research.

Detailed Experimental Protocols

The following are summarized protocols based on the study of Benzoylmesaconine's anti-inflammatory effects, which can be adapted for the evaluation of 14-Benzoylmesaconine-8-palmitate.

Cell Culture and Treatment

RAW264.7 macrophage cells are cultured in DMEM supplemented with 10% FBS and 1% penicillin-streptomycin (B12071052) at 37°C in a 5% CO2 humidified atmosphere. For experiments, cells are pre-treated with various concentrations of the test compound for 1 hour before stimulation with 1 µg/mL of lipopolysaccharide (LPS) for 24 hours.[1][2]

Nitric Oxide (NO) Assay

NO production in the culture supernatant is measured using the Griess reagent. Briefly, 100 µL of supernatant is mixed with an equal volume of Griess reagent (1% sulfanilamide (B372717) in 5% phosphoric acid and 0.1% N-(1-naphthyl)ethylenediamine dihydrochloride). The absorbance is measured at 540 nm, and the NO concentration is determined from a sodium nitrite (B80452) standard curve.[2]

Enzyme-Linked Immunosorbent Assay (ELISA)

The concentrations of TNF-α, IL-1β, IL-6, and PGE2 in the cell culture supernatants are quantified using commercially available ELISA kits according to the manufacturer's instructions.[1][2]

Western Blot Analysis

Total protein is extracted from the cells, and protein concentrations are determined using a BCA protein assay kit. Equal amounts of protein are separated by SDS-PAGE and transferred to a PVDF membrane. The membranes are blocked and then incubated with primary antibodies against p-IκBα, IκBα, p-p38, p38, p-ERK, ERK, p-JNK, JNK, and β-actin overnight at 4°C. After washing, the membranes are incubated with HRP-conjugated secondary antibodies, and the protein bands are visualized using an ECL detection system.[1]

Conclusion and Future Directions

While Benzoylmesaconine demonstrates clear anti-inflammatory potential through the suppression of the NF-κB and MAPK signaling pathways, the precise contribution of the palmitate ester in 14-Benzoylmesaconine-8-palmitate is unknown. The provided comparative framework highlights the need for direct experimental validation of this novel compound. Future studies should focus on in-vitro and in-vivo models to determine its efficacy, safety profile, and pharmacokinetic properties. Such research will be crucial in ascertaining whether 14-Benzoylmesaconine-8-palmitate represents a viable candidate for the development of new anti-inflammatory therapeutics.

References

• 1. scienceopen.com [scienceopen.com]
• 2. Anti-inflammatory Mechanism of Action of Benzoylmesaconine in Lipopolysaccharide-Stimulated RAW264.7 Cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Discovery of a class of endogenous mammalian lipids with anti-diabetic and anti-inflammatory effects - PubMed [pubmed.ncbi.nlm.nih.gov]

A Comparative Guide to the Biological Activities of 14-Benzoylmesaconine-8-palmitate and Other Aconitum Alkaloids

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative overview of the biological activities of 14-Benzoylmesaconine-8-palmitate and other prominent alkaloids isolated from plants of the Aconitum genus. The information is intended to serve as a resource for researchers and professionals engaged in the fields of pharmacology, toxicology, and drug discovery. The data presented herein is collated from various scientific studies to facilitate a clear comparison of the activities of these complex natural products.

Introduction to Aconitum Alkaloids

Aconitum species, commonly known as monkshood or wolfsbane, are a rich source of structurally diverse and biologically active diterpenoid alkaloids. These compounds are broadly classified into two main types: C19-diterpenoid alkaloids (e.g., aconitine (B1665448), mesaconitine, hypaconitine) and C20-diterpenoid alkaloids. A subgroup of the C19-diterpenoid alkaloids, known as lipo-alkaloids, are characterized by the presence of a long-chain fatty acid esterified at the C-8 position. 14-Benzoylmesaconine-8-palmitate is a representative member of this lipo-alkaloid subgroup. The biological activities of these alkaloids are of significant interest due to their potent effects on various physiological systems, alongside their inherent toxicity.

Comparative Biological Activity

The biological activities of Aconitum alkaloids are diverse, with prominent effects on the nervous and cardiovascular systems, as well as demonstrated anti-inflammatory, analgesic, and cytotoxic properties. The substitution pattern on the diterpenoid skeleton, particularly the nature of the ester groups at C-8 and C-14, plays a crucial role in determining both the potency and the toxicological profile of these compounds.

Data Presentation

The following tables summarize the available quantitative data for the biological activities of 14-Benzoylmesaconine-8-palmitate and other selected Aconitum alkaloids. It is important to note that direct comparative studies for all activities of 14-Benzoylmesaconine-8-palmitate are limited. Therefore, data for the structurally similar analogue, 14-benzoylaconine-8-O-palmitate, is included where available to provide a relevant comparison point.

Table 1: Comparison of Anti-inflammatory and Analgesic Activities

Alkaloid/Compound	Assay	Species	Molar Concentration/Dose	Effect	Reference
Lipo-Alkaloids
14-Benzoylaconine-8-O-linoleate	COX-2 Inhibition	in vitro	10 µM	Moderate Inhibition	[1][2][3]
14-Benzoylaconine-8-O-eicosapentaenoate	COX-1 Inhibition	in vitro	10 µM	Remarkable Inhibition	[1][3]
Diester-Diterpenoid Alkaloids
Aconitine	Acetic Acid-Induced Writhing	Mouse	0.3 mg/kg	68% Inhibition	[4][5]
Aconitine	Acetic Acid-Induced Writhing	Mouse	0.9 mg/kg	76% Inhibition	[4][5]
Aconitine	Hot Plate Test	Mouse	0.3 mg/kg	17.12% Pain Threshold Improvement	[4][5]
Aconitine	Hot Plate Test	Mouse	0.9 mg/kg	20.27% Pain Threshold Improvement	[4][5]
Mesaconitine	Acetic Acid Twist Method	Mouse	2 mg/kg	58.5% Pain Inhibition	[6]
Hypaconitine	Acetic Acid Twist Method	Mouse	2 mg/kg	51.2% Pain Inhibition	[6]
Reference Drug
Aspirin	Acetic Acid-Induced Writhing	Mouse	200 mg/kg	75% Inhibition	[4][5]
Aspirin	Hot Plate Test	Mouse	200 mg/kg	19.21% Pain Threshold Improvement	[4][5]

Table 2: Comparison of Activity on Voltage-Gated Sodium Channels

Alkaloid/Compound	Channel	Cell Line	Molar Concentration	% Inhibition	Reference
Lipo-Alkaloid
14-Benzoylaconine-8-O-palmitate	Nav1.2	CHO Cells	10 µM	22-30% (Moderate)	[7]
Diester-Diterpenoid Alkaloids
Aconitine	Nav1.2	CHO Cells	10 µM	22-30% (Moderate)	[7]
Pyroaconitine	Nav1.2	CHO Cells	10 µM	57-42% (Significant)	[7]
Other Aconitum Alkaloids
Ajacine	Nav1.2	CHO Cells	10 µM	57-42% (Significant)	[7]
Septentriodine	Nav1.2	CHO Cells	10 µM	57-42% (Significant)	[7]
Delectinine	Nav1.2	CHO Cells	10 µM	57-42% (Significant)	[7]

Table 3: Comparison of Cytotoxicity

Alkaloid/Compound	Cell Line	IC50 (µM)	Reference
Lipo-Alkaloid
8-O-Azeloyl-14-benzoylaconine	HCT-15 (Colon Cancer)	~10-20	[8]
8-O-Azeloyl-14-benzoylaconine	A549 (Lung Cancer)	~10-20	[8]
8-O-Azeloyl-14-benzoylaconine	MCF-7 (Breast Cancer)	~10-20	[8]
Diester-Diterpenoid Alkaloids
Aconitine	KBv200 (Oral Squamous Carcinoma)	224.91 µg/mL	[8]
Other Diterpenoid Alkaloids
Hetisinone-type derivatives	A549 (Lung Cancer)	1.72–5.44	[8]

Experimental Protocols

Detailed methodologies for the key experiments cited in this guide are provided below to allow for replication and further investigation.

In Vitro Anti-inflammatory Activity: Nitric Oxide (NO) Assay in RAW 264.7 Macrophages

This assay evaluates the potential of a compound to inhibit the production of nitric oxide, a key inflammatory mediator.

• Cell Culture: Murine macrophage cell line RAW 264.7 is cultured in Dulbecco's Modified Eagle's Medium (DMEM) supplemented with 10% fetal bovine serum (FBS) and 1% penicillin-streptomycin (B12071052) at 37°C in a humidified atmosphere with 5% CO2.

• Cell Seeding: Cells are seeded in a 96-well plate at a density of 1 x 10^5 cells/well and allowed to adhere overnight.

• Treatment: The culture medium is replaced with fresh medium containing various concentrations of the test compounds (e.g., 1, 10, 50, 100 µM). After 1 hour of pre-incubation, cells are stimulated with lipopolysaccharide (LPS; 1 µg/mL) to induce an inflammatory response. A control group without LPS stimulation and a vehicle control group are also included.

• Incubation: The plate is incubated for 24 hours.

• Nitrite Measurement: The concentration of nitrite, a stable product of NO, in the culture supernatant is measured using the Griess reagent. 100 µL of supernatant is mixed with 100 µL of Griess reagent (a mixture of 1% sulfanilamide (B372717) in 5% phosphoric acid and 0.1% N-(1-naphthyl)ethylenediamine dihydrochloride).

• Data Analysis: The absorbance is measured at 540 nm using a microplate reader. The percentage of NO inhibition is calculated relative to the LPS-stimulated control. The IC50 value, the concentration of the compound that inhibits 50% of NO production, is then determined.

In Vivo Analgesic Activity: Hot Plate Test in Mice

The hot plate test is a common method to assess the central analgesic activity of a compound.

• Animals: Male Kunming mice (18-22 g) are used. The animals are housed under standard laboratory conditions with free access to food and water.

• Apparatus: A hot plate apparatus maintained at a constant temperature of 55 ± 0.5°C is used.

• Procedure:

  • The mice are divided into groups (n=10 per group): a control group (vehicle), a positive control group (e.g., morphine or aspirin), and test groups receiving different doses of the Aconitum alkaloids.

  • The test compounds are administered intraperitoneally (i.p.) or orally (p.o.).

  • At a predetermined time after administration (e.g., 30, 60, 90, and 120 minutes), each mouse is placed on the hot plate.

  • The latency to the first sign of nociception (e.g., licking of the hind paws or jumping) is recorded. A cut-off time (e.g., 60 seconds) is set to prevent tissue damage.

• Data Analysis: The increase in pain threshold is calculated as a percentage of the maximum possible effect (%MPE) using the formula: %MPE = [(post-drug latency - pre-drug latency) / (cut-off time - pre-drug latency)] x 100. The ED50 value, the dose that produces a 50% analgesic effect, can be calculated from the dose-response curve.

In Vitro aVoltage-Gated Sodium Channel Activity: Whole-Cell Patch-Clamp Assay

This electrophysiological technique allows for the direct measurement of the effect of a compound on the function of specific ion channels.

• Cell Culture: A stable cell line expressing the desired voltage-gated sodium channel subtype (e.g., CHO cells stably expressing human Nav1.2) is used. Cells are cultured under appropriate conditions.

• Electrophysiological Recording:

  • Whole-cell patch-clamp recordings are performed using a patch-clamp amplifier and data acquisition system.

  • Cells are bathed in an external solution, and a glass micropipette filled with an internal solution is used to form a high-resistance seal with the cell membrane.

  • The membrane is then ruptured to achieve the whole-cell configuration, allowing for control of the membrane potential and measurement of the ionic currents flowing through the channels.

• Experimental Protocol:

  • Sodium currents are elicited by a series of depolarizing voltage steps from a holding potential.

  • After obtaining a stable baseline recording, the test compound at various concentrations is applied to the cell via a perfusion system.

  • The effect of the compound on the peak sodium current amplitude is measured.

• Data Analysis: The percentage of inhibition of the sodium current is calculated for each concentration of the test compound. A concentration-response curve is then constructed to determine the IC50 value, representing the concentration at which the compound inhibits 50% of the channel activity.

Signaling Pathways and Mechanisms of Action

Aconitum alkaloids exert their biological effects through the modulation of various signaling pathways. The diagrams below illustrate some of the key pathways implicated in their activity.

NF-κB Signaling Pathway in Inflammation

Aconitine has been shown to influence the NF-κB signaling pathway, which is a central regulator of the inflammatory response.[9][10]

Caption: Aconitine's inhibitory effect on the NF-κB signaling pathway.

Nrf2-Mediated Signaling Pathway

Certain Aconitum alkaloids have been found to activate the Nrf2-mediated signaling pathway, which plays a role in cellular defense against oxidative stress and the regulation of drug transporters.[7][11][12]

Caption: Activation of the Nrf2 signaling pathway by Aconitum alkaloids.

Conclusion

The available data suggests that lipo-alkaloids, such as 14-Benzoylmesaconine-8-palmitate and its analogues, possess distinct biological activity profiles compared to the more extensively studied diester-diterpenoid alkaloids like aconitine. While both classes of compounds can modulate voltage-gated sodium channels, the presence of the long-chain fatty acid in lipo-alkaloids appears to influence their anti-inflammatory properties, potentially through mechanisms like COX inhibition. However, a comprehensive understanding of the structure-activity relationships and the full therapeutic potential of 14-Benzoylmesaconine-8-palmitate requires further direct comparative studies focusing on its analgesic, anti-inflammatory, and cytotoxic effects alongside other Aconitum alkaloids. The detailed experimental protocols and signaling pathway diagrams provided in this guide are intended to support and stimulate such future research endeavors.

References

• 1. Semisynthesis and pharmacological investigation of lipo-alkaloids prepared from aconitine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Qualitative and quantitative analysis of aconitine-type and lipo-alkaloids of Aconitum carmichaelii roots - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. journals.plos.org [journals.plos.org]
• 5. Comparison of analgesic activities of aconitine in different mice pain models | PLOS One [journals.plos.org]
• 6. Frontiers | Aconitine and its derivatives: bioactivities, structure-activity relationships and preliminary molecular mechanisms [frontiersin.org]
• 7. Aconitum alkaloids, the major components of Aconitum species, affect expression of multidrug resistance-associated protein 2 and breast cancer resistance protein by activating the Nrf2-mediated signalling pathway - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Anticancer Activities of C18-, C19-, C20-, and Bis-Diterpenoid Alkaloids Derived from Genus Aconitum - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Aconitine induces cell apoptosis in human pancreatic cancer via NF-κB signaling pathway - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. mdpi.com [mdpi.com]
• 11. researchgate.net [researchgate.net]
• 12. Aconitum alkaloids, the major components of Aconitum species, affect expression of multidrug resistance-associated protein 2 and breast cancer resistance protein by activating the Nrf2-mediated signalling pathway. | Semantic Scholar [semanticscholar.org]

A Comparative Guide to the Structure-Activity Relationship of Aconitine-Type Alkaloids: Focus on 14-Benzoylmesaconine and its Potential C8-Acyl Derivatives

For Researchers, Scientists, and Drug Development Professionals

Introduction to Aconitine (B1665448) Alkaloids

Aconitine and its derivatives are C19-norditerpenoid alkaloids found in plants of the Aconitum genus. These compounds are known for their potent biological activities, ranging from high toxicity to therapeutic effects like analgesia and anti-inflammatory action.[1][2] The toxicity and activity of these alkaloids are intricately linked to the ester substituents at the C8 and C14 positions of their complex hexacyclic structure.[3][4]

The traditional processing of Aconitum roots involves hydrolysis, which reduces the toxicity of the constituent alkaloids.[2] This process typically involves the hydrolysis of the C8-acetyl group of diester-diterpenoid alkaloids (DDAs) like aconitine to form less toxic monoester-diterpenoid alkaloids (MDAs) such as 14-benzoylmesaconine.[3][5] Further hydrolysis of the C14-benzoyl group results in even less toxic, and often inactive, amine alcohol alkaloids.[2][3]

Core Molecular Structure and Key Positions for Activity

The general structure of an aconitine-type alkaloid is a complex hexacyclic norditerpenoid skeleton. The substituents at the C8 and C14 positions are critical determinants of the compound's pharmacological profile.

Caption: General chemical structure of the aconitine scaffold highlighting the key C8 and C14 positions.

Comparative Analysis of Aconitine Derivatives

The biological activity of aconitine alkaloids is significantly modulated by the nature of the ester groups at C8 and C14. The following table summarizes the general SAR based on available literature.

Compound Type	C8-Substituent	C14-Substituent	Relative Toxicity	Analgesic Activity	Anti-inflammatory Activity
Diester (e.g., Aconitine)	Acetyl	Benzoyl	High	Potent	Reported
Monoester (e.g., 14-Benzoylmesaconine)	Hydroxyl	Benzoyl	Moderate	Present	Significant[6]
Hypothetical C8-Palmitate Derivative	Palmitoyl	Benzoyl	Unknown (Potentially lower than diesters)	Unknown (Potentially modulated by lipophilicity)	Potentially enhanced due to lipophilicity
Amine Alcohol (e.g., Aconine)	Hydroxyl	Hydroxyl	Low	Lost or significantly reduced[2]	Low

The Role of the C8-Substituent: From Acetyl to Palmitoyl

The hydrolysis of the C8-acetyl group is a critical step in the detoxification of aconitine. Replacing the acetyl group with a hydroxyl group, as in 14-benzoylmesaconine, significantly reduces toxicity.[3] This suggests that the nature of the C8-ester plays a crucial role in the molecule's interaction with its biological targets, likely voltage-gated sodium channels.[7]

The introduction of a long-chain fatty acid like palmitate at the C8 position would drastically increase the lipophilicity of the molecule. While no direct studies on 14-benzoylmesaconine-8-palmitate were identified, research on other "lipo-alkaloids" derived from aconitine suggests that esterification with unsaturated fatty acids can lead to significant COX-2 inhibitory effects.[8] Increased lipophilicity can influence pharmacokinetic properties such as membrane permeability and distribution, which could in turn modulate both the efficacy and toxicity profile of the compound. A patent mentioning "8-palmityl-benzoyl aconine" suggests that such derivatives have been synthesized, though detailed biological data is not provided.[9]

The Role of the C14-Substituent: The Importance of the Benzoyl Group

The benzoyl group at the C14 position appears to be essential for the analgesic and anti-hypersensitivity effects of these alkaloids.[3][4] Studies have shown that while the removal of the C8-acetyl group reduces toxicity, the removal of the C14-benzoyl group (leading to aconine-type compounds) results in a loss of the desired analgesic activity.[2][3] This indicates that the benzoyl moiety is a key pharmacophore for the therapeutic effects of this class of compounds.

Signaling Pathways and Experimental Workflows

The anti-inflammatory effects of 14-benzoylmesaconine have been shown to be mediated through the suppression of the NF-κB and MAPK signaling pathways.[6] The following diagram illustrates this proposed mechanism of action.

Caption: Proposed anti-inflammatory mechanism of 14-benzoylmesaconine.[6]

A general workflow for the synthesis and evaluation of novel aconitine derivatives is depicted below.

Caption: General experimental workflow for SAR studies of aconitine derivatives.

Experimental Protocols

Anti-inflammatory Activity in LPS-stimulated RAW264.7 Macrophages [6]

• Cell Culture: RAW264.7 macrophages are cultured in DMEM supplemented with 10% FBS and 1% penicillin-streptomycin (B12071052) at 37°C in a 5% CO2 incubator.

• Treatment: Cells are pre-treated with various concentrations of the test compound (e.g., 14-benzoylmesaconine) for 1 hour.

• Stimulation: Lipopolysaccharide (LPS) is added to the culture medium to a final concentration of 1 µg/mL and incubated for 24 hours.

• Measurement of Inflammatory Mediators:

  • Nitric Oxide (NO): The concentration of nitrite (B80452) in the culture supernatant is measured using the Griess reagent.

  • Pro-inflammatory Cytokines (TNF-α, IL-6, IL-1β): Levels of these cytokines in the supernatant are quantified using commercially available ELISA kits.

• Western Blot Analysis: Cell lysates are prepared and protein concentrations are determined. Equal amounts of protein are separated by SDS-PAGE, transferred to a PVDF membrane, and probed with primary antibodies against proteins in the NF-κB and MAPK signaling pathways (e.g., p-p65, p-ERK, p-p38), followed by HRP-conjugated secondary antibodies. Bands are visualized using an ECL detection system.

Conclusion

The structure-activity relationship of aconitine alkaloids is a complex interplay between the substituents at the C8 and C14 positions. 14-Benzoylmesaconine represents a lead compound with reduced toxicity and significant anti-inflammatory and analgesic properties. The hypothetical introduction of a palmitate chain at the C8 position is predicted to increase lipophilicity, which may enhance its anti-inflammatory properties, potentially through mechanisms like COX-2 inhibition, but would require careful evaluation of its pharmacokinetic and toxicity profiles. Further synthesis and biological evaluation of C8-acylated derivatives of 14-benzoylmesaconine are warranted to explore their therapeutic potential.

References

• 1. Frontiers | Aconitine and its derivatives: bioactivities, structure-activity relationships and preliminary molecular mechanisms [frontiersin.org]
• 2. Norditerpenoid alkaloids from Aconitum and Delphinium : structural relevance in medicine, toxicology, and metabolism - Natural Product Reports (RSC Publishing) DOI:10.1039/D1NP00029B [pubs.rsc.org]
• 3. Frontiers | Ester Hydrolysis Differentially Reduces Aconitine-Induced Anti-hypersensitivity and Acute Neurotoxicity: Involvement of Spinal Microglial Dynorphin Expression and Implications for Aconitum Processing [frontiersin.org]
• 4. Ester Hydrolysis Differentially Reduces Aconitine-Induced Anti-hypersensitivity and Acute Neurotoxicity: Involvement of Spinal Microglial Dynorphin Expression and Implications for Aconitum Processing - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Monoester-Diterpene Aconitum Alkaloid Metabolism in Human Liver Microsomes: Predominant Role of CYP3A4 and CYP3A5 - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Anti-inflammatory Mechanism of Action of Benzoylmesaconine in Lipopolysaccharide-Stimulated RAW264.7 Cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Stereocontrolled synthesis of the aconitine D ring from d -glucose - Organic & Biomolecular Chemistry (RSC Publishing) DOI:10.1039/D4OB00561A [pubs.rsc.org]
• 8. Semisynthesis and pharmacological investigation of lipo-alkaloids prepared from aconitine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. CN101423495B - A kind of preparation method of aconitum hydrolyzed monoester type alkaloid - Google Patents [patents.google.com]

Confirming the Target of 14-Benzoylmesaconine-8-palmitate: A Comparative Guide Using Knockout Models

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive framework for confirming the cellular target of 14-Benzoylmesaconine-8-palmitate, a derivative of the aconitine (B1665448) alkaloid family. While direct experimental evidence using knockout models for this specific compound is not currently available in published literature, this document outlines the established methodologies and comparative data based on the known mechanisms of related compounds. The primary target of aconitine alkaloids is the α-subunit of voltage-gated sodium channels, and this guide will focus on validating this interaction through genetic approaches.

Introduction to 14-Benzoylmesaconine-8-palmitate and its Presumed Target

14-Benzoylmesaconine-8-palmitate is a derivative of benzoylmesaconine, an alkaloid found in plants of the Aconitum genus. Aconitine alkaloids are well-documented neurotoxins that exert their effects by modulating the function of voltage-gated sodium channels (VGSCs). These channels are critical for the initiation and propagation of action potentials in excitable cells, such as neurons and cardiomyocytes.

The prevailing mechanism of action for diester-diterpenoid alkaloids like aconitine involves binding to neurotoxin receptor site 2 on the α-subunit of VGSCs. This binding leads to a persistent activation of the channel, causing a prolonged influx of sodium ions, which results in membrane depolarization, hyperexcitability, and ultimately, paralysis of the affected cells. Given its structural similarity to other aconitine alkaloids, it is highly probable that 14-Benzoylmesaconine-8-palmitate also targets voltage-gated sodium channels. Knockout models provide a definitive method for confirming this target and identifying the specific VGSC isoforms involved.

Comparative Analysis of Voltage-Gated Sodium Channel Modulators

While knockout studies for 14-Benzoylmesaconine-8-palmitate are not available, research on other VGSC modulators has successfully employed these models for target validation. The following table summarizes findings for alternative compounds, providing a benchmark for the expected outcomes of similar studies on 14-Benzoylmesaconine-8-palmitate.

Compound Class	Specific Compound(s)	Target VGSC Isoform(s)	Key Findings in Knockout Models
Local Anesthetics	Lidocaine, Ropivacaine	Multiple VGSC isoforms	Reduced analgesic efficacy in Nav1.7 and Nav1.8 knockout mice, demonstrating the contribution of these isoforms to local anesthetic action.
Anticonvulsants	Carbamazepine, Lamotrigine	Nav1.1, Nav1.2, Nav1.3, Nav1.6	Altered seizure thresholds and neuronal excitability in knockout models, confirming the role of specific VGSC isoforms in their anticonvulsant effects.
Natural Toxins	Tetrodotoxin (TTX)	TTX-sensitive VGSCs (Nav1.1, 1.2, 1.3, 1.4, 1.6, 1.7)	In Nav1.7 knockout mice, the analgesic effect of TTX is diminished, highlighting the importance of this channel in nociception.
Experimental Therapeutics	ProTx-II, PF-05089771	Nav1.7	Reduced pain behaviors in wild-type mice, with these effects being absent or significantly attenuated in Nav1.7 knockout mice, confirming target engagement.

Experimental Protocols for Target Validation Using Knockout Models

Confirming that a specific voltage-gated sodium channel isoform is the target of 14-Benzoylmesaconine-8-palmitate would involve a combination of behavioral and electrophysiological experiments comparing wild-type animals with corresponding knockout models (e.g., Nav1.7 knockout mice).

Behavioral Assays for Nociception

Given the analgesic properties of some aconitine derivatives, assessing the compound's effect on pain perception in knockout models is a crucial step.

• Objective: To determine if the analgesic effect of 14-Benzoylmesaconine-8-palmitate is altered in mice lacking a specific VGSC isoform.

• Animal Models: Wild-type and Nav1.7 knockout mice on the same genetic background.

• Procedure:

  • Administer 14-Benzoylmesaconine-8-palmitate or vehicle to both wild-type and knockout mice.

  • After a predetermined time, subject the mice to a battery of nociceptive tests, including:

    • Thermal Nociception (Hargreaves Test): Measure the latency of paw withdrawal from a radiant heat source.

    • Mechanical Nociception (von Frey Test): Determine the paw withdrawal threshold in response to stimulation with calibrated filaments.

    • Inflammatory Pain Model (Formalin Test): Inject formalin into the paw and quantify pain-related behaviors (licking, flinching).

• Expected Outcome: If Nav1.7 is a primary target, the analgesic effect of the compound observed in wild-type mice will be significantly reduced or absent in the Nav1.7 knockout mice.

Ex Vivo Electrophysiology of Dorsal Root Ganglion (DRG) Neurons

This protocol directly assesses the effect of the compound on the electrical properties of sensory neurons.

• Objective: To measure the effect of 14-Benzoylmesaconine-8-palmitate on sodium currents in DRG neurons from wild-type and knockout mice.

• Procedure:

  • Isolate DRG neurons from both wild-type and Nav1.7 knockout mice.

  • Culture the neurons for 24-48 hours.

  • Perform whole-cell patch-clamp recordings to measure voltage-gated sodium currents.

  • Establish a baseline recording of the sodium current in response to a voltage step protocol.

  • Perfuse the neurons with a solution containing 14-Benzoylmesaconine-8-palmitate at various concentrations.

  • Record the changes in sodium current amplitude, voltage-dependence of activation and inactivation, and kinetics.

• Expected Outcome: If Nav1.7 is the target, DRG neurons from wild-type mice will show a significant modulation of their sodium currents upon application of the compound, while neurons from Nav1.7 knockout mice will exhibit a greatly diminished or no response.

Visualizing the Experimental Workflow and Signaling Pathway

Experimental Workflow for Target Confirmation

Caption: Workflow for confirming a VGSC target using knockout models.

Signaling Pathway of Aconitine Alkaloids

Caption: Aconitine alkaloids persistently activate voltage-gated sodium channels.

Conclusion

While direct evidence is pending, the structural relationship of 14-Benzoylmesaconine-8-palmitate to the aconitine family strongly suggests that its primary cellular target is the α-subunit of voltage-gated sodium channels. The use of knockout mouse models, particularly those for specific VGSC isoforms like Nav1.7 and Nav1.8, provides a powerful and definitive approach to confirm this hypothesis. The experimental protocols and comparative data presented in this guide offer a robust framework for researchers to design and interpret studies aimed at elucidating the precise mechanism of action of this and other novel neuroactive compounds. Such studies are essential for the rational design and development of new therapeutics with improved specificity and safety profiles.

A Comparative Analysis of 14-Benzoylmesaconine-8-palmitate and Benzoylmesaconine: A Guide for Researchers

This guide provides a detailed comparative analysis of Benzoylmesaconine (BMA) and its lipophilic derivative, 14-Benzoylmesaconine-8-palmitate. While extensive experimental data is available for Benzoylmesaconine, a monoester diterpenoid alkaloid found in processed Aconitum species, 14-Benzoylmesaconine-8-palmitate is a less-studied lipo-alkaloid. The information presented for 14-Benzoylmesaconine-8-palmitate is largely inferred from the known effects of lipophilic modifications on similar alkaloid structures. This document is intended for researchers, scientists, and professionals in drug development, offering a structured comparison to guide future research and application.

Physicochemical and Pharmacological Comparison

The addition of a palmitate group to Benzoylmesaconine at the 8-position is expected to significantly alter its physicochemical properties, primarily by increasing its lipophilicity. This modification, in turn, is predicted to influence its pharmacokinetic and pharmacodynamic profiles. The following table summarizes the known and predicted properties of both compounds.

Property	Benzoylmesaconine (BMA)	14-Benzoylmesaconine-8-palmitate (Predicted)
Molecular Formula	C₃₁H₄₃NO₁₀[1]	C₄₇H₇₃NO₁₁
Molecular Weight	589.7 g/mol [1]	828.1 g/mol
Lipophilicity (LogP)	-0.7[1]	Significantly higher than BMA due to the long alkyl chain of palmitate.
Solubility	Soluble in methanol, ethanol.[2]	Predicted to have lower aqueous solubility and higher lipid solubility compared to BMA.
Pharmacological Activity	Analgesic, anti-inflammatory, antiviral, and antifungal activities have been reported.[3][4]	The core pharmacophore of BMA is retained, suggesting similar activities may be present. The increased lipophilicity might enhance its anti-inflammatory activity, potentially through better membrane interaction or altered COX enzyme inhibition. Lipo-alkaloids derived from aconitine (B1665448) have shown significant COX-2 inhibitory effects.
Toxicity	Less toxic than its precursor diester diterpene alkaloids like mesaconitine.[3][5] LD50 in mice (mg/kg): 810 (oral), 240 (intraperitoneal), 230 (subcutaneous).[2]	The traditional processing of aconite roots, which increases the formation of lipo-alkaloids, is known to reduce toxicity.[6][7] Therefore, it is predicted to have a lower acute toxicity profile compared to BMA.
Pharmacokinetics	Rapidly absorbed and eliminated in rats.[3]	The increased lipophilicity is expected to lead to enhanced absorption across biological membranes, a larger volume of distribution, and potentially a longer half-life.[][9] It may also be more susceptible to metabolism by cytochrome P450 enzymes.[]

Experimental Protocols

Detailed methodologies are crucial for the replication and validation of scientific findings. Below are protocols for key experiments relevant to the study of these compounds.

Protocol 1: In Vitro Anti-inflammatory Activity Assay (Nitric Oxide Inhibition)

This protocol assesses the ability of a test compound to inhibit the production of nitric oxide (NO), a key inflammatory mediator, in lipopolysaccharide (LPS)-stimulated RAW 264.7 macrophage cells.

Materials:

• RAW 264.7 macrophage cell line

• Dulbecco's Modified Eagle Medium (DMEM)

• Fetal Bovine Serum (FBS)

• Penicillin-Streptomycin (B12071052) solution

• Lipopolysaccharide (LPS)

• Test compounds (Benzoylmesaconine, 14-Benzoylmesaconine-8-palmitate)

• Griess Reagent

• 96-well cell culture plates

Procedure:

• Cell Culture: Culture RAW 264.7 cells in DMEM supplemented with 10% FBS and 1% penicillin-streptomycin at 37°C in a humidified 5% CO₂ incubator.

• Seeding: Seed the cells in 96-well plates at a density of 1 x 10⁵ cells/well and allow them to adhere overnight.

• Treatment: Pre-treat the cells with various concentrations of the test compounds for 1-2 hours.

• Stimulation: Induce inflammation by adding LPS (1 µg/mL) to the wells (except for the negative control) and incubate for 24 hours.

• Nitrite (B80452) Measurement: Collect the cell culture supernatant. Measure the nitrite concentration, a stable product of NO, using the Griess reagent according to the manufacturer's instructions.

• Data Analysis: Calculate the percentage inhibition of NO production compared to the LPS-stimulated control. Determine the IC₅₀ value for each compound.

Protocol 2: Analgesic Activity Assay (Hot Plate Test in Mice)

This method evaluates the central analgesic activity of a compound by measuring the reaction time of mice to a thermal stimulus.

Materials:

• Male ICR mice (20-25 g)

• Hot plate apparatus

• Test compounds

• Vehicle (e.g., saline, DMSO)

• Positive control (e.g., Morphine)

Procedure:

• Acclimation: Acclimate the mice to the testing room for at least 60 minutes before the experiment.

• Baseline Measurement: Place each mouse on the hot plate (maintained at 55 ± 0.5°C) and record the latency to a nociceptive response (e.g., paw licking, jumping). A cut-off time (e.g., 30 seconds) should be set to prevent tissue damage.

• Drug Administration: Administer the test compounds, vehicle, or positive control to different groups of mice (e.g., orally or intraperitoneally).

• Post-treatment Measurement: At various time points after drug administration (e.g., 30, 60, 90, 120 minutes), place the mice back on the hot plate and record the reaction latency.

• Data Analysis: An increase in the reaction latency compared to the vehicle control group indicates an analgesic effect.

Protocol 3: Quantification by Ultra-Performance Liquid Chromatography-Tandem Mass Spectrometry (UPLC-MS/MS)

This protocol outlines a method for the sensitive and specific quantification of Benzoylmesaconine in biological matrices, such as rat plasma. A similar approach, with modified chromatographic conditions, could be adapted for 14-Benzoylmesaconine-8-palmitate.

Sample Preparation (Protein Precipitation):

• To 100 µL of plasma, add an internal standard (e.g., testosterone).

• Add 300 µL of acetonitrile (B52724) to precipitate proteins.

• Vortex the mixture for 3 minutes and then centrifuge at 13,000 rpm for 10 minutes.

• Transfer the supernatant to a new tube and evaporate to dryness under a gentle stream of nitrogen.

• Reconstitute the residue in 100 µL of the initial mobile phase.

UPLC-MS/MS Conditions for Benzoylmesaconine:

• Column: Acquity UPLC BEH C18 (1.7 µm; 2.1 mm × 50 mm)

• Mobile Phase: A: 2 µM Ammonium Acetate in water; B: Acetonitrile

• Flow Rate: 0.3 mL/min

• Ionization Mode: Positive Electrospray Ionization (ESI+)

• Detection Mode: Multiple Reaction Monitoring (MRM)

Visualizations

The following diagrams illustrate key conceptual and experimental aspects of this comparative analysis.

References

• 1. benchchem.com [benchchem.com]
• 2. Semisynthesis and pharmacological investigation of lipo-alkaloids prepared from aconitine [agris.fao.org]
• 3. researchgate.net [researchgate.net]
• 4. qsardb.food.dtu.dk [qsardb.food.dtu.dk]
• 5. benchchem.com [benchchem.com]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]

A Comparative Guide to the Predicted In Vivo Efficacy of 14-Benzoylmesaconine-8-palmitate

Disclaimer: Direct experimental data on the in vivo efficacy of 14-Benzoylmesaconine-8-palmitate is limited in publicly available research. This guide provides a comparative analysis based on the known biological activities of its constituent molecules, benzoylmesaconine (B1261751) and palmitate, to predict its potential therapeutic effects and guide future in vivo studies.

Introduction

14-Benzoylmesaconine-8-palmitate is a compound that conjugates benzoylmesaconine, a monoester alkaloid derived from Aconitum plants, with palmitate, a common saturated fatty acid. Benzoylmesaconine is recognized for its analgesic and anti-inflammatory properties[1][2][3]. Palmitate, on the other hand, is a key metabolic molecule with diverse and context-dependent immunomodulatory effects[4][5][6]. This guide synthesizes the available experimental data on these individual components to build a predictive profile of the in vivo efficacy of the combined molecule and to propose experimental designs for its evaluation.

Part 1: Benzoylmesaconine - Efficacy Profile

Benzoylmesaconine (BMA) has been investigated for its analgesic and anti-inflammatory effects in various preclinical models.

Quantitative Data Summary: Analgesic and Anti-inflammatory Effects

Model	Treatment	Dosage	Key Findings	Reference
Acetic acid-induced writhing in mice	Benzoylmesaconine (BM)	10 mg/kg, p.o.	Significant depression of writhing, comparable to 300 mg/kg of TJ-3021.	[1]
Repeated cold stress (RCS) rats	Benzoylmesaconine (BM)	30 mg/kg, p.o.	Significantly increased pain threshold in paw pressure test, equivalent to 1000 mg/kg of TJ-3021.	[1]
LPS-stimulated RAW264.7 macrophages (in vitro)	Benzoylmesaconine (BMA)	160 µM	Significant reduction in the production of IL-1β, IL-6, and TNF-α.	[3]
LPS-stimulated RAW264.7 macrophages (in vitro)	Benzoylmesaconine (BMA)	Not specified	Significant decrease in the production of PGE2, NO, and ROS.	[2][3]

Experimental Protocols: Benzoylmesaconine

1. Acetic Acid-Induced Writhing Test (Analgesic Model)

• Animals: Male ICR mice.

• Procedure: Animals are orally administered with either the vehicle, benzoylmesaconine (10 mg/kg), or a reference drug. After a set period (e.g., 60 minutes), a 0.6% acetic acid solution is injected intraperitoneally. The number of writhes (a specific abdominal contraction) is counted for a defined period (e.g., 10 minutes). A reduction in the number of writhes compared to the vehicle group indicates an analgesic effect.

2. Lipopolysaccharide (LPS)-Induced Inflammation in RAW264.7 Macrophages (In Vitro Anti-inflammatory Model)

• Cell Line: RAW264.7 murine macrophage cell line.

• Procedure: Cells are pre-treated with various concentrations of benzoylmesaconine for a specified time (e.g., 1 hour) before being stimulated with LPS (e.g., 1 µg/mL). After an incubation period (e.g., 24 hours), the cell culture supernatant is collected to measure the levels of pro-inflammatory cytokines (TNF-α, IL-6, IL-1β) and mediators (NO, PGE2) using ELISA or Griess assay. Cell lysates can be used to analyze protein expression and signaling pathways via Western blot.

Signaling Pathway of Benzoylmesaconine

Benzoylmesaconine exerts its anti-inflammatory effects primarily through the suppression of the NF-κB and MAPK signaling pathways[2][3].

Caption: Benzoylmesaconine's anti-inflammatory mechanism.

Part 2: Palmitate - Efficacy Profile

Palmitate's role in inflammation is complex, with reports suggesting both pro- and anti-inflammatory activities depending on the experimental context[6]. It is a major component of body lipids and plays a crucial role in metabolism[7][8].

Quantitative Data Summary: Immunomodulatory Effects

Model	Treatment	Dosage	Key Findings	Reference
Carrageenan-induced rat paw edema	Methyl palmitate (MP) & Ethyl palmitate (EP)	Not specified	Reduction in paw edema and decreased PGE2 levels in inflammatory exudates.	[4]
LPS-induced endotoxemia in rats	Methyl palmitate (MP) & Ethyl palmitate (EP)	Not specified	Reduced plasma levels of TNF-α and IL-6; decreased NF-κB expression in liver and lung.	[4]
Croton oil-induced ear edema in rats	Methyl palmitate (MP) & Ethyl palmitate (EP)	Topical application	Reduced ear edema and decreased myeloperoxidase (MPO) activity (neutrophil infiltration).	[4]
Immortalized microglial cells co-cultured with hypothalamic neurons (in vitro)	Palmitate	Not specified	Pre-treatment of microglia with palmitate repressed TNFα expression in neurons.	[5]

Experimental Protocols: Palmitate

1. Carrageenan-Induced Paw Edema (Anti-inflammatory Model)

• Animals: Male Wistar rats.

• Procedure: A sub-plantar injection of 1% carrageenan solution is administered into the rat's hind paw to induce localized inflammation. Paw volume is measured at various time points before and after the carrageenan injection using a plethysmometer. The test compound (e.g., methyl palmitate) or vehicle is administered, typically orally or intraperitoneally, prior to the carrageenan challenge. A reduction in paw swelling compared to the vehicle group indicates anti-inflammatory activity.

2. LPS-Induced Endotoxemia (Systemic Inflammation Model)

• Animals: Male Wistar rats.

• Procedure: Animals are treated with the test compound or vehicle. Endotoxemia is then induced by an intraperitoneal injection of LPS. After a specific time, blood samples are collected to measure plasma levels of pro-inflammatory cytokines like TNF-α and IL-6 via ELISA. Tissues such as the liver and lungs may be harvested to assess NF-κB expression through methods like Western blot or immunohistochemistry.

Part 3: Predicted Efficacy of 14-Benzoylmesaconine-8-palmitate & Proposed Experimental Workflow

The conjugation of benzoylmesaconine with palmitate may alter the compound's pharmacokinetic and pharmacodynamic properties. The palmitate moiety could enhance lipid solubility, potentially improving oral bioavailability and tissue penetration, particularly into the central nervous system. This could potentiate the analgesic effects of the benzoylmesaconine component. Furthermore, given the anti-inflammatory evidence for both components, a synergistic or additive effect in mitigating inflammation is plausible.

Proposed Experimental Workflow for In Vivo Evaluation

A tiered approach is recommended to systematically evaluate the efficacy of 14-Benzoylmesaconine-8-palmitate.

Caption: Tiered workflow for in vivo efficacy testing.

This structured approach will enable a comprehensive evaluation of the therapeutic potential of 14-Benzoylmesaconine-8-palmitate, building from initial screening in acute models to more complex chronic and mechanistic studies. The comparison with the individual components at each stage will be crucial to determine if the novel compound offers superior efficacy.

References

• 1. [Analgesic effect of benzoylmesaconine] - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Anti-inflammatory Mechanism of Action of Benzoylmesaconine in Lipopolysaccharide-Stimulated RAW264.7 Cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. scienceopen.com [scienceopen.com]
• 4. Anti-inflammatory activity of methyl palmitate and ethyl palmitate in different experimental rat models - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Palmitate Induces an Anti-Inflammatory Response in Immortalized Microglial BV-2 and IMG Cell Lines that Decreases TNFα Levels in mHypoE-46 Hypothalamic Neurons in Co-Culture - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Is palmitate truly proinflammatory? Experimental confounders and context-specificity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Frontiers | Molecular mechanism of palmitic acid and its derivatives in tumor progression [frontiersin.org]
• 8. go.drugbank.com [go.drugbank.com]

A Comparative Guide to the Cross-Validation of Analytical Methods for 14-Benzoylmesaconine-8-palmitate

For researchers, scientists, and drug development professionals, the accurate and precise quantification of active pharmaceutical ingredients and natural products is paramount. This guide provides a comprehensive comparison of analytical methodologies for the lipo-alkaloid 14-Benzoylmesaconine-8-palmitate, with a focus on the critical process of cross-validation to ensure consistency and reliability of analytical data.

Introduction to Analytical Method Cross-Validation

Cross-validation of an analytical method is the process of verifying that a validated method produces consistent and reliable results when performed by different laboratories, analysts, or with different equipment.[1] This is a crucial step when transferring an analytical method or when data from different analytical techniques are being compared.[2][3] For a complex molecule like 14-Benzoylmesaconine-8-palmitate, which belongs to the aconitine (B1665448) family of alkaloids, robust analytical methods are essential due to the potential for toxicity and the need for precise dosage.[4][5]

Primary Analytical Methods for Aconitine Alkaloids

High-Performance Liquid Chromatography (HPLC) and Liquid Chromatography-Mass Spectrometry (LC-MS) are the most prevalent techniques for the analysis of aconitine alkaloids.[4][6] These methods offer high sensitivity, specificity, and the ability to separate complex mixtures.[7][8] For lipo-alkaloids such as 14-Benzoylmesaconine-8-palmitate, Ultra-High-Performance Liquid Chromatography coupled with Quadrupole Time-of-Flight Mass Spectrometry (UHPLC-Q-TOF-MS) has been shown to be effective in identification and characterization.[9]

Comparison of Analytical Method Performance

The choice of an analytical method often depends on the specific requirements of the analysis, such as the need for high throughput, sensitivity, or structural elucidation. The following table summarizes typical performance characteristics for HPLC-UV and LC-MS/MS methods for the analysis of related aconitine alkaloids.

Parameter	HPLC-UV	LC-MS/MS
Linearity (R²)	> 0.999	> 0.999
Accuracy (% Recovery)	95-105%	98-102%
Precision (% RSD)	< 2%	< 1.5%
Limit of Detection (LOD)	ng/mL range	pg/mL to fg/mL range
Limit of Quantification (LOQ)	ng/mL range	pg/mL to fg/mL range
Specificity	Good, but potential for interference from co-eluting compounds.	Excellent, based on mass-to-charge ratio, reducing interference.[10]
Throughput	Moderate	High, especially with modern systems.[4]

Experimental Protocols

Detailed methodologies are crucial for the successful validation and cross-validation of any analytical method. Below are representative protocols for the validation of an HPLC method for 14-Benzoylmesaconine-8-palmitate.

1. HPLC Method Validation Protocol

• Objective: To validate a reversed-phase HPLC method for the quantification of 14-Benzoylmesaconine-8-palmitate in a bulk drug substance.

• Materials:

  • 14-Benzoylmesaconine-8-palmitate reference standard

  • Acetonitrile (B52724) (HPLC grade)

  • Water (HPLC grade)

  • Formic acid (or other appropriate buffer components)[11]

  • C18 analytical column (e.g., 250 mm x 4.6 mm, 5 µm)

• Instrumentation:

  • HPLC system with a UV detector

• Chromatographic Conditions:

  • Mobile Phase: A gradient of acetonitrile and water with 0.1% formic acid.

  • Flow Rate: 1.0 mL/min

  • Column Temperature: 30°C

  • Detection Wavelength: 240 nm[12]

  • Injection Volume: 10 µL

• Validation Parameters to be Assessed:

  • Specificity: Analysis of blank, placebo, and spiked samples to demonstrate no interference at the retention time of the analyte.[10]

  • Linearity: Preparation of at least five concentrations of the reference standard across the expected working range. A calibration curve is generated by plotting peak area against concentration, and the correlation coefficient (R²) is determined.[13]

  • Accuracy: Analysis of samples spiked with known amounts of the reference standard at three concentration levels (e.g., 80%, 100%, and 120% of the target concentration). The percentage recovery is calculated.[13]

  • Precision:

    • Repeatability (Intra-assay precision): Six replicate injections of the same sample at 100% of the target concentration. The relative standard deviation (%RSD) is calculated.[13]

    • Intermediate Precision: The repeatability assay is performed by a different analyst on a different day with different equipment.[3]

  • Limit of Detection (LOD) and Limit of Quantification (LOQ): Determined based on the signal-to-noise ratio (typically 3:1 for LOD and 10:1 for LOQ) or from the standard deviation of the response and the slope of the calibration curve.[7]

  • Robustness: The effect of small, deliberate variations in method parameters (e.g., pH of the mobile phase, column temperature, flow rate) on the results is evaluated.[7]

2. Cross-Validation Protocol (Method Transfer)

• Objective: To cross-validate the HPLC method between two laboratories (Lab A and Lab B).

• Procedure:

  • The originating laboratory (Lab A) provides the validated method protocol and a set of well-characterized samples to the receiving laboratory (Lab B).

  • Analysts in Lab B perform the analysis on the provided samples according to the protocol.

  • The results from both laboratories are statistically compared.

• Acceptance Criteria: The results obtained by both laboratories should be statistically equivalent, with no significant differences in mean values and comparable precision.[3]

Visualizing the Workflow

To better understand the logical flow of method validation and cross-validation, the following diagrams have been generated.

Caption: Workflow from method development to cross-validation.

Caption: Process flow for inter-laboratory method cross-validation.

Conclusion

The cross-validation of analytical methods for 14-Benzoylmesaconine-8-palmitate is a critical exercise to ensure data integrity and consistency, particularly in a regulated environment. While HPLC and LC-MS are powerful tools for the analysis of this compound, a rigorous validation and subsequent cross-validation process is what provides confidence in the analytical results. By following detailed protocols and establishing clear acceptance criteria, researchers can ensure the reliability of their data across different sites and technologies.

References

• 1. pharmaguru.co [pharmaguru.co]
• 2. e-b-f.eu [e-b-f.eu]
• 3. Bioanalytical method validation: An updated review - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Recent Advances in Analytical Methods for Aconitine Alkaloid in Natural Products: A Systematic Review - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. ijpsjournal.com [ijpsjournal.com]
• 8. wjpmr.com [wjpmr.com]
• 9. Identification of Oxygenated Fatty Acid as a Side Chain of Lipo-Alkaloids in Aconitum carmichaelii by UHPLC-Q-TOF-MS and a Database - PMC [pmc.ncbi.nlm.nih.gov]
• 10. chromatographyonline.com [chromatographyonline.com]
• 11. dacemirror.sci-hub.box [dacemirror.sci-hub.box]
• 12. Quantification of Aconitum alkaloids in aconite roots by a modified RP-HPLC method [agris.fao.org]
• 13. Steps for HPLC Method Validation | Pharmaguideline [pharmaguideline.com]

A Researcher's Guide to Evaluating the Synergistic Effects of 14-Benzoylmesaconine-8-palmitate with Known Drugs

For Researchers, Scientists, and Drug Development Professionals

The exploration of synergistic drug combinations is a cornerstone of modern pharmacology, offering the potential for enhanced therapeutic efficacy and reduced toxicity. 14-Benzoylmesaconine-8-palmitate, a lipo-alkaloid derived from Aconitum species, presents an interesting case for synergistic studies. Its structure combines benzoylmesaconine (B1261751), a monoester diterpenoid alkaloid known for its anti-inflammatory and analgesic properties, with palmitate, a saturated fatty acid that may also modulate inflammatory pathways. This guide provides a comprehensive framework for evaluating the synergistic effects of 14-Benzoylmesaconine-8-palmitate with other known drugs, complete with detailed experimental protocols and data analysis methodologies.

Hypothesized Mechanism of Action and Potential for Synergy

Aconitine-type alkaloids, including benzoylmesaconine, are known to primarily interact with voltage-gated sodium channels.[1][2][3][4] Some act as activators while others function as blockers, influencing neuronal excitability and inflammatory processes.[1][4] Specifically, benzoylmesaconine has demonstrated anti-inflammatory effects by inhibiting the NF-κB and MAPK signaling pathways.[5] Palmitate and its esters have also been reported to possess anti-inflammatory properties, potentially by reducing the production of pro-inflammatory cytokines and inhibiting the NF-κB pathway.[6][7]

The synergistic potential of 14-Benzoylmesaconine-8-palmitate with other anti-inflammatory or analgesic drugs may stem from the convergence of these pathways. By targeting multiple, distinct nodes within the inflammatory cascade, a combination therapy could achieve a more profound therapeutic effect than either agent alone.

Section 1: In Vitro Synergy Assessment

The initial evaluation of drug synergy is typically performed using in vitro cell-based assays. These assays provide a controlled environment to quantify the dose-response relationships of individual drugs and their combinations.

Experimental Protocol: Cell-Based Anti-inflammatory Assay

This protocol outlines the steps to assess the synergistic anti-inflammatory effects of 14-Benzoylmesaconine-8-palmitate and a hypothetical partner drug, "Drug X," in a macrophage cell line (e.g., RAW 264.7).

• Cell Culture and Seeding:

  • Culture RAW 264.7 macrophages in DMEM supplemented with 10% FBS and 1% penicillin-streptomycin (B12071052) at 37°C in a 5% CO2 incubator.

  • Seed the cells in 96-well plates at a density of 5 x 10^4 cells/well and allow them to adhere overnight.

• Drug Preparation:

  • Prepare stock solutions of 14-Benzoylmesaconine-8-palmitate and Drug X in a suitable solvent (e.g., DMSO).

  • Create a series of dilutions for each drug to determine their individual dose-response curves.

• Dose-Response Determination (Single Agents):

  • Treat the cells with increasing concentrations of 14-Benzoylmesaconine-8-palmitate or Drug X for a predetermined time (e.g., 1 hour).

  • Induce an inflammatory response by adding lipopolysaccharide (LPS) at a concentration of 1 µg/mL and incubate for 24 hours.

  • Measure the production of a key inflammatory mediator, such as nitric oxide (NO) using the Griess reagent, or a pro-inflammatory cytokine like TNF-α using an ELISA kit.

  • Determine the IC50 (half-maximal inhibitory concentration) for each drug.

• Combination Studies:

  • Based on the individual IC50 values, design a combination matrix. A common approach is the fixed-ratio method, where the drugs are combined at ratios corresponding to their IC50 values (e.g., 1:1, 1:2, 2:1 relative to their IC50s).

  • Treat the cells with the drug combinations, followed by LPS stimulation as described above.

  • Measure the inhibition of the inflammatory marker for each combination.

Data Presentation and Analysis

The quantitative data from the in vitro assays should be summarized for clear comparison. The most widely accepted methods for quantifying synergy are the Combination Index (CI) method and Isobologram analysis.

Table 1: In Vitro Dose-Response Data for Single and Combined Agents

Treatment	Concentration	% Inhibition of NO Production
14-Benzoylmesaconine-8-palmitate (Alone)	[Conc. 1]	[Value]
[Conc. 2]	[Value]
...	...
Drug X (Alone)	[Conc. A]	[Value]
[Conc. B]	[Value]
...	...
Combination (Fixed Ratio 1:1)	[Conc. 1+A]	[Value]
[Conc. 2+B]	[Value]
...	...

Combination Index (CI) Calculation:

The CI is calculated using the Chou-Talalay method, which provides a quantitative measure of the interaction between two drugs.[8]

• CI < 1: Synergy

• CI = 1: Additive effect

• CI > 1: Antagonism

Software such as CompuSyn can be used to calculate CI values from the experimental data.

Isobologram Analysis:

An isobologram is a graphical representation of drug interactions.[1][3][4] The doses of the two drugs required to produce a specific effect (e.g., 50% inhibition) are plotted on the x and y axes. A straight line connecting these points represents an additive effect. Data points falling below this line indicate synergy, while points above suggest antagonism.

Visualization of Experimental Workflow

Caption: Workflow for in vitro synergy testing.

Section 2: Elucidating Mechanisms of Synergy

Understanding the molecular pathways underlying a synergistic interaction is crucial for rational drug development. Based on the known activities of benzoylmesaconine and palmitate, a plausible mechanism involves the dual inhibition of the NF-κB and MAPK signaling pathways.

Experimental Protocol: Western Blot Analysis

• Cell Treatment and Lysis:

  • Treat RAW 264.7 cells with 14-Benzoylmesaconine-8-palmitate, Drug X, and their combination at synergistic concentrations, followed by LPS stimulation.

  • Lyse the cells to extract total protein.

• Protein Quantification and Electrophoresis:

  • Determine protein concentration using a BCA assay.

  • Separate proteins by SDS-PAGE and transfer them to a PVDF membrane.

• Immunoblotting:

  • Probe the membranes with primary antibodies against key signaling proteins (e.g., phospho-p65, phospho-ERK, phospho-JNK, phospho-p38) and their total protein counterparts.

  • Use a loading control (e.g., β-actin or GAPDH) to ensure equal protein loading.

  • Incubate with HRP-conjugated secondary antibodies and visualize the protein bands using a chemiluminescence detection system.

Data Presentation

Table 2: Effect of Drug Combinations on Inflammatory Signaling Pathways

Treatment	p-p65/p65 Ratio	p-ERK/ERK Ratio	p-JNK/JNK Ratio	p-p38/p38 Ratio
Control	[Value]	[Value]	[Value]	[Value]
LPS	[Value]	[Value]	[Value]	[Value]
LPS + 14-Benzoylmesaconine-8-palmitate	[Value]	[Value]	[Value]	[Value]
LPS + Drug X	[Value]	[Value]	[Value]	[Value]
LPS + Combination	[Value]	[Value]	[Value]	[Value]

A synergistic effect would be indicated by a significantly greater reduction in the phosphorylation of these key proteins in the combination group compared to the individual drug treatments.

Visualization of a Hypothesized Synergistic Signaling Pathway

Caption: Hypothesized synergistic anti-inflammatory mechanism.

Section 3: In Vivo Validation of Synergy

Positive in vitro results should be validated in a relevant animal model to assess the therapeutic potential in a more complex biological system.

Experimental Protocol: Murine Model of Acute Inflammation

• Animal Model:

  • Use a standard model of acute inflammation, such as carrageenan-induced paw edema in mice or rats.

  • Acclimatize the animals for at least one week before the experiment.

• Drug Administration:

  • Divide the animals into four groups:

    • Vehicle control

    • 14-Benzoylmesaconine-8-palmitate alone

    • Drug X alone

    • Combination of 14-Benzoylmesaconine-8-palmitate and Drug X

  • Administer the drugs orally or via intraperitoneal injection at doses determined from pilot studies or literature.

• Induction and Measurement of Inflammation:

  • One hour after drug administration, induce inflammation by injecting a 1% carrageenan solution into the sub-plantar region of the right hind paw.

  • Measure the paw volume using a plethysmometer at regular intervals (e.g., 1, 2, 3, and 4 hours) after carrageenan injection.

• Biochemical Analysis:

  • At the end of the experiment, collect paw tissue to measure levels of inflammatory mediators (e.g., TNF-α, IL-6, PGE2) and myeloperoxidase (MPO) activity as an indicator of neutrophil infiltration.

Data Presentation

Table 3: In Vivo Anti-inflammatory Effects in Carrageenan-Induced Paw Edema Model

Treatment Group	Paw Edema (mL) at 3h	% Inhibition of Edema	MPO Activity (U/g tissue)
Vehicle Control	[Value]	-	[Value]
14-Benzoylmesaconine-8-palmitate	[Value]	[Value]	[Value]
Drug X	[Value]	[Value]	[Value]
Combination	[Value]	[Value]	[Value]

Synergy is demonstrated if the combination treatment shows a statistically significant greater reduction in paw edema and inflammatory markers compared to the individual drug treatments.

Visualization of In Vivo Experimental Design

Caption: Four-arm design for in vivo synergy study.

By following this structured approach, researchers can rigorously evaluate the synergistic potential of 14-Benzoylmesaconine-8-palmitate with other drugs, from initial in vitro screening to in vivo validation and mechanistic elucidation. The provided protocols, data presentation formats, and visualizations serve as a template for designing and reporting such studies in a clear and scientifically robust manner.

References

• 1. Aconitum sp. alkaloids: the modulation of voltage-dependent Na+ channels, toxicity and antinociceptive properties - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Aconitum and Delphinium sp. alkaloids as antagonist modulators of voltage-gated Na+ channels. AM1/DFT electronic structure investigations and QSAR studies - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Aconitum and Delphinium sp. Alkaloids as Antagonist Modulators of Voltage-Gated Na+ Channels. AM1/DFT Electronic Structure Investigations and QSAR Studies - PMC [pmc.ncbi.nlm.nih.gov]
• 4. The effects of Aconitum alkaloids on the central nervous system - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Anti-inflammatory Mechanism of Action of Benzoylmesaconine in Lipopolysaccharide-Stimulated RAW264.7 Cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. mdpi.com [mdpi.com]
• 7. Anti-inflammatory activity of methyl palmitate and ethyl palmitate in different experimental rat models - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Antinociceptive mechanism of the aconitine alkaloids mesaconitine and benzoylmesaconine - PubMed [pubmed.ncbi.nlm.nih.gov]

Independent Verification of 14-Benzoylmesaconine-8-palmitate's Biological Activity: A Comparative Analysis

An independent review of publicly available scientific literature and databases reveals a significant lack of data on the biological activity of 14-Benzoylmesaconine-8-palmitate. As a result, a direct comparison with alternative compounds and a detailed analysis of its mechanism of action cannot be provided at this time.

Extensive searches for "14-Benzoylmesaconine-8-palmitate" did not yield any specific studies verifying its biological effects, detailing experimental protocols, or elucidating its signaling pathways. The scientific community has not published research on this particular chemical entity, making an evidence-based comparison guide currently impossible to construct.

While the parent molecule, mesaconine, and related aconitine-type diterpenoid alkaloids are known to have biological activities, the specific effects of the 14-benzoyl and 8-palmitate substitutions have not been documented.

In contrast, there is a substantial body of research on the biological activities of palmitic acid and its simpler esters, such as methyl palmitate and ethyl palmitate . These compounds have been investigated for their roles in various cellular processes, including inflammation and cytotoxicity.

Comparative Biological Activities of Palmitic Acid and its Esters

To provide context for researchers interested in fatty acid esters, the following tables summarize the reported biological activities of palmitic acid, methyl palmitate, and ethyl palmitate. It is crucial to note that these activities cannot be extrapolated to 14-Benzoylmesaconine-8-palmitate without direct experimental evidence.

Compound	Reported Biological Activity	Key Experimental Findings
Palmitic Acid	Pro-inflammatory, Induction of Apoptosis, Cell Cycle Arrest	Induces production of reactive oxygen species (ROS)[1]. Can activate the NF-κB signaling pathway[2]. May lead to endoplasmic reticulum stress.
Methyl Palmitate	Anti-inflammatory, Cardioprotective	Reduces carrageenan-induced rat paw edema[3]. Decreases plasma levels of TNF-α and IL-6[3][4]. Shows antioxidant and anti-apoptotic effects[5].
Ethyl Palmitate	Anti-inflammatory	Reduces carrageenan-induced rat paw edema[3]. Lowers plasma levels of TNF-α and IL-6[3].

Experimental Protocols for Assessing Anti-Inflammatory Activity

The following are generalized experimental protocols commonly used to evaluate the anti-inflammatory effects of compounds like methyl and ethyl palmitate. These methodologies could be adapted for the future study of 14-Benzoylmesaconine-8-palmitate.

Carrageenan-Induced Paw Edema in Rats

This widely used in vivo model assesses the ability of a compound to reduce acute inflammation.

• Animal Model: Male Wistar rats (180-220g) are typically used.

• Compound Administration: Test compounds (e.g., methyl palmitate, ethyl palmitate) are administered orally or intraperitoneally at various doses.

• Induction of Inflammation: A 1% solution of carrageenan is injected into the sub-plantar region of the right hind paw.

• Measurement of Edema: Paw volume is measured using a plethysmometer at baseline and at regular intervals (e.g., 1, 2, 3, and 4 hours) after carrageenan injection.

• Data Analysis: The percentage inhibition of edema is calculated by comparing the increase in paw volume in the treated groups to the control group.

Measurement of Pro-inflammatory Cytokines in Lipopolysaccharide (LPS)-Stimulated Cells

This in vitro assay determines a compound's ability to suppress the production of inflammatory mediators.

• Cell Culture: Macrophage cell lines (e.g., RAW 264.7) or primary peritoneal macrophages are cultured.

• Treatment: Cells are pre-treated with various concentrations of the test compound for a specified time (e.g., 1 hour).

• Stimulation: Lipopolysaccharide (LPS) is added to the culture medium to induce an inflammatory response.

• Cytokine Measurement: After an incubation period (e.g., 24 hours), the cell culture supernatant is collected. The concentrations of pro-inflammatory cytokines such as Tumor Necrosis Factor-alpha (TNF-α) and Interleukin-6 (IL-6) are measured using Enzyme-Linked Immunosorbent Assay (ELISA) kits.

• Data Analysis: The inhibitory effect of the compound on cytokine production is calculated relative to the LPS-stimulated control.

Potential Signaling Pathways for Investigation

Should research on 14-Benzoylmesaconine-8-palmitate become available, investigating its impact on key inflammatory signaling pathways would be a logical next step.

Caption: A simplified diagram of the NF-κB signaling pathway, a key regulator of inflammation.

Conclusion

The absence of published data on 14-Benzoylmesaconine-8-palmitate precludes an independent verification of its biological activity and a comparative analysis with other compounds. Future research is necessary to characterize its pharmacological profile. The provided information on palmitic acid and its esters, along with standardized experimental protocols, offers a foundational framework for researchers who may undertake the investigation of this novel compound. Until such studies are conducted and published, any claims regarding the biological activity of 14-Benzoylmesaconine-8-palmitate remain unsubstantiated in the public scientific domain.

References

• 1. Frontiers | Molecular mechanism of palmitic acid and its derivatives in tumor progression [frontiersin.org]
• 2. mdpi.com [mdpi.com]
• 3. Anti-inflammatory activity of methyl palmitate and ethyl palmitate in different experimental rat models - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]

Safety & Regulatory Compliance

Safe Disposal of 14-Benzoylmesaconine-8-palmitate: A Procedural Guide

For Immediate Release

This document provides essential safety and logistical information for the proper disposal of 14-Benzoylmesaconine-8-palmitate (CAS Number: 158584-86-2), ensuring the safety of laboratory personnel and the protection of the environment. Researchers, scientists, and drug development professionals should adhere to these step-by-step procedures.

I. Personal Protective Equipment (PPE) and Handling Precautions

Before initiating any disposal procedures, ensure that all personnel are equipped with the appropriate personal protective equipment. Handle the compound in a well-ventilated area, avoiding the formation of dust and aerosols.

Required Personal Protective Equipment:

• Gloves: Chemical-impermeable gloves that have been inspected prior to use.

• Eye Protection: Tightly fitting safety goggles with side-shields.

• Respiratory Protection: Use a full-face respirator if exposure limits are exceeded or if irritation or other symptoms are experienced.

• Protective Clothing: Wear suitable protective clothing to avoid skin contact.[1]

II. Step-by-Step Disposal Protocol

Disposal of 14-Benzoylmesaconine-8-palmitate must be conducted in accordance with all applicable local, regional, national, and international regulations.[2] Discharge into the environment must be strictly avoided.[1]

• Collection:

  • Carefully collect any waste material, including adhered or collected substances from spills.

  • Use non-sparking, explosion-proof tools for collection to prevent ignition.[1]

• Containment:

  • Place the collected waste into suitable, closed, and clearly labeled containers for disposal.[1]

  • Store the waste container in a dry, cool, and well-ventilated place, away from incompatible materials and foodstuffs.

• Disposal Method:

  • The primary recommended disposal method is through a licensed chemical destruction plant.[1]

  • Alternatively, controlled incineration with flue gas scrubbing is a viable option.[1]

  • Crucially, do not discharge 14-Benzoylmesaconine-8-palmitate into sewer systems or contaminate water, foodstuffs, feed, or seed. [1]

• Container Decontamination and Disposal:

  • Empty containers can be triple-rinsed (or the equivalent).

  • After thorough rinsing, the containers can be offered for recycling or reconditioning.

  • Alternatively, puncture the packaging to render it unusable for other purposes and then dispose of it in a sanitary landfill.

  • For combustible packaging materials, controlled incineration with flue gas scrubbing is a possible disposal method.[1]

III. Spill Management

In the event of a spill, adhere to the following procedure:

• Ensure Safety: Evacuate personnel to a safe area and keep people away from and upwind of the spill.[1]

• Ventilation: Ensure adequate ventilation in the affected area.

• Ignition Sources: Remove all sources of ignition.[1]

• Containment: Prevent further spillage or leakage if it is safe to do so. Do not allow the chemical to enter drains.[1]

• Cleanup: Collect and arrange for the disposal of the spilled material as outlined in the disposal protocol above.[1]

IV. Quantitative Data Summary

The Safety Data Sheet for 14-Benzoylmesaconine-8-palmitate does not specify quantitative thresholds for disposal. Disposal decisions should be based on regulatory requirements rather than specific concentration limits.

Parameter	Value	Notes
Regulatory Compliance	Local, Regional, National, International	Adherence to all applicable waste disposal regulations is mandatory.[2]
Sewer System Discharge	Prohibited	Do not discharge any amount of this chemical into the sewer system.[1]
Environmental Release	To be Avoided	Discharge into the environment must be prevented.[1]

V. Disposal Workflow Diagram

The following diagram illustrates the decision-making process for the proper disposal of 14-Benzoylmesaconine-8-palmitate.

Caption: Disposal workflow for 14-Benzoylmesaconine-8-palmitate.

References

• 1. targetmol.com [targetmol.com]
• 2. bg.cpachem.com [bg.cpachem.com]